6,7-Dihydroxyoctadecanoic acid

Core Science & Biosynthesis

The Elusive Natural Sources of 6,7-Dihydroxyoctadecanoic Acid: A Technical Guide for Researchers

Abstract

6,7-Dihydroxyoctadecanoic acid, a specific isomer of dihydroxystearic acid, presents a significant enigma within the field of natural product chemistry. While dihydroxy fatty acids are well-documented constituents of plant cutin and can be products of microbial metabolism, specific evidence for the natural occurrence of the 6,7-dihydroxy isomer is conspicuously absent in the current scientific literature. This technical guide provides a comprehensive overview of the known natural sources of related dihydroxy fatty acids, details established methodologies for their extraction and analysis, and outlines a generalized biosynthetic pathway. Crucially, this document also highlights the current knowledge gap concerning 6,7-Dihydroxyoctadecanoic acid and proposes a strategic approach for its potential discovery and characterization. This whitepaper is intended for researchers, scientists, and drug development professionals investigating novel fatty acid derivatives and their potential applications.

Introduction: The Landscape of Dihydroxy Fatty Acids

Dihydroxy fatty acids are a class of oxidized fatty acids characterized by the presence of two hydroxyl groups along their aliphatic chain. They are key structural components of plant cutin, a complex polyester that forms the protective outer layer of aerial plant tissues.[1][2][3] The specific position of the hydroxyl groups can vary, leading to a wide array of isomers with potentially distinct biological activities. The most commonly reported dihydroxy fatty acids in plant cutin are isomers of dihydroxyhexadecanoic acid (C16) and dihydroxyoctadecanoic acid (C18), such as 9,10-dihydroxyoctadecanoic acid and 10,16-dihydroxyhexadecanoic acid.[1]

Despite the extensive characterization of plant cutin composition across numerous species, there is a notable and surprising absence of literature specifically identifying 6,7-Dihydroxyoctadecanoic acid as a natural product. This guide will therefore focus on the broader context of dihydroxy fatty acids from natural sources, providing a framework for the potential investigation of the 6,7-isomer.

Potential Natural Sources: An Extrapolation

Given the lack of direct evidence, the search for natural sources of 6,7-Dihydroxyoctadecanoic acid must be guided by our understanding of where other dihydroxy fatty acids are found.

Plant Kingdom: The Primary Frontier

The primary and most probable source of 6,7-Dihydroxyoctadecanoic acid is within the cutin of certain plant species. The composition of cutin is known to be highly variable depending on the plant species, organ, and developmental stage.[2][3] It is plausible that the 6,7-isomer exists in specific, uninvestigated plant taxa or is present at low concentrations that have been overlooked in broader analytical screens. A comprehensive screening of a diverse range of plant species, particularly those from unique or extreme environments, may yet reveal its presence.

Microbial World: A Realm of Biotransformation

Microorganisms are well-known for their capacity to hydroxylate fatty acids at various positions.[4][5] Various bacteria and fungi possess cytochrome P450 monooxygenases and other enzymes capable of introducing hydroxyl groups onto fatty acid chains. While specific microbial production of 6,7-Dihydroxyoctadecanoic acid has not been reported, it is conceivable that certain microbial strains could perform this biotransformation on stearic acid or oleic acid. Screening of soil and marine microorganisms for their ability to hydroxylate C18 fatty acids could be a fruitful avenue of investigation.

Quantitative Data: A Void for the 6,7-Isomer

A thorough review of the scientific literature reveals no quantitative data on the abundance of 6,7-Dihydroxyoctadecanoic acid in any natural source. For context, the table below summarizes the reported quantitative data for other common dihydroxy fatty acid monomers in the cutin of various plants. This data serves as a benchmark for the potential concentrations that might be expected if the 6,7-isomer were to be discovered.

Dihydroxy Fatty Acid Isomer	Plant Species	Tissue	Concentration (% of total cutin monomers)	Reference
10,16-Dihydroxyhexadecanoic acid	Arabidopsis thaliana	Leaf	20-30%	[1]
9,10,18-Trihydroxyoctadecanoic acid	Solanum lycopersicum (Tomato)	Fruit	30-50%	General knowledge
9,10-Dihydroxyoctadecanoic acid	Vicia faba	Leaf	Present	General knowledge

Experimental Protocols: A Roadmap for Discovery

While no specific protocols for 6,7-Dihydroxyoctadecanoic acid exist, the methodologies for the analysis of other cutin monomers are well-established and can be readily adapted.

Isolation of Cutin and Depolymerization

A standard protocol for the analysis of plant cutin monomers is presented below. This protocol would be the first step in any attempt to identify 6,7-Dihydroxyoctadecanoic acid in plant tissue.

• Sample Preparation: Fresh plant material is frozen in liquid nitrogen and ground to a fine powder.

• Solvent Extraction: The powdered tissue is exhaustively extracted with a series of organic solvents (e.g., chloroform, methanol) to remove soluble lipids (waxes, pigments, etc.).

• Depolymerization: The remaining insoluble material, rich in cutin, is subjected to transesterification. A common method involves refluxing the sample in 3 M methanolic HCl or 1 M sodium methoxide in methanol. This cleaves the ester bonds of the cutin polymer, releasing the constituent monomers as methyl esters.

• Extraction of Monomers: The resulting methyl esters are then extracted from the reaction mixture using an organic solvent such as hexane or dichloromethane.

• Derivatization: The hydroxyl groups of the fatty acid methyl esters are typically derivatized (e.g., silylated with BSTFA) to increase their volatility for gas chromatography analysis.

Analytical Identification and Quantification

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary technique for identifying and quantifying cutin monomers.[1] The derivatized sample is injected into a GC-MS system.

  • Identification: The retention time of the peak corresponding to the derivatized 6,7-Dihydroxyoctadecanoic acid methyl ester would be compared to an authentic standard (if available). The mass spectrum would be crucial for structural confirmation, with characteristic fragmentation patterns revealing the positions of the hydroxyl groups.

  • Quantification: Quantification is typically achieved by adding a known amount of an internal standard (e.g., a C17 or C19 fatty acid) to the sample before depolymerization. The peak area of the target compound is then compared to the peak area of the internal standard.

Biosynthetic and Signaling Pathways: A Generalized View

The specific enzymatic machinery responsible for the 6,7-dihydroxylation of octadecanoic acid has not been elucidated. However, a general understanding of dihydroxy fatty acid biosynthesis can be inferred from studies on other isomers.

Generalized Biosynthetic Pathway of Dihydroxy Fatty Acids in Plants

The biosynthesis of dihydroxy fatty acids in plants is believed to involve a series of enzymatic reactions starting from oleic acid (C18:1). A putative pathway is outlined below.

Caption: Generalized biosynthetic pathway of dihydroxy fatty acids in plants.

This pathway involves the epoxidation of a double bond in an unsaturated fatty acid precursor by a cytochrome P450-dependent epoxidase, followed by the hydrolysis of the epoxide ring by an epoxide hydrolase to form the vicinal diol. The specific enzymes that would act at the 6,7 position of a C18 fatty acid are currently unknown.

Experimental Workflow and Logical Relationships

The logical workflow for the discovery and characterization of 6,7-Dihydroxyoctadecanoic acid from a novel plant source is depicted in the following diagram.

Caption: Experimental workflow for the discovery of 6,7-Dihydroxyoctadecanoic acid.

Conclusion and Future Directions

The natural occurrence of 6,7-Dihydroxyoctadecanoic acid remains an open question in the field of lipidomics and natural product chemistry. While the tools and methodologies to identify this compound are well-established, a targeted and systematic screening of diverse natural sources is required. Future research should focus on:

• Broadening the Search: Comprehensive analysis of cutin composition from a wide range of under-investigated plant species.

• Exploring Microbial Diversity: Screening of bacterial and fungal strains for their ability to hydroxylate stearic acid at the C6 and C7 positions.

• Chemical Synthesis: The synthesis of an authentic standard of 6,7-Dihydroxyoctadecanoic acid is crucial for its unambiguous identification in natural extracts.

The discovery of a natural source of 6,7-Dihydroxyoctadecanoic acid would not only fill a significant knowledge gap but could also unveil a novel bioactive molecule with potential applications in drug development, materials science, and other industrial sectors. This guide provides the foundational knowledge and a strategic framework to embark on this exciting scientific quest.

References

• 1. Isolation and Compositional Analysis of Plant Cuticle Lipid Polyester Monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Cuticle Structure in Relation to Chemical Composition: Re-assessing the Prevailing Model [frontiersin.org]
• 3. Cuticle Structure in Relation to Chemical Composition: Re-assessing the Prevailing Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Production of hydroxy fatty acids by microbial fatty acid-hydroxylation enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hydroxylation of Fatty Acids by Lactic Acid Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Isolation of 6,7-Dihydroxyoctadecanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

6,7-Dihydroxyoctadecanoic acid is a vicinal diol fatty acid, a class of molecules gaining increasing attention for their roles as signaling lipids and biomarkers. While the specific discovery of the 6,7-isomer is not prominently documented in publicly available literature, this guide provides a comprehensive overview of the plausible synthetic routes for its creation, hypothetical isolation from natural sources, and detailed analytical characterization. This document serves as a technical resource for researchers interested in the synthesis, identification, and study of this and related dihydroxy fatty acids.

Introduction

Vicinal diols of fatty acids are metabolic products of epoxy fatty acids, formed through the action of epoxide hydrolases.[1][2] These molecules are increasingly recognized for their biological activities, which can counteract their epoxy fatty acid precursors.[1] For example, while epoxy fatty acids often exhibit anti-inflammatory and analgesic properties, their corresponding diols can be pro-inflammatory.[1][2] 6,7-Dihydroxyoctadecanoic acid is the diol derivative of 6,7-epoxyoctadecanoic acid, which would be formed from petroselinic acid (cis-6-octadecenoic acid), an isomer of oleic acid found in the seed oils of certain plants. This guide will detail the methodologies for the synthesis and potential isolation of 6,7-Dihydroxyoctadecanoic acid, providing a foundational understanding for its further investigation.

Synthesis of 6,7-Dihydroxyoctadecanoic Acid

The primary route for synthesizing 6,7-Dihydroxyoctadecanoic acid is through the dihydroxylation of its corresponding alkene, petroselinic acid. Two main strategies allow for the formation of either syn or anti diastereomers of the vicinal diol.

Syn-Dihydroxylation

This method produces the cis-diol, where both hydroxyl groups are on the same side of the carbon chain.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, dissolve petroselinic acid (1 equivalent) in a mixture of water and acetone (1:2 v/v).

• Reagent Addition: Cool the solution to 0°C in an ice bath. While stirring, slowly add a solution of potassium permanganate (KMnO4, 0.5 equivalents) in water. Alternatively, osmium tetroxide (OsO4) can be used as a catalyst with a co-oxidant like N-methylmorpholine N-oxide (NMO).

• Reaction Monitoring: Maintain the temperature at 0°C and monitor the reaction progress using thin-layer chromatography (TLC). The reaction is typically complete within 2 hours.[3]

• Workup: Quench the reaction by adding sodium bisulfite. Extract the product with ethyl acetate. Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Concentrate the solution under reduced pressure and purify the resulting crude product by silica gel column chromatography to yield syn-6,7-Dihydroxyoctadecanoic acid.

Anti-Dihydroxylation

This method produces the trans-diol, with hydroxyl groups on opposite sides of the carbon chain, via an epoxide intermediate.

Experimental Protocol:

• Epoxidation: Dissolve petroselinic acid (1 equivalent) in a suitable solvent like dichloromethane (DCM). Add a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA, 1.1 equivalents), in portions at 0°C.[4]

• Reaction Monitoring: Stir the reaction at room temperature and monitor by TLC until the starting material is consumed.

• Epoxide Isolation: Wash the reaction mixture with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate and concentrate to obtain the crude 6,7-epoxyoctadecanoic acid.

• Ring Opening: Dissolve the crude epoxide in a mixture of tetrahydrofuran (THF) and water. Add a catalytic amount of a strong acid, such as perchloric acid or sulfuric acid, and stir at room temperature.

• Workup and Purification: Once the epoxide is consumed (monitored by TLC), neutralize the reaction with a saturated sodium bicarbonate solution. Extract the product with ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate. Purify by silica gel column chromatography to yield anti-6,7-Dihydroxyoctadecanoic acid.

Table 1: Summary of Synthetic Protocols

Parameter	Syn-Dihydroxylation	Anti-Dihydroxylation
Starting Material	Petroselinic Acid	Petroselinic Acid
Key Reagents	KMnO4 or OsO4/NMO	m-CPBA, H3O+
Intermediate	Cyclic manganate/osmate ester	6,7-Epoxyoctadecanoic acid
Product	syn-6,7-Dihydroxyoctadecanoic acid	anti-6,7-Dihydroxyoctadecanoic acid
Stereochemistry	cis-diol	trans-diol

Hypothetical Isolation from Natural Sources

While a specific natural source for 6,7-Dihydroxyoctadecanoic acid is not well-documented, it could potentially be isolated from plant oils rich in its precursor, petroselinic acid, such as certain parsley or ivy seed oils. The following is a generalized workflow for its isolation.

Caption: Workflow for the hypothetical isolation of 6,7-Dihydroxyoctadecanoic acid.

Experimental Protocol:

• Extraction: The plant seed material is ground and extracted with a non-polar solvent like hexane to obtain the crude oil.[5]

• Saponification: The crude oil is saponified by refluxing with an ethanolic solution of potassium hydroxide to hydrolyze the triacylglycerols into free fatty acids.

• Acidification: The mixture is then acidified with hydrochloric acid to protonate the fatty acid salts.

• Fatty Acid Isolation: The total fatty acids are extracted with an organic solvent, washed with water, and dried.

• Chromatographic Purification: The mixture of fatty acids is subjected to silica gel column chromatography, eluting with a gradient of hexane and ethyl acetate to separate fatty acids based on polarity. Fractions containing the more polar dihydroxy fatty acids are collected.

• HPLC: Further purification of the collected fractions by high-performance liquid chromatography (HPLC), likely using a C18 reverse-phase column, would be necessary to isolate 6,7-Dihydroxyoctadecanoic acid from other isomeric diols.[6]

Analytical Characterization

The structure and purity of synthesized or isolated 6,7-Dihydroxyoctadecanoic acid would be confirmed using standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

For GC-MS analysis, the carboxylic acid is typically derivatized to a more volatile ester, such as a methyl ester or a pentafluorobenzyl (PFB) ester, and the hydroxyl groups are often silylated (e.g., with BSTFA to form trimethylsilyl ethers).[6]

Table 2: Expected GC-MS Data (as a derivative)

Parameter	Expected Value/Observation
Derivatization	Methyl ester, Trimethylsilyl ether
Molecular Ion (M+)	m/z corresponding to the derivatized molecule
Key Fragmentation Ions	Characteristic fragments from cleavage between the two OTMS groups

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed structural information.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts (in CDCl₃)

Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
-COOH	~10-12	~179
-CH(OH)-	~3.4-3.6	~70-75
α-CH₂	~2.3	~34
β-CH₂	~1.6	~25
-(CH₂)n-	~1.2-1.4	~29-32
-CH₃	~0.9	~14

Potential Biological Activity and Signaling Pathway

Vicinal diols of fatty acids are known to be involved in signaling pathways, often counteracting the effects of their parent epoxy fatty acids.[1][7] They are metabolites of the cytochrome P450 (CYP) pathway.

References

• 1. Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Diols from Alkenes - Chemistry Steps [chemistrysteps.com]
• 5. ocw.nagoya-u.jp [ocw.nagoya-u.jp]
• 6. Gas chromatography-mass spectrometry of cis-9,10-epoxyoctadecanoic acid (cis-EODA). I. Direct evidence for cis-EODA formation from oleic acid oxidation by liver microsomes and isolated hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

The Biological Role of 6,7-Dihydroxyoctadecanoic Acid: A Technical Overview for Researchers

Disclaimer: Scientific literature extensively detailing the specific biological role of 6,7-Dihydroxyoctadecanoic acid is notably scarce. This guide provides a comprehensive overview based on the current understanding of closely related dihydroxy fatty acids and general principles of lipid biochemistry. The information presented herein is intended to serve as a foundational resource for researchers and professionals in drug development, highlighting potential areas of investigation for this understudied molecule.

Introduction to Dihydroxy Fatty Acids

Dihydroxyoctadecanoic acids are oxidized derivatives of stearic acid (a saturated C18 fatty acid) or oleic acid (a monounsaturated C18 fatty acid), characterized by the presence of two hydroxyl groups on the acyl chain. The specific positions of these hydroxyl groups give rise to various isomers, such as the more extensively studied 9,10-dihydroxystearic acid. These molecules are part of a larger class of signaling lipids known as oxylipins, which are involved in a multitude of physiological and pathophysiological processes. While the precise functions of the 6,7-isomer remain to be elucidated, the activities of related compounds suggest potential roles in inflammation, metabolic regulation, and cellular signaling.

Potential Biological Activities of 6,7-Dihydroxyoctadecanoic Acid

Based on the activities of analogous dihydroxy fatty acids, 6,7-Dihydroxyoctadecanoic acid could potentially be involved in several biological pathways. It is important to note that the following are extrapolations and require experimental validation.

Anti-inflammatory Effects

Many oxidized fatty acids, including some dihydroxy derivatives, have been shown to possess anti-inflammatory properties. These effects can be mediated through various mechanisms, including the activation of peroxisome proliferator-activated receptors (PPARs), which are key regulators of inflammation and metabolism. For instance, 9,10-dihydroxystearic acid has been shown to activate PPARα.[1] It is plausible that 6,7-Dihydroxyoctadecanoic acid could exert similar effects, potentially modulating inflammatory responses.

Metabolic Regulation

PPARs are also central to the regulation of lipid and glucose metabolism. Activation of PPARα by fatty acid derivatives can lead to increased fatty acid oxidation and improved insulin sensitivity.[1] Research on 9,10-dihydroxystearic acid has demonstrated its ability to decrease blood glucose levels and improve insulin sensitivity in diabetic mice.[1] This suggests that 6,7-Dihydroxyoctadecanoic acid might also play a role in metabolic homeostasis.

Role in Cancer

The role of fatty acids in cancer is complex, with different fatty acids and their derivatives exhibiting both pro- and anti-cancer effects.[2][3][4] Some hydroxylated fatty acids have been associated with the regulation of cancer cell proliferation and apoptosis.[5] The potential impact of 6,7-Dihydroxyoctadecanoic acid on cancer biology is an open area for investigation.

Quantitative Data for Related Dihydroxy Fatty Acids

Compound	Assay	Target	Activity	Reference
9,10-Dihydroxystearic acid	Cell-based reporter assay	PPARα	Activation at 50-100 µM	[1]
9,10-Dihydroxystearic acid	In vivo (KKAy diabetic mice)	Glucose metabolism	Decreased blood glucose at 4% in diet	[1]
9,10-Dihydroxystearic acid	In vivo (KKAy diabetic mice)	Insulin sensitivity	Increased	[1]

Hypothetical Signaling Pathway

Given the known activity of other dihydroxy fatty acids on PPARs, a plausible signaling pathway for 6,7-Dihydroxyoctadecanoic acid could involve its interaction with these nuclear receptors. The following diagram illustrates a hypothetical signaling cascade.

Caption: Hypothetical activation of PPAR signaling by 6,7-Dihydroxyoctadecanoic acid.

Experimental Protocols

While specific protocols for 6,7-Dihydroxyoctadecanoic acid are not published, general lipidomics methods can be adapted for its analysis. The following is a generalized protocol for the extraction and analysis of dihydroxy fatty acids from biological samples using LC-MS/MS.

Lipid Extraction from Biological Samples (e.g., Plasma)

• Sample Preparation: To 200 µL of plasma, add an appropriate internal standard (e.g., a deuterated version of the analyte if available, or a related deuterated dihydroxy fatty acid).

• Protein Precipitation and Liquid-Liquid Extraction: Add a mixture of isopropanol and hexane to precipitate proteins and extract lipids. Vortex the mixture thoroughly.

• Phase Separation: Centrifuge the sample to separate the aqueous and organic layers.

• Collection: Carefully collect the upper organic layer containing the lipids.

• Drying: Evaporate the solvent under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol/acetonitrile) for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column.

  • Mobile Phase: A gradient of water with a small percentage of formic acid (Mobile Phase A) and acetonitrile/isopropanol with formic acid (Mobile Phase B) is typically used.

  • Gradient: A linear gradient from a lower to a higher percentage of Mobile Phase B over a set time allows for the separation of fatty acids based on their polarity.

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in negative ion mode, as carboxylic acids are readily deprotonated.

  • Analysis Mode: Employ Multiple Reaction Monitoring (MRM) for targeted quantification. This involves selecting the precursor ion (the deprotonated molecule, [M-H]⁻) and a specific fragment ion generated upon collision-induced dissociation. For 6,7-Dihydroxyoctadecanoic acid (MW: 316.48 g/mol ), the precursor ion would be m/z 315.5. Specific fragment ions would need to be determined experimentally but would likely result from cleavages around the hydroxyl groups.

  • Quantification: Quantify the analyte by comparing the peak area of its MRM transition to that of the internal standard.[6][7]

The following diagram outlines a general workflow for the analysis of dihydroxy fatty acids.

Caption: A generalized workflow for the analysis of dihydroxy fatty acids.

Conclusion and Future Directions

6,7-Dihydroxyoctadecanoic acid represents a significant knowledge gap in the field of lipidomics and cell signaling. While the biological activities of other dihydroxy fatty acid isomers provide tantalizing clues to its potential functions, dedicated research is imperative. Future studies should focus on:

• Chemical Synthesis: Developing robust synthetic routes to obtain pure 6,7-Dihydroxyoctadecanoic acid for in vitro and in vivo studies.

• In Vitro Screening: Assessing its activity on a panel of relevant receptors, particularly nuclear receptors like PPARs.

• Cell-Based Assays: Investigating its effects on inflammatory pathways, metabolic processes, and cancer cell biology.

• Advanced Lipidomics: Developing and applying targeted mass spectrometry methods to detect and quantify 6,7-Dihydroxyoctadecanoic acid in biological systems to understand its endogenous presence and regulation.

Elucidating the biological role of 6,7-Dihydroxyoctadecanoic acid will not only contribute to a more complete understanding of lipid signaling but may also unveil new therapeutic targets for a range of diseases.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Current Evidence Linking Polyunsaturated Fatty Acids with Cancer Risk and Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The Impact of Polyunsaturated Fatty Acids in Cancer and Therapeutic Strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ω-3 polyunsaturated fatty acids-derived lipid metabolites on angiogenesis, inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lipidmaps.org [lipidmaps.org]

Physicochemical Properties of 6,7-Dihydroxyoctadecanoic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental data specifically for 6,7-Dihydroxyoctadecanoic acid is limited in publicly available literature. This guide provides a comprehensive overview based on computed data for dihydroxyoctadecanoic acids and experimental data for related isomers and long-chain fatty acids. The information presented herein should be used as a reference and a starting point for further experimental investigation.

Introduction

6,7-Dihydroxyoctadecanoic acid is a saturated fatty acid with an 18-carbon chain, substituted with two hydroxyl groups at the 6th and 7th carbon positions. As an oxidized lipid, it belongs to a class of molecules known as oxylipins, which are increasingly recognized for their diverse biological activities and roles in cell signaling.[1][2] This technical guide aims to provide a detailed summary of the known and predicted physicochemical properties of 6,7-Dihydroxyoctadecanoic acid, along with relevant experimental protocols and potential biological significance.

Physicochemical Properties

Quantitative data for 6,7-Dihydroxyoctadecanoic acid is scarce. The following tables summarize computed data for the general structure of dihydroxyoctadecanoic acid, providing an estimation of its physicochemical properties.[3]

Table 1: Computed Physicochemical Properties of Dihydroxyoctadecanoic Acid

Property	Value	Source
Molecular Formula	C₁₈H₃₆O₄	PubChem[3]
Molecular Weight	316.5 g/mol	PubChem[3]
XLogP3-AA	6.7	PubChem[3]
Hydrogen Bond Donor Count	3	PubChem[3]
Hydrogen Bond Acceptor Count	4	PubChem[3]
Rotatable Bond Count	16	PubChem[3]
Exact Mass	316.26135963 Da	PubChem[3]
Monoisotopic Mass	316.26135963 Da	PubChem[3]
Topological Polar Surface Area	77.8 Ų	PubChem[3]
Heavy Atom Count	22	PubChem[3]

Table 2: Predicted Spectroscopic Data

Spectroscopy	Predicted Features
¹H NMR	Signals corresponding to the methyl group (triplet, ~0.9 ppm), methylene groups (multiplets, ~1.2-1.6 ppm), protons adjacent to the carboxyl group (triplet, ~2.3 ppm), and protons on the carbons bearing the hydroxyl groups (multiplets, ~3.4-3.6 ppm). The hydroxyl protons would appear as broad singlets.
¹³C NMR	A signal for the carboxyl carbon (~180 ppm), signals for the carbons bearing the hydroxyl groups (~70-75 ppm), and a series of signals for the aliphatic carbons in the chain (~14-40 ppm).
Infrared (IR)	A broad absorption band in the region of 3200-3600 cm⁻¹ due to O-H stretching of the hydroxyl and carboxylic acid groups. A strong absorption band around 1700 cm⁻¹ corresponding to the C=O stretching of the carboxylic acid. C-H stretching absorptions will be observed around 2850-2960 cm⁻¹.[4][5]
Mass Spectrometry (MS)	The electron ionization (EI) mass spectrum would likely show a molecular ion peak (M⁺) at m/z 316, although it may be weak. Characteristic fragmentation patterns would involve the loss of water (M-18), cleavage adjacent to the hydroxyl groups, and fragmentation of the aliphatic chain.[6]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 6,7-Dihydroxyoctadecanoic acid are not explicitly published. However, established methods for the synthesis of vicinal diols from alkenes and the analysis of hydroxy fatty acids can be adapted.

Proposed Synthesis: Dihydroxylation of Petroselinic Acid

A plausible synthetic route to 6,7-Dihydroxyoctadecanoic acid involves the dihydroxylation of petroselinic acid (cis-6-octadecenoic acid).

Reaction:

Petroselinic Acid + Oxidizing Agent → 6,7-Dihydroxyoctadecanoic acid

Methodology:

• Starting Material: High-purity petroselinic acid.

• Oxidation: Dihydroxylation can be achieved using several methods, including:

  • Osmium Tetroxide (OsO₄) Catalysis: A classic method for syn-dihydroxylation. The reaction is typically carried out in a suitable solvent system (e.g., acetone/water) with a catalytic amount of OsO₄ and a co-oxidant such as N-methylmorpholine N-oxide (NMO).

  • Potassium Permanganate (KMnO₄): Cold, dilute, and alkaline KMnO₄ can be used for syn-dihydroxylation. Reaction conditions must be carefully controlled to avoid over-oxidation.

  • Peroxy Acids followed by Hydrolysis: Epoxidation of the double bond with a peroxy acid (e.g., m-CPBA) followed by acid- or base-catalyzed hydrolysis of the resulting epoxide will yield the anti-diol.[7]

• Work-up and Purification: After the reaction is complete, the product is typically extracted with an organic solvent. Purification can be achieved by column chromatography on silica gel or by recrystallization.

Figure 1: Proposed synthesis workflow for 6,7-Dihydroxyoctadecanoic acid.

Analytical Methods

The characterization and quantification of 6,7-Dihydroxyoctadecanoic acid would rely on standard analytical techniques for hydroxy fatty acids.[8][9]

Methodology:

• Extraction: Lipids, including dihydroxy fatty acids, can be extracted from biological matrices using methods like the Bligh-Dyer or Folch extraction.

• Derivatization: For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), the carboxylic acid and hydroxyl groups need to be derivatized to increase volatility. A common approach is esterification of the carboxylic acid (e.g., to a methyl ester) followed by silylation of the hydroxyl groups (e.g., to trimethylsilyl ethers).[6][10]

• Chromatographic Separation:

  • GC-MS: Provides excellent separation and structural information through characteristic fragmentation patterns.[6]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Allows for the analysis of the underivatized acid and is particularly useful for complex biological samples.[8][9]

• Quantification: Quantification can be achieved using an appropriate internal standard, such as a deuterated analog of the analyte.[10]

Figure 2: General analytical workflow for dihydroxy fatty acids.

Biological Activity and Signaling Pathways

While the specific biological roles of 6,7-Dihydroxyoctadecanoic acid have not been elucidated, as an oxidized fatty acid, it may participate in various signaling pathways. Oxylipins are known to be involved in inflammation, immune responses, and other physiological processes.[1][2][11]

Dihydroxy fatty acids can be formed endogenously through the cytochrome P450 (CYP) epoxygenase pathway followed by soluble epoxide hydrolase (sEH) activity. The precursor epoxy fatty acids are known to have anti-inflammatory and analgesic effects, while the corresponding diols can sometimes have opposing, pro-inflammatory actions.[12]

One of the key signaling pathways for lipid mediators is the peroxisome proliferator-activated receptor (PPAR) pathway. Some oxidized fatty acids are known to be ligands for PPARs, which are nuclear receptors that regulate gene expression involved in lipid metabolism and inflammation.

Figure 3: A potential signaling pathway for dihydroxy fatty acids via PPAR activation.

Conclusion

6,7-Dihydroxyoctadecanoic acid is a sparsely studied oxidized fatty acid. While specific experimental data on its physicochemical properties and biological functions are lacking, this guide provides a framework for its study based on computed data, established synthetic and analytical methodologies for related compounds, and the known biological roles of oxylipins. Further research is warranted to isolate or synthesize this compound, characterize its properties, and elucidate its potential roles in biological systems. This will be crucial for understanding its potential as a biomarker or a therapeutic agent in the context of diseases involving lipid signaling and inflammation.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Dihydroxyoctadecanoic acid | C18H36O4 | CID 20391236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Octadecanoic acid [webbook.nist.gov]
• 6. books.rsc.org [books.rsc.org]
• 7. EP0029973B1 - Process for the preparation of vicinal diols - Google Patents [patents.google.com]
• 8. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitative determination of hydroxy fatty acids as an indicator of in vivo lipid peroxidation: oxidation products of arachidonic and docosapentaenoic acids in rat liver after exposure to carbon tetrachloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Stereochemistry of 6,7-Dihydroxyoctadecanoic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

6,7-Dihydroxyoctadecanoic acid, a vicinal diol derivative of stearic acid, possesses two adjacent chiral centers at carbons 6 and 7. This structural feature gives rise to four possible stereoisomers: (6R,7R), (6S,7S), (6R,7S), and (6S,7R). These stereoisomers can be grouped into two pairs of enantiomers (erythro and threo diastereomers). The spatial arrangement of the hydroxyl groups is critical in defining the molecule's overall shape and its interactions with biological systems. Emerging research on analogous hydroxy fatty acids suggests that both the position of hydroxylation and the stereochemistry significantly influence their biological activities, which can range from anti-inflammatory to anti-proliferative effects.[1][2][3] This guide provides a comprehensive overview of the stereochemistry of 6,7-dihydroxyoctadecanoic acid isomers, including proposed synthetic and analytical methodologies, and discusses their potential biological significance.

Introduction to the Stereoisomers

6,7-Dihydroxyoctadecanoic acid has the molecular formula C18H36O4. The presence of two stereocenters at positions C6 and C7 results in the existence of four stereoisomers. These are classified into two diastereomeric pairs: the erythro pair and the threo pair.

• Erythro isomers: The (6R,7S) and (6S,7R) enantiomers. In a Fischer projection, the hydroxyl groups would be on the same side of the carbon chain.

• Threo isomers: The (6R,7R) and (6S,7S) enantiomers. In a Fischer projection, the hydroxyl groups would be on opposite sides of the carbon chain.

The distinct three-dimensional arrangements of these isomers lead to different physical properties and are expected to result in varied biological activities.

Physicochemical Properties of Dihydroxyoctadecanoic Acid Isomers

Property	threo-9,10-Dihydroxyoctadecanoic acid	erythro-9,10-Dihydroxyoctadecanoic acid
Molecular Formula	C18H36O4	C18H36O4
Molecular Weight	316.48 g/mol	316.48 g/mol
Melting Point	94 °C	Not available
CAS Number	10067-09-1[4]	3639-32-5[5]
Appearance	Solid[4]	-
Purity	>98% (commercially available)[4]	-

Spectroscopic Characterization

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are essential for the structural elucidation and differentiation of stereoisomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy can be used to distinguish between diastereomers due to their different chemical environments. Although specific data for 6,7-dihydroxyoctadecanoic acid isomers is scarce, the spectra of the 9,10-dihydroxy isomers serve as a useful reference.[6]

Table 2: Representative ¹H and ¹³C NMR Data for threo-9,10-Dihydroxyoctadecanoic Acid (in DMSO-d6) [6]

Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment
¹H	11.94	br s	COOH
4.12	br s	OH
3.09–3.25	m	CH(OH)
2.17	t	CH₂COOH
1.10–1.56	m	CH₂
0.84	t	CH₃
¹³C	174.5	COOH
73.1	2 x CH(OH)
33.7	CH₂COOH
32.3	2 x CH₂
31.4	CH₂
29.3 - 22.1	CH₂
14.0	CH₃

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation pattern of molecules. For 6,7-dihydroxyoctadecanoic acid, the expected molecular ion peak [M-H]⁻ in negative ion mode ESI-MS would be around m/z 315.25.[6]

Experimental Protocols

Proposed Synthesis of 6,7-Dihydroxyoctadecanoic Acid Stereoisomers

The stereoselective synthesis of the erythro and threo isomers of 6,7-dihydroxyoctadecanoic acid can be achieved through stereospecific dihydroxylation of the corresponding (Z)- or (E)-6-octadecenoic acid.

The erythro diastereomers can be synthesized from (Z)-6-octadecenoic acid via a syn-dihydroxylation reaction, commonly achieved using osmium tetroxide (OsO₄).[7]

Protocol:

• Dissolve (Z)-6-octadecenoic acid in a suitable solvent system such as a mixture of acetone and water.

• Add a catalytic amount of osmium tetroxide (OsO₄).

• Add a stoichiometric amount of a co-oxidant, such as N-methylmorpholine N-oxide (NMO), to regenerate the OsO₄.

• Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Quench the reaction by adding a reducing agent like sodium sulfite.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Purify the crude product by column chromatography on silica gel to yield the erythro-6,7-dihydroxyoctadecanoic acid.

The threo diastereomers can be prepared from (E)-6-octadecenoic acid via syn-dihydroxylation or from (Z)-6-octadecenoic acid via an anti-dihydroxylation sequence. A common method for anti-dihydroxylation involves epoxidation followed by acid-catalyzed hydrolysis.

Protocol:

• Dissolve (Z)-6-octadecenoic acid in a chlorinated solvent like dichloromethane.

• Add a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), to form the corresponding epoxide.

• Monitor the reaction by TLC until the starting alkene is consumed.

• Wash the reaction mixture to remove excess peroxy acid and its corresponding carboxylic acid.

• Hydrolyze the epoxide by dissolving it in a mixture of an organic solvent (e.g., acetone or THF) and an aqueous acid (e.g., perchloric acid or sulfuric acid).

• Stir the mixture until the epoxide is fully converted to the diol.

• Extract the product and purify by column chromatography to obtain threo-6,7-dihydroxyoctadecanoic acid.

Separation of Enantiomers

The racemic mixtures of the erythro and threo diols can be separated into their individual enantiomers using chiral chromatography or by derivatization with a chiral resolving agent followed by separation of the resulting diastereomers and subsequent removal of the chiral auxiliary.

Biological Activity and Significance

While specific studies on the biological activities of the individual stereoisomers of 6,7-dihydroxyoctadecanoic acid are limited, research on other vicinal diol fatty acids and hydroxystearic acids provides a strong rationale for their potential biological importance.

• Anti-proliferative Effects: Studies on various regioisomers of hydroxystearic acid have demonstrated that the position of the hydroxyl group significantly impacts their anti-proliferative activity against human cancer cell lines.[8][9][10] Specifically, isomers with the hydroxyl group at odd-numbered carbon positions (5, 7, and 9) showed notable inhibitory effects.[8][9][10] This suggests that 6,7-dihydroxyoctadecanoic acid isomers could also exhibit interesting anti-proliferative properties.

• Inflammatory Pathways: Vicinal diols of polyunsaturated fatty acids are known to be involved in inflammatory processes.[1][11][12] They are often metabolites of epoxy fatty acids, and their formation can modulate inflammatory responses.[1][11][12] The stereochemistry of these diols is likely to play a crucial role in their interaction with enzymes and receptors involved in inflammation.

Visualizations

Stereoisomers of 6,7-Dihydroxyoctadecanoic Acid

Caption: Stereochemical relationships of 6,7-dihydroxyoctadecanoic acid isomers.

Proposed Synthetic Workflow

References

• 1. Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of 9-Hydroxystearic Acid Derivatives and Their Antiproliferative Activity on HT 29 Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. larodan.com [larodan.com]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. rsc.org [rsc.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. mdpi.com [mdpi.com]
• 9. Effects of Regioisomerism on the Antiproliferative Activity of Hydroxystearic Acids on Human Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

"6,7-Dihydroxyoctadecanoic acid and its role in plant signaling"

An In-depth Technical Guide on 6,7-Dihydroxyoctadecanoic Acid and its Putative Role in Plant Signaling

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental evidence for the specific signaling role of 6,7-dihydroxyoctadecanoic acid in plants is limited in publicly available research. This guide synthesizes current knowledge on analogous dihydroxy fatty acids and related signaling pathways to propose a putative role for 6,7-dihydroxyoctadecanoic acid, providing a framework for future research.

Introduction

Plants, as sessile organisms, have evolved intricate signaling networks to respond to a myriad of biotic and abiotic stresses. A key component of these networks involves lipid-derived signaling molecules, broadly known as oxylipins. The octadecanoid pathway, which metabolizes C18 fatty acids, is a central hub for the production of potent signaling molecules like jasmonic acid, which are crucial for defense and development.[1][2][3][4]

6,7-Dihydroxyoctadecanoic acid is a derivative of stearic acid (octadecanoic acid). While its precise function in plant signaling is yet to be fully elucidated, its structure as a dihydroxy fatty acid suggests a potential role as a signaling molecule, possibly as a cutin monomer released upon tissue damage, acting as a Damage-Associated Molecular Pattern (DAMP).[5][6][7][8] This guide will explore the hypothesized biosynthesis, perception, and downstream signaling of 6,7-dihydroxyoctadecanoic acid, drawing parallels with well-characterized dihydroxy fatty acids and other lipid signals.

Putative Biosynthesis of 6,7-Dihydroxyoctadecanoic Acid

The biosynthesis of 6,7-dihydroxyoctadecanoic acid is likely initiated from oleic acid (a C18:1 fatty acid), a common fatty acid in plants. The pathway may involve an epoxidation step followed by hydrolysis, a common mechanism for the formation of vicinal diols in fatty acids.

References

• 1. The octadecanoic pathway: signal molecules for the regulation of secondary pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Jasmonates and octadecanoids: signals in plant stress responses and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The octadecanoid signalling pathway in plants mediates a response to ultraviolet radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Octadecanoid-derived signals in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Cutin-derived oligomers induce hallmark plant immune responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. gsartor.org [gsartor.org]
• 8. biorxiv.org [biorxiv.org]

Enzymatic Formation of 6,7-Dihydroxyoctadecanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

6,7-Dihydroxyoctadecanoic acid, a vicinal diol derivative of petroselinic acid (cis-6-octadecenoic acid), holds potential as a valuable chiral building block in the synthesis of bioactive molecules and specialty chemicals. The selective introduction of two adjacent hydroxyl groups onto a long-chain fatty acid with high stereochemical control presents a significant challenge for traditional chemical synthesis. Biocatalysis, leveraging the inherent specificity of enzymes, offers a promising and sustainable alternative. This technical guide provides an in-depth exploration of a plausible enzymatic pathway for the formation of 6,7-dihydroxyoctadecanoic acid. While a direct single-enzyme conversion is not prominently documented, a two-step chemoenzymatic or fully enzymatic cascade involving an initial epoxidation followed by epoxide hydrolysis is proposed as the most viable route. This document details the requisite enzymes, proposed reaction schemes, comprehensive experimental protocols, and methods for product analysis, serving as a foundational resource for researchers in the field.

Introduction

The functionalization of fatty acids is a key strategy for the production of high-value oleochemicals. Vicinal diols, in particular, are versatile intermediates for the synthesis of polymers, lubricants, surfactants, and pharmaceutical compounds. The enzymatic synthesis of these molecules is attractive due to the mild reaction conditions, high selectivity, and reduced environmental impact compared to chemical methods. This guide focuses on the enzymatic production of 6,7-dihydroxyoctadecanoic acid, outlining a strategic biocatalytic approach.

Proposed Biosynthetic Pathway

The most probable enzymatic route for the synthesis of 6,7-dihydroxyoctadecanoic acid from its unsaturated precursor, petroselinic acid, involves a two-step process:

• Epoxidation: A cytochrome P450 monooxygenase (CYP) or a peroxygenase catalyzes the stereoselective epoxidation of the C6-C7 double bond of petroselinic acid to form cis-6,7-epoxyoctadecanoic acid.

• Hydrolysis: An epoxide hydrolase (EH) facilitates the hydrolytic ring-opening of the epoxide to yield the corresponding vicinal diol, 6,7-dihydroxyoctadecanoic acid.

This pathway leverages the well-documented activities of P450 epoxygenases on fatty acids and the subsequent action of epoxide hydrolases to produce diols.[1][2]

Figure 1: Proposed two-step enzymatic pathway for the synthesis of 6,7-dihydroxyoctadecanoic acid.

Key Enzymes and Their Properties

Cytochrome P450 Monooxygenases (CYPs)

Cytochrome P450s are a superfamily of heme-containing enzymes that catalyze a wide range of oxidative reactions, including the epoxidation of unsaturated fatty acids.[3][4] For the purpose of this guide, the well-characterized P450 BM3 from Bacillus megaterium is a prime candidate due to its high catalytic activity and its nature as a soluble, self-sufficient enzyme containing both a monooxygenase and a reductase domain.[5][6] While P450 BM3 is known for hydroxylating saturated fatty acids at the ω-1 to ω-3 positions, its variants have demonstrated significant epoxidation activity.[6] The regioselectivity of P450s on different unsaturated fatty acids can vary, and enzyme engineering may be required to achieve high selectivity for the C6-C7 double bond of petroselinic acid.[7]

Epoxide Hydrolases (EHs)

Epoxide hydrolases catalyze the hydrolysis of epoxides to their corresponding vicinal diols.[8][9] Two main types are relevant for this application: soluble epoxide hydrolase (sEH) and microsomal epoxide hydrolase (mEH). Both have been shown to hydrolyze a range of epoxy fatty acids.[10][11] sEH, in particular, is a key enzyme in the metabolism of endogenous lipid epoxides and has been extensively studied.[2][12] The hydrolysis of cis-9,10-epoxystearic acid by various plant and mammalian EHs has been documented, demonstrating the feasibility of this reaction on an 18-carbon fatty acid epoxide.[13]

Quantitative Data

Table 1: Kinetic Parameters of Soluble Epoxide Hydrolase (sEH) with various Epoxy-Fatty Acids

Substrate	Enzyme Source	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1)	Reference
14,15-Epoxyeicosatrienoic acid (EET)	Human (recombinant)	3.5	15	4.3 x 106	[10]
11,12-Epoxyeicosatrienoic acid (EET)	Human (recombinant)	4.2	10	2.4 x 106	[10]
8,9-Epoxyeicosatrienoic acid (EET)	Human (recombinant)	6.7	5	7.5 x 105	[10]
9,10-Epoxyoctadecenoic acid (EpOME)	Human (recombinant)	5.0	8	1.6 x 106	[10]
12,13-Epoxyoctadecenoic acid (EpOME)	Human (recombinant)	2.5	12	4.8 x 106	[10]

Table 2: Regioselectivity of Fatty Acid Epoxidation by Select Cytochrome P450s

Enzyme	Substrate	Major Epoxide Products	Reference
P450 2C8 (human)	Arachidonic Acid	14,15-EET, 11,12-EET	[14]
P450 2C9 (human)	Arachidonic Acid	14,15-EET, 11,12-EET, 8,9-EET	[14]
P450 from Euphorbia lagascae	Linoleic Acid	cis-12,13-epoxy-9(Z)-octadecenoic acid	[15]

Experimental Protocols

The following sections provide detailed, adaptable protocols for the key experiments in the proposed synthesis of 6,7-dihydroxyoctadecanoic acid.

Expression and Purification of P450 BM3

This protocol is adapted from established methods for the expression of P450 BM3 in E. coli.[5][16]

Workflow:

References

• 1. Identification and optimization of soluble epoxide hydrolase inhibitors with dual potency towards fatty acid amide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Soluble Epoxide Hydrolase Inhibition, Epoxygenated Fatty Acids and Nociception - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cytochrome P450 oxidations in the generation of reactive electrophiles: epoxidation and related reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of the structure and interactions of P450 BM3 using hybrid mass spectrometry approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Arnold Group [cheme.caltech.edu]
• 7. researchgate.net [researchgate.net]
• 8. Expression of the human soluble epoxide hydrolase in Escherichia coli by auto-induction for the study of high-throughput inhibition assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Epoxide hydrolase - Wikipedia [en.wikipedia.org]
• 10. mdpi.com [mdpi.com]
• 11. Regulation of cardiovascular biology by microsomal epoxide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Soluble epoxide hydrolase: gene structure, expression and deletion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Stereochemical features of the hydrolysis of 9,10-epoxystearic acid catalysed by plant and mammalian epoxide hydrolases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Regio- and stereoselective epoxidation of arachidonic acid by human cytochromes P450 2C8 and 2C9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Regio- and stereoselectivity of cytochrome P-450 and peroxygenase-dependent formation of cis-12,13-epoxy-9(Z)-octadecenoic acid (vernolic acid) in Euphorbia lagascae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

The Occurrence of 6,7-Dihydroxyoctadecanoic Acid in Fungal Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the current understanding of 6,7-dihydroxyoctadecanoic acid within the context of fungal metabolism. While direct research on the occurrence and biosynthesis of this specific vicinal diol in fungi is limited, this document consolidates related knowledge on fungal fatty acid metabolism, particularly the enzymatic oxidation of oleic acid. It outlines a hypothetical biosynthetic pathway for 6,7-dihydroxyoctadecanoic acid in fungi, leveraging established mechanisms involving cytochrome P450 monooxygenases and epoxide hydrolases. Furthermore, this guide presents detailed experimental protocols for the cultivation of fungi, extraction of lipid metabolites, and the analytical identification of dihydroxy fatty acids. The potential biological significance and antifungal properties of such compounds are also discussed, drawing parallels with other known hydroxy fatty acids. This document serves as a foundational resource for researchers aiming to investigate this under-explored area of fungal biochemistry and its potential applications in drug development.

Introduction

Hydroxy long-chain fatty acids are widely distributed in nature and exhibit significant physiological activities.[1] In fungi, these compounds are emerging as important molecules with potential biotechnological and medical applications.[1] While various hydroxy fatty acids have been identified in fungal species, the specific occurrence of 6,7-dihydroxyoctadecanoic acid remains an area with limited direct scientific literature. This guide aims to bridge this knowledge gap by synthesizing related research on fungal fatty acid metabolism to provide a comprehensive overview for researchers.

Fungi are known to metabolize fatty acids through various oxidative pathways, often employing enzymes like cytochrome P450 monooxygenases and peroxygenases.[1][2] These enzymes can introduce hydroxyl groups at various positions along the fatty acid chain, leading to a diverse array of oxidized lipids. The biotransformation of oleic acid, a common C18 monounsaturated fatty acid, is a known route for the production of various hydroxy and dihydroxy derivatives in microorganisms.[3][4][5] This guide will focus on the plausible mechanisms by which fungi might synthesize 6,7-dihydroxyoctadecanoic acid from oleic acid and the methodologies required to investigate its presence and function.

Hypothetical Biosynthesis of 6,7-Dihydroxyoctadecanoic Acid in Fungi

While no definitive pathway for the synthesis of 6,7-dihydroxyoctadecanoic acid has been elucidated in fungi, a plausible route can be hypothesized based on known fungal enzymatic activities on C18 fatty acids. The most likely precursor for this molecule is oleic acid (cis-9-octadecenoic acid), which is abundant in many fungal species. The formation of the vicinal diol at the 6 and 7 positions could proceed through two primary mechanisms.

Pathway 1: Epoxidation followed by Hydrolysis

This pathway involves an initial epoxidation of the double bond in a precursor fatty acid, followed by enzymatic hydrolysis of the epoxide to form a diol.

• Desaturation: Stearic acid (18:0) is converted to oleic acid (18:1 cis-Δ9) by a fatty acid desaturase.

• Isomerization (Hypothetical): Oleic acid may be isomerized to cis-6-octadecenoic acid by a hypothetical isomerase. While not directly observed for this specific transformation in fungi, isomerases are known to shift double bond positions in fatty acids.

• Epoxidation: The double bond of cis-6-octadecenoic acid is epoxidized by a fungal cytochrome P450 monooxygenase or a peroxygenase to form 6,7-epoxyoctadecanoic acid. Fungal P450s are known to be versatile catalysts capable of such reactions.[1][6][7][8][9]

• Hydrolysis: The resulting epoxide is hydrolyzed by an epoxide hydrolase to yield 6,7-dihydroxyoctadecanoic acid.

Hypothetical Biosynthesis of 6,7-Dihydroxyoctadecanoic Acid in Fungi (Pathway 1).

Quantitative Data on Related Hydroxy Fatty Acids in Fungi

Fungal/Microbial Species	Precursor	Hydroxy Fatty Acid Product	Yield/Concentration	Reference
Saccharomyces cerevisiae	Oleic Acid	10-Hydroxyoctadecanoic acid	45% yield	[3][4]
Nocardia aurantia	Oleic Acid	10-Oxo-octadecanoic acid	65% yield	[3][4]
Nocardia sp.	Oleic Acid	10-Oxo-octadecanoic acid	55% yield	[3][4]
Mycobacterium fortuitum	Oleic Acid	10-Oxo-octadecanoic acid	80% yield	[3][4]

Experimental Protocols

The investigation of 6,7-dihydroxyoctadecanoic acid in fungal metabolism requires robust experimental procedures for fungal cultivation, metabolite extraction, and chemical analysis. The following protocols are adapted from established methods for the analysis of fungal fatty acids.

Fungal Cultivation and Metabolite Production

• Fungal Strain and Culture Conditions:

  • Select a fungal species of interest, for example, from the genera Aspergillus or Penicillium, which are known for their diverse secondary metabolism.

  • Prepare a suitable liquid culture medium, such as Potato Dextrose Broth (PDB) or Czapek-Dox broth.

  • Inoculate the sterile medium with fungal spores or mycelial fragments.

  • Incubate the culture at an appropriate temperature (e.g., 25-30°C) with shaking for a defined period (e.g., 7-14 days) to allow for fungal growth and metabolite production.

  • To potentially induce the production of 6,7-dihydroxyoctadecanoic acid, the culture medium can be supplemented with a precursor fatty acid, such as oleic acid.

• Extraction of Fungal Lipids:

  • Separate the fungal biomass from the culture broth by filtration.

  • Lyophilize (freeze-dry) the fungal mycelium to remove water.

  • Extract the total lipids from the dried mycelium using a modified Bligh and Dyer method or Soxhlet extraction with a suitable solvent system (e.g., chloroform:methanol, 2:1 v/v).

  • The culture filtrate can also be extracted with an organic solvent (e.g., ethyl acetate) to capture any secreted metabolites.

  • Evaporate the solvent from the lipid extract under reduced pressure.

Analysis of Dihydroxy Fatty Acids by GC-MS

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the identification and quantification of fatty acids.

• Saponification and Methylation:

  • Saponify the lipid extract by refluxing with methanolic NaOH to release the fatty acids from their esterified forms (e.g., triglycerides, phospholipids).

  • Methylate the free fatty acids using a reagent such as BF3-methanol or by acidic methanolysis to convert them into their more volatile fatty acid methyl esters (FAMEs).

• Derivatization:

  • To enhance the volatility and improve the chromatographic properties of the dihydroxy fatty acids, they need to be derivatized. A common method is to convert the hydroxyl groups to trimethylsilyl (TMS) ethers using a silylating agent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• GC-MS Analysis:

  • Inject the derivatized sample into a GC-MS system equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column like DB-5ms).

  • The GC oven temperature program should be optimized to achieve good separation of the FAMEs.

  • The mass spectrometer is operated in electron ionization (EI) mode. The mass spectra of the TMS derivatives of vicinal dihydroxy fatty acids are characterized by specific fragmentation patterns, including ions resulting from the cleavage of the bond between the two vicinal trimethylsiloxy groups, which is diagnostic for their structure.[10][11]

General Experimental Workflow for the Analysis of Fungal Dihydroxy Fatty Acids.

Potential Biological Activities and Significance

While the specific biological activities of 6,7-dihydroxyoctadecanoic acid from fungal sources are not yet characterized, other dihydroxy fatty acids are known to possess a range of biological effects. These include antifungal, anti-inflammatory, and signaling functions.

• Antifungal Activity: Some hydroxy and dihydroxy fatty acids have demonstrated inhibitory effects on the growth of pathogenic fungi.[12][13][14][15] The presence of hydroxyl groups can alter the physicochemical properties of the fatty acid, potentially allowing it to disrupt fungal cell membranes. The mechanism of action is thought to involve the partitioning of the fatty acid into the fungal membrane, leading to increased fluidity and disorder, which can impair the function of membrane-bound proteins and ultimately lead to cell lysis.[12]

• Signaling Molecules: In various biological systems, oxidized fatty acids, collectively known as oxylipins, act as signaling molecules involved in development and stress responses. In fungi, oxylipins can regulate processes such as sporulation and mycotoxin production.

The relationship between the production of dihydroxy fatty acids and fungal pathogenicity or symbiosis is an area that warrants further investigation. The diagram below illustrates the logical relationship of how a dihydroxy fatty acid might exert its antifungal effect.

Proposed Antifungal Mechanism of Dihydroxy Fatty Acids.

Conclusion and Future Directions

The study of 6,7-dihydroxyoctadecanoic acid in fungal metabolism is a nascent field with significant potential for discovery. While direct evidence of its production by fungi is currently lacking, the enzymatic machinery for its synthesis is known to exist in these organisms. This technical guide has provided a framework for future research by proposing a biosynthetic pathway, outlining detailed experimental protocols, and discussing potential biological activities.

Future research should focus on:

• Screening a diverse range of fungal species for the production of 6,7-dihydroxyoctadecanoic acid, particularly when cultured with oleic acid as a substrate.

• The isolation and characterization of the enzymes responsible for the hydroxylation of C18 fatty acids in fungi.

• Elucidating the biological role of 6,7-dihydroxyoctadecanoic acid in fungal physiology, including its potential involvement in fungal development, pathogenicity, and interactions with other organisms.

• Evaluating the antifungal and other pharmacological properties of purified 6,7-dihydroxyoctadecanoic acid to assess its potential for drug development.

By addressing these research questions, a deeper understanding of this specific fungal metabolite can be achieved, potentially uncovering novel biochemical pathways and bioactive compounds with valuable applications.

References

• 1. Versatile biocatalysis of fungal cytochrome P450 monooxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The role of cytochrome P450 monooxygenases in microbial fatty acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Microbial oxidation of oleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microbial oxidation of oleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bacterial Biotransformation of Oleic Acid: New Findings on the Formation of γ-Dodecalactone and 10-Ketostearic Acid in the Culture of Micrococcus luteus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. upcommons.upc.edu [upcommons.upc.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. cib.csic.es [cib.csic.es]
• 10. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 11. researchgate.net [researchgate.net]
• 12. Specificity and Mode of Action of the Antifungal Fatty Acid cis-9-Heptadecenoic Acid Produced by Pseudozyma flocculosa - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Potential of Fatty Acids and Their Derivatives as Antifungal Agents: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

6,7-Dihydroxyoctadecanoic Acid: A Potential Cutin Monomer in Plant Biology

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The plant cuticle serves as a critical protective barrier against environmental stresses. Its structural integrity is primarily derived from cutin, a complex polyester composed of glycerol and various modified fatty acids. Among these, C18 hydroxy fatty acids are significant components. This technical guide explores 6,7-dihydroxyoctadecanoic acid as a potential, albeit less documented, cutin monomer. While extensive research has focused on other isomers, such as 9,10,18-trihydroxyoctadecanoic acid, the unique positioning of hydroxyl groups in the 6,7-isomer suggests a distinct role in the polymeric structure of cutin and potential biological activity. This document provides a comprehensive overview of the chemical properties of dihydroxyoctadecanoic acids, detailed experimental protocols for the analysis of cutin monomers, and discusses their established roles as signaling molecules in plant defense mechanisms.

Introduction to Cutin and its Monomers

The plant cuticle is an essential extracellular layer that covers the aerial surfaces of terrestrial plants, playing a pivotal role in preventing water loss, protecting against UV radiation, and serving as a first line of defense against pathogens.[1][2] The main structural component of the cuticle is cutin, a lipid-based polymer.[3] Cutin is a polyester primarily composed of C16 and C18 families of ω-hydroxy fatty acids and their derivatives, often containing additional mid-chain hydroxyl or epoxy groups, cross-linked by ester bonds.[1][4][5]

The composition of cutin varies significantly between plant species, organs, and developmental stages.[3] Common C18 cutin monomers include 18-hydroxy-9,10-epoxy-octadecanoic acid and 9,10,18-trihydroxyoctadecanoic acid.[1] This guide focuses on 6,7-dihydroxyoctadecanoic acid, a specific isomer whose presence and function in cutin are not yet extensively documented but can be inferred from the general understanding of cutin chemistry and biology.

Chemical and Physical Properties

While specific experimental data for 6,7-dihydroxyoctadecanoic acid is scarce, its general properties can be extrapolated from data available for other dihydroxyoctadecanoic acid isomers.

Table 1: General Chemical and Physical Properties of Dihydroxyoctadecanoic Acid Isomers

Property	Value	Reference
Molecular Formula	C₁₈H₃₆O₄	[6]
Molecular Weight	316.5 g/mol	[6]
Exact Mass	316.26135963 Da	[6]
Topological Polar Surface Area	77.8 Ų	[6]
Hydrogen Bond Donor Count	3	[6]
Hydrogen Bond Acceptor Count	4	[6]
Rotatable Bond Count	16	[6]

Experimental Protocols

The analysis of cutin monomers, including potential isomers like 6,7-dihydroxyoctadecanoic acid, involves the depolymerization of the cutin polymer followed by chromatographic separation and mass spectrometric identification.

Cutin Depolymerization and Monomer Extraction

This protocol is adapted from established methods for the analysis of plant lipid polyesters.[1]

Objective: To break down the cutin polymer into its constituent monomers for analysis.

Materials:

• Plant tissue (e.g., leaves, fruit peels)

• Isopropanol

• Chloroform

• Methanol

• Sodium methoxide (NaOMe) solution (0.5 M in methanol)

• Sulfuric acid (H₂SO₄)

• Sodium chloride (NaCl)

• Hexane

• Internal standard (e.g., methyl heptadecanoate)

Procedure:

• Dewaxing: Immerse the plant tissue in hot isopropanol (e.g., 70°C) for 10 minutes to inactivate lipases. Extract the soluble waxes by sequential immersion in chloroform:methanol (2:1, v/v) and then pure chloroform at room temperature. Air-dry the dewaxed tissue.

• Depolymerization (Transesterification): Add the dried, dewaxed tissue to a reaction vial. Add the internal standard and the sodium methoxide solution. Heat the mixture at 60°C for 2 hours to depolymerize the cutin into fatty acid methyl esters (FAMEs).

• Neutralization and Extraction: After cooling, add sulfuric acid to neutralize the NaOMe. Add a saturated NaCl solution and extract the FAMEs with hexane.

• Washing and Drying: Wash the hexane phase with a saturated NaCl solution. Dry the hexane phase over anhydrous sodium sulfate.

• Concentration: Evaporate the hexane under a stream of nitrogen to concentrate the monomer extract.

Derivatization of Monomers for GC-MS Analysis

Hydroxylated fatty acid methyl esters require derivatization to increase their volatility for gas chromatography-mass spectrometry (GC-MS) analysis.

Objective: To convert hydroxyl groups to trimethylsilyl (TMS) ethers.

Materials:

• Dried monomer extract

• Pyridine

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)

Procedure:

• Add pyridine to the dried monomer extract to dissolve it.

• Add BSTFA to the solution.

• Heat the mixture at 70°C for 30 minutes.

• The sample is now ready for GC-MS analysis.

GC-MS Analysis

Objective: To separate, identify, and quantify the cutin monomers.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

Typical GC Conditions:

• Column: A non-polar capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Temperature Program: Start at a low temperature (e.g., 80°C), ramp up to a high temperature (e.g., 300°C) to elute all compounds.

Mass Spectrometry:

• Ionization Mode: Electron Ionization (EI).

• Mass Range: Scan a suitable mass range (e.g., m/z 50-650).

• Identification: Monomers are identified by comparing their mass spectra and retention times to those of authentic standards or to spectra in a library database (e.g., NIST). The fragmentation patterns of TMS derivatives of dihydroxy fatty acid methyl esters are characteristic and allow for the determination of the positions of the hydroxyl groups.

Biosynthesis and Biological Role

Biosynthesis of Cutin Monomers

The biosynthesis of C18 cutin monomers originates from oleic acid (18:1). The pathway generally involves ω-hydroxylation followed by mid-chain modifications.[5] While the specific enzymes for the synthesis of 6,7-dihydroxyoctadecanoic acid are not identified, the general pathway for dihydroxylated C18 monomers involves an epoxidation step followed by hydration catalyzed by an epoxide hydrolase.[5]

Caption: Hypothetical biosynthetic pathway for a trihydroxyoctadecanoic acid isomer.

Role in Plant Immunity

Cutin monomers, released from the cuticle by fungal cutinases during attempted infection, can act as elicitors of plant defense responses.[7][8] These molecules are recognized by the plant as damage-associated molecular patterns (DAMPs), triggering a signaling cascade that leads to the activation of defense genes and the production of antimicrobial compounds.[9]

This signaling pathway often involves the activation of mitogen-activated protein kinase (MAPK) cascades and the production of reactive oxygen species (ROS). While the specific signaling pathway for 6,7-dihydroxyoctadecanoic acid has not been elucidated, it is plausible that it follows the general model for cutin monomer-induced immunity.

Caption: General signaling pathway for cutin monomer-induced plant immunity.

Experimental Workflow Visualization

The following diagram outlines the overall workflow for the analysis of 6,7-dihydroxyoctadecanoic acid as a cutin monomer from plant tissue.

Caption: Workflow for the analysis of cutin monomers.

Conclusion

While 6,7-dihydroxyoctadecanoic acid is not yet established as a common cutin monomer, its structural similarity to known components of the plant cuticle suggests its potential presence and function. The methodologies outlined in this guide provide a robust framework for its identification and quantification. Further research into the occurrence of this and other less common cutin monomers across a wider range of plant species will enhance our understanding of cuticle diversity and its role in plant-environment interactions. The potential of such molecules to act as signaling agents in plant defense also presents an exciting avenue for the development of novel, bio-inspired crop protection strategies.

References

• 1. Isolation and Compositional Analysis of Plant Cuticle Lipid Polyester Monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dynamic changes to the plant cuticle include the production of volatile cuticular wax–derived compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Constructing functional cuticles: analysis of relationships between cuticle lipid composition, ultrastructure and water barrier function in developing adult maize leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. gsartor.org [gsartor.org]
• 6. Dihydroxyoctadecanoic acid | C18H36O4 | CID 20391236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Role of Elicitors in Inducing Resistance in Plants against Pathogen Infection: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. phytojournal.com [phytojournal.com]
• 9. files.core.ac.uk [files.core.ac.uk]

Protocols & Analytical Methods

Application Note: GC-MS Analysis of 6,7-Dihydroxyoctadecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive protocol for the qualitative and quantitative analysis of 6,7-Dihydroxyoctadecanoic acid using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the low volatility and polar nature of dihydroxy fatty acids, a crucial derivatization step is required to convert the analyte into a more volatile and less polar derivative, making it suitable for GC-MS analysis.[1] This protocol outlines methods for extraction, derivatization, and subsequent GC-MS analysis.

Introduction

6,7-Dihydroxyoctadecanoic acid is a dihydroxy fatty acid that may be of interest in various research fields, including lipidomics and drug development, as a potential biomarker or a product of fatty acid metabolism. Accurate and reliable quantification of this and similar molecules is essential for understanding its biological role. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of fatty acids.[1] However, direct analysis is challenging, necessitating derivatization to improve chromatographic behavior and detection sensitivity.[1][2] The most common derivatization techniques for fatty acids with hydroxyl groups involve silylation and esterification.[1]

Experimental Workflow

The overall experimental workflow for the GC-MS analysis of 6,7-Dihydroxyoctadecanoic acid is depicted below.

Caption: Experimental workflow for the GC-MS analysis of 6,7-Dihydroxyoctadecanoic acid.

Detailed Protocols

Lipid Extraction

This protocol is a general guideline for extracting total lipids from a biological sample.

Materials:

• Sample (e.g., plasma, tissue homogenate)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Internal Standard (e.g., a deuterated analog of the analyte or a similar, non-endogenous dihydroxy fatty acid)

• Glass centrifuge tubes with PTFE-lined caps

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• To a known amount of sample (e.g., 100 µL of plasma or 10 mg of tissue homogenate) in a glass centrifuge tube, add the internal standard.

• Add 20 volumes of a 2:1 (v/v) chloroform:methanol mixture to the sample.[3]

• Vortex the mixture vigorously for 2 minutes.

• Centrifuge at 3000 x g for 5 minutes to separate the layers.

• Carefully transfer the lower organic phase to a new glass tube.

• Repeat the extraction of the aqueous phase with another 10 volumes of chloroform.

• Combine the organic phases.

• Wash the combined organic phase by adding 0.2 volumes of 0.9% NaCl solution, vortexing, and centrifuging.

• Remove the upper aqueous layer.

• Dry the final organic extract under a gentle stream of nitrogen gas.

Derivatization (Silylation)

Silylation is a robust method for derivatizing both the carboxylic acid and the two hydroxyl groups of 6,7-Dihydroxyoctadecanoic acid in a single step.

Materials:

• Dried lipid extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Aprotic solvent (e.g., pyridine, acetonitrile, or hexane)

• Heating block or oven

• GC vials with inserts

Procedure:

• Re-dissolve the dried lipid extract in a small volume of aprotic solvent (e.g., 50 µL of pyridine or hexane).[4]

• Add the silylating agent, for example, 50 µL of BSTFA with 1% TMCS.[1][4]

• Tightly cap the vial and vortex for 10-20 seconds.[1]

• Heat the mixture at 60-70°C for 30-60 minutes.[1][4]

• Cool the vial to room temperature.

• The sample is now ready for GC-MS analysis. If necessary, it can be further diluted with a suitable solvent like hexane.[4]

GC-MS Analysis

The following are typical starting parameters for the GC-MS analysis. These may need to be optimized for your specific instrument and column.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent, Thermo Scientific, Shimadzu).

GC Parameter	Setting
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or similar
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	280°C
Injection Mode	Splitless (1 µL injection volume)
Oven Program	Initial temperature of 100°C, hold for 2 min, ramp to 250°C at 5°C/min, hold for 3 min, then ramp to 320°C at 20°C/min and hold for 10 min.[5]

MS Parameter	Setting
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Source Temperature	230°C
Transfer Line Temp.	280°C
Scan Range	m/z 50-650

Data Presentation and Quantification

Quantification is typically performed using an internal standard method. A calibration curve is generated by analyzing standards of 6,7-Dihydroxyoctadecanoic acid at known concentrations with a fixed amount of the internal standard. The peak area ratio of the analyte to the internal standard is plotted against the concentration of the analyte.

Mass Spectral Fragmentation: The trimethylsilyl (TMS) derivative of dihydroxy fatty acids exhibits characteristic fragmentation patterns in EI-MS. A key fragmentation is the cleavage between the two carbon atoms bearing the TMSO-groups, which provides diagnostic ions for identifying the positions of the hydroxyl groups.[4]

Quantitative Data Summary (Hypothetical)

Sample ID	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)	Concentration (ng/mL)
Blank	0	150,000	0.00	0.0
Standard 1	15,000	151,000	0.10	10.0
Standard 2	76,000	149,000	0.51	50.0
Standard 3	152,000	150,500	1.01	100.0
Sample 1	95,000	148,000	0.64	63.5
Sample 2	43,000	152,000	0.28	27.8

Signaling Pathway Diagram

While a specific signaling pathway for 6,7-Dihydroxyoctadecanoic acid is not established, its formation can be conceptualized as part of fatty acid metabolism, potentially through oxidation of oleic acid.

Caption: Hypothetical metabolic pathway for the formation of 6,7-Dihydroxyoctadecanoic acid.

Conclusion

This application note provides a robust and detailed protocol for the GC-MS analysis of 6,7-Dihydroxyoctadecanoic acid. The key to successful analysis is the silylation derivatization step, which significantly improves the volatility and chromatographic properties of the analyte. The provided GC-MS parameters serve as a starting point for method development, and the principles of quantification using an internal standard will ensure accurate and reliable results. This methodology can be adapted for the analysis of other dihydroxy fatty acids in various biological matrices.

References

• 1. benchchem.com [benchchem.com]
• 2. Derivatization techniques for free fatty acids by GC [restek.com]
• 3. Nutrient Profiling and Evaluation of Fish As a Dietary Component [cifri.res.in]
• 4. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 5. A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice [mdpi.com]

Application Notes and Protocols for the Derivatization of 6,7-Dihydroxyoctadecanoic Acid for Chromatographic Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

6,7-Dihydroxyoctadecanoic acid is a dihydroxy fatty acid that requires derivatization prior to chromatographic analysis to improve its volatility for gas chromatography (GC) and enhance its detection for high-performance liquid chromatography (HPLC). This document provides detailed application notes and protocols for the derivatization of 6,7-dihydroxyoctadecanoic acid, enabling its qualitative and quantitative analysis in various matrices. The protocols described herein are based on established methods for the derivatization of fatty acids and vicinal diols.

Gas Chromatography (GC) Analysis

For GC analysis, the polar carboxyl and hydroxyl groups of 6,7-dihydroxyoctadecanoic acid must be derivatized to increase volatility and reduce peak tailing.[1] The two primary methods are esterification of the carboxylic acid group and silylation of the hydroxyl groups.

Method 1: Two-Step Esterification and Silylation

This is the most comprehensive method, derivatizing both the carboxylic acid and the two hydroxyl groups. This results in a less polar, more volatile compound suitable for GC-MS analysis.

Experimental Protocol:

Step 1: Esterification to form the Fatty Acid Methyl Ester (FAME)

• Sample Preparation: Accurately weigh 1-25 mg of the sample containing 6,7-dihydroxyoctadecanoic acid into a micro-reaction vessel.[2] If the sample is in an aqueous solution, evaporate it to dryness under a stream of nitrogen.

• Reagent Addition: Add 2 mL of 12% (w/w) Boron Trichloride-Methanol (BCl3-Methanol) solution.[2]

• Reaction: Cap the vessel tightly and heat at 60°C for 10 minutes.[2] To optimize the derivatization time, it is recommended to analyze aliquots at different time points to ensure the reaction has gone to completion.[2]

• Extraction: Cool the reaction vessel to room temperature. Add 1 mL of water and 1 mL of hexane. Vortex thoroughly to extract the FAME into the hexane layer.[2]

• Sample Collection: Allow the layers to separate and carefully transfer the upper hexane layer to a clean vial for the next step.

Step 2: Silylation of the Hydroxyl Groups

• Evaporation: Evaporate the hexane from the previous step to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 50 µL of pyridine and 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) to the dried sample.

• Reaction: Cap the vial and heat at 60°C for 60 minutes.[1]

• Analysis: After cooling, the sample is ready for injection into the GC-MS system.

Method 2: Silylation Only

This method derivatizes all active hydrogens, including the carboxylic acid and both hydroxyl groups, in a single step to form trimethylsilyl (TMS) esters and ethers.[1]

Experimental Protocol:

• Sample Preparation: Place the dried sample (as described in Method 1, Step 1.1) in a reaction vial.

• Reagent Addition: Add 50 µL of a silylating agent such as BSTFA with 1% TMCS.[1]

• Reaction: Cap the vial, vortex for 10 seconds, and heat at 60°C for 60 minutes.[1]

• Dilution & Analysis: After cooling, dilute the sample with a suitable solvent (e.g., hexane or dichloromethane) before GC or GC-MS analysis.[1]

High-Performance Liquid Chromatography (HPLC) Analysis

For HPLC analysis, derivatization is employed to introduce a chromophore or fluorophore for enhanced UV or fluorescence detection, or to improve ionization efficiency for mass spectrometry (MS) detection.[3]

Method 3: Derivatization with 6-bromo-3-pyridinylboronic acid (BPBA) for LC-MS

This method is highly selective for vicinal diols, such as the 6,7-dihydroxy moiety of the target analyte. The reaction forms a stable cyclic boronate ester, which can be readily detected by LC-MS.[4][5]

Experimental Protocol:

• Sample Preparation: Prepare a solution of the sample containing 6,7-dihydroxyoctadecanoic acid in a suitable organic solvent (e.g., acetonitrile).

• Reagent Preparation: Prepare a solution of 6-bromo-3-pyridinylboronic acid (BPBA) in the same solvent.

• Reaction: Mix the sample solution with an excess of the BPBA solution. The reaction between vicinal diols and boronic acids is rapid and typically proceeds to completion at room temperature in a neutral or basic medium.[4]

• Analysis: The resulting solution containing the BPBA-derivatized 6,7-dihydroxyoctadecanoic acid can be directly injected into the LC-MS system. The derivatized analyte will exhibit a characteristic isotopic pattern due to the presence of bromine (79Br and 81Br), aiding in its identification.[4][5]

Data Presentation

The following table summarizes representative quantitative data for the analysis of vicinal diols using the LC-PCD-DPIS-MS method with BPBA derivatization, which can be considered analogous to the expected performance for 6,7-dihydroxyoctadecanoic acid.

Parameter	Value	Reference Compound	Method
Limit of Detection (LOD)	25 nM	14,15-DiHETrE	LC-PCD-DPIS-MS

Diagrams

Workflow for GC Derivatization and Analysis

Caption: Workflow for the derivatization of 6,7-dihydroxyoctadecanoic acid for GC-MS analysis.

Workflow for HPLC-MS Derivatization and Analysis

References

• 1. Derivatization techniques for free fatty acids by GC [restek.com]
• 2. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. A Fast and Selective Approach for Profiling Vicinal Diols Using Liquid Chromatography-Post Column Derivatization-Double Precursor Ion Scanning Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Note: NMR Spectroscopic Analysis of 6,7-Dihydroxyoctadecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

6,7-Dihydroxyoctadecanoic acid is a saturated fatty acid containing two hydroxyl groups on adjacent carbons. As a member of the dihydroxy fatty acid family, it is of interest in various fields, including lipidomics, natural product chemistry, and as a potential precursor in drug development. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation and characterization of such molecules. This application note provides a detailed protocol for the NMR analysis of 6,7-Dihydroxyoctadecanoic acid, including predicted ¹H and ¹³C NMR data, and a standard workflow for its characterization.

Predicted NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 6,7-Dihydroxyoctadecanoic acid. These values are for guidance and may vary slightly based on the solvent, concentration, and temperature used for the analysis.

Table 1: Predicted ¹H NMR Data for 6,7-Dihydroxyoctadecanoic Acid (in DMSO-d₆)

Atom Number	Predicted Chemical Shift (ppm)	Multiplicity	Integration
H-1 (COOH)	~12.0	br s	1H
H-2	~2.18	t	2H
H-3	~1.48	m	2H
H-4	~1.40	m	2H
H-5	~1.45	m	2H
H-6, H-7	~3.15 - 3.25	m	2H
H-8	~1.35	m	2H
H-9 to H-17	~1.25	m	18H
H-18 (CH₃)	~0.85	t	3H
OH	~4.15	br s	2H

Table 2: Predicted ¹³C NMR Data for 6,7-Dihydroxyoctadecanoic Acid (in DMSO-d₆)

Atom Number	Predicted Chemical Shift (ppm)
C-1 (COOH)	~174.5
C-2	~33.8
C-3	~24.6
C-4	~28.7
C-5	~32.4
C-6, C-7	~73.2
C-8	~32.3
C-9	~25.8
C-10 to C-15	~29.0 - 29.5
C-16	~31.5
C-17	~22.2
C-18 (CH₃)	~14.1

Experimental Protocols

A detailed methodology for the key experiments is provided below.

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality NMR spectra.

• Materials:

  • 6,7-Dihydroxyoctadecanoic acid (5-10 mg)

  • Deuterated solvent (e.g., DMSO-d₆ or CDCl₃, 0.6-0.7 mL)

  • 5 mm NMR tube

  • Pipette

  • Vortex mixer

• Protocol:

  • Weigh approximately 5-10 mg of 6,7-Dihydroxyoctadecanoic acid directly into a clean, dry 5 mm NMR tube.

  • Add approximately 0.6 mL of the chosen deuterated solvent (e.g., DMSO-d₆) to the NMR tube using a pipette.[2]

  • Cap the NMR tube securely and vortex the sample until the compound is fully dissolved. Gentle warming may be required to aid dissolution.

  • Ensure the height of the solution in the NMR tube is sufficient to be within the detection region of the NMR probe (typically around 4-5 cm).

  • Filter the sample through a small plug of glass wool in a Pasteur pipette if any solid impurities are visible to prevent issues with spectral resolution.[3]

NMR Data Acquisition

The following are typical parameters for acquiring ¹H and ¹³C NMR spectra. These may need to be optimized based on the specific instrument and sample concentration.

• Instrument: 400 MHz (or higher) NMR Spectrometer

• ¹H NMR Spectroscopy Protocol:

  • Insert the sample into the spectrometer and lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to obtain optimal resolution.

  • Acquire a standard ¹H NMR spectrum with the following typical parameters:

    • Pulse Sequence: zg30 or similar

    • Number of Scans: 16-64

    • Acquisition Time: ~3-4 seconds

    • Relaxation Delay: 1-2 seconds

    • Spectral Width: 0-16 ppm

• ¹³C NMR Spectroscopy Protocol:

  • Use the same locked and shimmed sample.

  • Acquire a proton-decoupled ¹³C NMR spectrum with the following typical parameters:

    • Pulse Sequence: zgpg30 or similar

    • Number of Scans: 1024-4096 (or more, depending on concentration)

    • Acquisition Time: ~1-2 seconds

    • Relaxation Delay: 2-5 seconds

    • Spectral Width: 0-200 ppm

• 2D NMR Spectroscopy (Optional but Recommended):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks and confirm proton assignments.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms, aiding in the definitive assignment of carbon signals.

Data Processing and Interpretation

• Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

• Phase the resulting spectra.

• Calibrate the chemical shift scale using the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

• Integrate the peaks in the ¹H spectrum to determine the relative number of protons.

• Analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants in the ¹H spectrum to deduce the connectivity of protons.

• Assign the peaks in both ¹H and ¹³C spectra to the corresponding atoms in the 6,7-Dihydroxyoctadecanoic acid structure, using the predicted data and 2D NMR correlations as a guide.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the NMR analysis of 6,7-Dihydroxyoctadecanoic acid.

Caption: Workflow for NMR analysis of 6,7-Dihydroxyoctadecanoic acid.

References

• 1. rsc.org [rsc.org]
• 2. depts.washington.edu [depts.washington.edu]
• 3. How to make an NMR sample [chem.ch.huji.ac.il]

Application Notes and Protocols for 6,7-Dihydroxyoctadecanoic Acid in Plant-Pathogen Interaction Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The plant cuticle serves as the first line of defense against invading pathogens. This hydrophobic barrier is primarily composed of cutin, a polyester matrix of oxygenated fatty acids. Upon pathogen attack, fungal and bacterial enzymes can degrade the cutin polymer, releasing constituent monomers that can act as Damage-Associated Molecular Patterns (DAMPs). These cutin monomers are recognized by the plant's immune system and can trigger a cascade of defense responses, a phenomenon known as pattern-triggered immunity (PTI).

6,7-Dihydroxyoctadecanoic acid is a C18 dihydroxy fatty acid and a component of the plant cutin polymer in various species. While research on its specific role is ongoing, it is hypothesized to function as a DAMP, eliciting defense responses in a manner similar to other well-characterized cutin monomers. The study of 6,7-dihydroxyoctadecanoic acid can provide valuable insights into the intricate signaling pathways governing plant immunity and may lead to the development of novel, biodegradable plant protectants that enhance crop resilience.

These application notes provide a framework for investigating the role of 6,7-Dihydroxyoctadecanoic acid in plant-pathogen interactions, including detailed protocols for key experiments and data presentation formats.

Data Presentation

Table 1: Elicitor-Induced Reactive Oxygen Species (ROS) Burst in Arabidopsis thaliana Leaf Discs

This table summarizes the quantitative data from a luminol-based assay to measure the production of ROS in response to 6,7-dihydroxyoctadecanoic acid treatment. The data presented is hypothetical and for illustrative purposes.

Elicitor Treatment	Concentration (µM)	Peak Luminescence (RLU)	Time to Peak (minutes)	Total Luminescence (RLU over 60 min)
Mock (DMSO)	-	150 ± 25	-	5,000 ± 800
6,7-Dihydroxyoctadecanoic acid	10	800 ± 110	12 ± 2	35,000 ± 4,500
6,7-Dihydroxyoctadecanoic acid	50	2500 ± 320	10 ± 1.5	120,000 ± 15,000
6,7-Dihydroxyoctadecanoic acid	100	4500 ± 550	8 ± 1	250,000 ± 30,000
Flg22 (Positive Control)	1	5000 ± 600	10 ± 1	280,000 ± 35,000

RLU: Relative Light Units. Data are presented as mean ± standard deviation (n=8).

Table 2: Relative Expression of Defense-Related Genes in Arabidopsis thaliana Seedlings

This table illustrates the change in transcript levels of key defense-related genes in response to treatment with 6,7-dihydroxyoctadecanoic acid, as determined by quantitative real-time PCR (qRT-PCR). The data is hypothetical.

Gene	Gene Function	Fold Change (vs. Mock)
FRK1 (Flg22-induced receptor-like kinase 1)	Early defense signaling	8.5 ± 1.2
WRKY33	Transcription factor in defense signaling	6.2 ± 0.8
PR1 (Pathogenesis-related protein 1)	Marker for salicylic acid pathway	4.8 ± 0.6
PDF1.2 (Plant defensin 1.2)	Marker for jasmonic acid/ethylene pathway	2.1 ± 0.3

Seedlings were treated with 50 µM 6,7-dihydroxyoctadecanoic acid for 1 hour. Data are presented as mean fold change ± standard deviation (n=3 biological replicates).

Table 3: Disease Severity in Arabidopsis thaliana Following Pathogen Inoculation

This table presents hypothetical data on the effect of pre-treating plants with 6,7-dihydroxyoctadecanoic acid on the disease severity caused by a foliar pathogen.

Pre-treatment	Pathogen	Disease Severity (Lesion diameter in mm)	Fungal Biomass (Relative to Mock)
Mock (DMSO)	Botrytis cinerea	4.5 ± 0.7	1.00 ± 0.15
6,7-Dihydroxyoctadecanoic acid (50 µM)	Botrytis cinerea	2.1 ± 0.4	0.45 ± 0.08
Salicylic Acid (1 mM, Positive Control)	Botrytis cinerea	1.8 ± 0.3	0.38 ± 0.06

Plants were pre-treated 24 hours before inoculation. Disease severity and fungal biomass were assessed 72 hours post-inoculation. Data are presented as mean ± standard deviation (n=12 plants).

Experimental Protocols

Protocol 1: Preparation of 6,7-Dihydroxyoctadecanoic Acid Stock Solution

• Objective: To prepare a stock solution of 6,7-dihydroxyoctadecanoic acid for use in plant treatment experiments.

• Materials:

  • 6,7-Dihydroxyoctadecanoic acid (solid)

  • Dimethyl sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

  • Vortex mixer

• Procedure:

  • Weigh out the desired amount of 6,7-dihydroxyoctadecanoic acid in a sterile microcentrifuge tube.

  • Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 100 mM).

  • Vortex thoroughly until the compound is completely dissolved.

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

  • For experiments, dilute the stock solution to the desired final concentration using sterile water or the appropriate buffer. Ensure the final DMSO concentration in the treatment solution is low (typically ≤ 0.1%) to avoid solvent effects on the plant tissue.

Protocol 2: Reactive Oxygen Species (ROS) Burst Assay in Arabidopsis thaliana Leaf Discs

This protocol is adapted from standard luminol-based ROS burst assays.

• Objective: To measure the production of ROS in plant tissue in response to 6,7-dihydroxyoctadecanoic acid.

• Materials:

  • 4- to 5-week-old Arabidopsis thaliana plants

  • 4 mm biopsy punch

  • 96-well white luminometer plate

  • Sterile distilled water

  • Luminol (stock solution in DMSO)

  • Horseradish peroxidase (HRP) (stock solution in water)

  • 6,7-Dihydroxyoctadecanoic acid stock solution

  • Plate-reading luminometer

• Procedure:

  • Using a biopsy punch, carefully excise leaf discs from the leaves of healthy, well-watered plants, avoiding the midvein.

  • Float the leaf discs, adaxial side up, in a 96-well plate containing 100 µL of sterile distilled water per well.

  • Incubate the plate overnight at room temperature in the dark to allow the leaf discs to recover from wounding stress.

  • The next day, prepare the assay solution containing 100 µM luminol, 10 µg/mL HRP, and the desired concentration of 6,7-dihydroxyoctadecanoic acid. Prepare a mock control with the same concentration of DMSO as the elicitor treatment.

  • Carefully remove the water from each well and replace it with 100 µL of the freshly prepared assay solution.

  • Immediately place the plate in a luminometer and measure luminescence every 2 minutes for a period of 60-90 minutes.

Protocol 3: Quantitative Real-Time PCR (qRT-PCR) for Defense Gene Expression

• Objective: To quantify the expression levels of defense-related genes in plant tissue after treatment with 6,7-dihydroxyoctadecanoic acid.

• Materials:

  • Arabidopsis thaliana seedlings (10-14 days old) grown in liquid culture or on plates.

  • 6,7-Dihydroxyoctadecanoic acid stock solution.

  • Liquid nitrogen.

  • RNA extraction kit.

  • cDNA synthesis kit.

  • qPCR master mix.

  • Gene-specific primers for target and reference genes.

  • Real-time PCR system.

• Procedure:

  • Treat seedlings with the desired concentration of 6,7-dihydroxyoctadecanoic acid or a mock solution for the specified duration (e.g., 1 hour).

  • Harvest the seedlings, blot dry, and immediately freeze in liquid nitrogen.

  • Extract total RNA from the frozen tissue using a commercial RNA extraction kit according to the manufacturer's instructions.

  • Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

  • Perform qRT-PCR using a suitable qPCR master mix, the synthesized cDNA, and gene-specific primers.

  • Analyze the results using the ΔΔCt method, normalizing the expression of target genes to a stable reference gene (e.g., ACTIN2 or UBIQUITIN10).

Protocol 4: Pathogen Infection Assay

• Objective: To assess the effect of pre-treatment with 6,7-dihydroxyoctadecanoic acid on plant resistance to a pathogen.

• Materials:

  • 4- to 5-week-old Arabidopsis thaliana plants.

  • 6,7-Dihydroxyoctadecanoic acid stock solution.

  • Pathogen culture (e.g., a spore suspension of Botrytis cinerea).

  • Spray bottle or micropipette for inoculation.

  • High-humidity chamber.

• Procedure:

  • Prepare a working solution of 6,7-dihydroxyoctadecanoic acid and a mock solution.

  • Spray-treat the plants with the solutions until the leaves are fully covered. Allow the plants to dry.

  • Twenty-four hours after treatment, inoculate the plants with the pathogen. For Botrytis cinerea, this can be done by placing a droplet of spore suspension onto the center of the leaf.

  • Place the inoculated plants in a high-humidity chamber to facilitate infection.

  • Assess disease symptoms at regular intervals (e.g., 48, 72, and 96 hours post-inoculation).

  • Quantify disease severity by measuring lesion size or by quantifying fungal biomass using qPCR with primers specific to a fungal gene.

Visualizations

Caption: Putative signaling pathway initiated by 6,7-dihydroxyoctadecanoic acid.

Caption: General experimental workflow for studying elicitor activity.

Application Notes and Protocols: Industrial Applications of Dihydroxy Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the diverse industrial applications of dihydroxy fatty acids (DHFAs), highlighting their utility in cosmetics, polymer synthesis, and as bioactive molecules in pharmaceuticals. Detailed protocols for the synthesis and analysis of DHFAs are provided to facilitate further research and development.

I. Introduction to Dihydroxy Fatty Acids

Dihydroxy fatty acids (DHFAs) are a class of oxidized fatty acids characterized by the presence of two hydroxyl groups along their aliphatic chain. This unique structural feature imparts special properties such as increased viscosity, reactivity, and polarity compared to their non-hydroxylated counterparts.[1] These properties make them valuable intermediates and building blocks for a wide range of industrial products.[1][2] DHFAs can be derived from renewable resources like vegetable oils, making them an attractive option for sustainable chemistry.[3]

II. Industrial Applications

Cosmetics and Personal Care

DHFAs and their derivatives are highly valued in the cosmetics industry for their emollient, thickening, and structuring properties.[3][4]

• Emollients and Thickeners: The hydroxyl groups in DHFAs allow for hydrogen bonding, leading to increased viscosity and the ability to form stable gels and creams.[4] 9,10-dihydroxystearic acid (DHSA), derived from palm oil, is used in products like deodorant sticks, soaps, and shampoos.[3]

• Skin and Hair Conditioning: As emollients, DHFAs soften and condition the skin and hair, imparting shine and a desirable texture to lotions, creams, and hair care products.[4]

Table 1: Applications of Dihydroxy Fatty Acids in Cosmetic Formulations

Application	Specific DHFA Derivative	Function	Product Examples
Gelling Agent	9,10-Dihydroxystearic acid (DHSA)	Provides structure and consistency	Deodorant sticks, solid perfumes
Emollient	DHSA-stearates	Softens and moisturizes skin	Creams, lotions
Thickener	DHSA-estolides	Increases viscosity of formulations	Shampoos, conditioners

Polymer Synthesis

The bifunctional nature of DHFAs, with a carboxylic acid group and two hydroxyl groups, makes them excellent monomers for the synthesis of various polymers.[2]

• Polyurethanes: DHFAs can be used as building blocks in the production of polyurethanes, offering a bio-based alternative to petroleum-derived polyols.[5] The carboxylic acid group can be incorporated to introduce ionizable functions, which can improve the properties of the resulting polyurethane.[5]

• Polyesters and Polyamides: The hydroxyl and carboxyl groups can participate in esterification and amidation reactions to form polyesters and polyamides, respectively.[2][6] These bio-based polymers have potential applications as adhesives, coatings, and resins.[6]

Logical Relationship: DHFA in Polymer Synthesis

Caption: DHFAs as versatile monomers for polyurethane, polyester, and polyamide synthesis.

Lubricants and Plasticizers

The higher viscosity and polarity of DHFAs and their esters make them suitable for use as lubricants and plasticizers.[1][2] They can improve the lubricating properties of base oils and increase the flexibility of polymers.

Pharmaceutical and Biomedical Applications

Recent research has highlighted the bioactive properties of DHFAs, particularly their role in inflammation and metabolic regulation.[7][8]

• Anti-inflammatory Agents: Certain DHFAs are metabolites of polyunsaturated fatty acids (PUFAs) like arachidonic acid, EPA, and DHA, and are involved in the resolution of inflammation.[7][9][10] For example, resolvins and protectins, which are classes of specialized pro-resolving mediators, are di- and tri-hydroxy fatty acid derivatives.[10] These molecules act by inhibiting the production of pro-inflammatory cytokines and reducing leukocyte chemotaxis.[10]

• Metabolic Regulation: Fatty acid esters of hydroxy fatty acids (FAHFAs), which include dihydroxy fatty acid species, have been identified as a novel class of lipids with anti-diabetic and anti-inflammatory effects.[8][11]

Signaling Pathway: Anti-inflammatory Action of PUFA-derived Dihydroxy Fatty Acids

Caption: Biosynthesis of anti-inflammatory DHFAs from polyunsaturated fatty acids.

III. Quantitative Data

The production of DHFAs can be achieved through microbial fermentation. The following table summarizes the production of 6,8-dihydroxy fatty acids using recombinant E. coli.

Table 2: Production of 6,8-Dihydroxy Fatty Acids by Recombinant E. coli

Substrate	Product	Concentration (g/L)	Volumetric Productivity (mg/L/h)	Reference
Linoleic Acid	6,8-dihydroxy-9,12(Z,Z)-octadecadienoic acid (6,8-DiHODE)	6.6	9.9	[12]
Oleic Acid	6,8-dihydroxy-9(Z)-octadecenoic acid (6,8-DiHOME)	7.1	10.7	[12]

IV. Experimental Protocols

Protocol for Biocatalytic Synthesis of Dihydroxy Fatty Acids

This protocol describes the general steps for the synthesis of DHFAs from unsaturated fatty acids using a whole-cell biocatalyst, such as recombinant E. coli expressing a diol synthase.[12]

Workflow for Biocatalytic Synthesis of DHFAs

Caption: General workflow for the biocatalytic synthesis of DHFAs.

Materials:

• Recombinant E. coli expressing a suitable diol synthase

• Luria-Bertani (LB) medium with appropriate antibiotic

• Unsaturated fatty acid substrate (e.g., linoleic acid, oleic acid)

• Buffer solution (e.g., phosphate buffer, pH 6.5)

• Dimethyl sulfoxide (DMSO)

• Organic solvent for extraction (e.g., ethyl acetate)

• Hydrochloric acid (HCl) for acidification

• Sodium sulfate (anhydrous)

Procedure:

• Cell Culture and Harvest:

  • Inoculate a single colony of the recombinant E. coli into LB medium containing the appropriate antibiotic.

  • Incubate at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.5-0.6.

  • Induce protein expression with IPTG and continue to incubate at a lower temperature (e.g., 20°C) for 12-16 hours.

  • Harvest the cells by centrifugation (e.g., 5000 x g for 15 minutes at 4°C).

  • Wash the cell pellet with buffer and resuspend to the desired cell density (e.g., 50 g/L).

• Biotransformation Reaction:

  • Prepare the reaction mixture containing the cell suspension, buffer, and the unsaturated fatty acid substrate (e.g., 10 g/L). The substrate can be dissolved in a co-solvent like DMSO (e.g., 5% v/v) to improve solubility.[12]

  • Incubate the reaction at the optimal temperature (e.g., 35°C) with gentle agitation for the desired reaction time (e.g., 40 minutes).[12]

• Extraction and Purification:

  • Stop the reaction by acidifying the mixture to pH 2-3 with HCl.

  • Extract the DHFAs with an equal volume of ethyl acetate.

  • Separate the organic phase and dry it over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure.

  • The crude product can be further purified by silica gel column chromatography.

Protocol for LC-MS Analysis of Dihydroxy Fatty Acids

This protocol outlines a method for the quantification of DHFAs in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[11][13][14]

Materials:

• LC-MS/MS system (e.g., Agilent 1290 Infinity II coupled to a 6495 Triple Quadrupole)[11]

• C18 reversed-phase column (e.g., Agilent ZORBAX Eclipse Plus C8, 2.1 mm × 100 mm, 1.8 µm)[11]

• Mobile phase A: Water:Methanol (1:4 v/v) with 0.1% formic acid[11]

• Mobile phase B: Isopropanol with 0.1% formic acid[11]

• DHFA standards and internal standards (e.g., deuterated analogs)

• Solvents for extraction (e.g., chloroform, methanol)

Procedure:

• Sample Preparation (Lipid Extraction):

  • To the sample (e.g., 200 µL of plasma), add internal standards.

  • Perform a liquid-liquid extraction using a solvent system such as chloroform:methanol:water.[15]

  • Vortex the mixture and centrifuge to separate the phases.

  • Collect the organic (lower) phase and dry it under a stream of nitrogen.

• Solid-Phase Extraction (SPE) (Optional):

  • For complex matrices, an SPE step can be used to enrich the DHFA fraction and remove interfering substances.[13][15]

  • Condition an SPE cartridge (e.g., silica) with hexane.

  • Load the reconstituted lipid extract onto the cartridge.

  • Wash with a non-polar solvent (e.g., 5% ethyl acetate in hexane) to elute neutral lipids.[13]

  • Elute the DHFAs with a more polar solvent (e.g., ethyl acetate).[13]

  • Dry the DHFA fraction under nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the dried extract in the initial mobile phase.

  • Inject the sample into the LC-MS/MS system.

  • Separate the DHFAs using a gradient elution with mobile phases A and B.

  • Detect the DHFAs using the mass spectrometer in negative ion mode with multiple reaction monitoring (MRM) for specific precursor-product ion transitions.

Table 3: Example MRM Transitions for DHFA Analysis

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
9,10-DHSA	315.2	155.1, 129.1	-20
12,13-diHODE	313.2	195.1, 171.1	-20
d4-9,10-DHSA (Internal Standard)	319.2	157.1, 131.1	-20

(Note: Specific MRM transitions and collision energies should be optimized for the instrument and analytes of interest.)

V. Conclusion

Dihydroxy fatty acids represent a versatile and sustainable platform for the development of a wide range of industrial products. Their unique chemical properties make them valuable in cosmetics, polymers, and lubricants. Furthermore, their emerging roles as bioactive signaling molecules open up new avenues for pharmaceutical and nutraceutical applications. The protocols provided herein offer a starting point for researchers to explore the synthesis and analysis of these promising compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. ambujasolvex.com [ambujasolvex.com]
• 5. WO1993000378A1 - Dihydroxy fatty acids used as polyurethane units - Google Patents [patents.google.com]
• 6. research.tus.ie [research.tus.ie]
• 7. Bioactive Lipid Mediators of Inflammation - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 8. Fatty acid esters of hydroxy fatty acids: A potential treatment for obesity-related diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Omega-3 Fatty Acids and Inflammatory Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Omega‐3 polyunsaturated fatty acids and inflammatory processes: nutrition or pharmacology? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimization of 6,7-Dihydroxyoctadecanoic Acid Extraction from Plants

Disclaimer: Information regarding the specific extraction of 6,7-Dihydroxyoctadecanoic acid from plant sources is limited in publicly available scientific literature. Therefore, this technical support center provides guidance based on established methods for the extraction of hydroxylated fatty acids and other lipids from plant materials. The principles and troubleshooting steps outlined here are broadly applicable and should serve as a strong starting point for developing a specific protocol for 6,7-Dihydroxyoctadecanoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting hydroxylated fatty acids from plants?

A1: The most common methods include conventional solvent extraction (e.g., Soxhlet), Ultrasound-Assisted Extraction (UAE), and Supercritical Fluid Extraction (SFE) with carbon dioxide. The choice of method depends on factors such as the stability of the target compound, solvent toxicity, extraction efficiency, and the scale of the operation.

Q2: Which solvents are most effective for extracting 6,7-Dihydroxyoctadecanoic acid?

A2: While specific data for 6,7-Dihydroxyoctadecanoic acid is scarce, hydroxylated fatty acids are generally extracted using polar or moderately polar solvents. A common approach involves a two-step process: initial extraction of total lipids with a nonpolar solvent like hexane, followed by hydrolysis and subsequent extraction of the free fatty acids. For direct extraction of hydroxylated fatty acids, a more polar solvent system, such as a chloroform/methanol mixture, may be more effective.[1][2] The polarity of the solvent should be optimized based on the specific plant matrix.

Q3: How can I improve the yield of my extraction?

A3: Optimizing several parameters can improve your extraction yield. These include selecting the appropriate solvent, increasing the extraction temperature (while considering the thermal stability of the compound), extending the extraction time, and using a smaller particle size for the plant material to increase surface area.[3][4] Advanced techniques like Ultrasound-Assisted Extraction (UAE) can also enhance yield by improving solvent penetration into the plant tissue.[5][6]

Q4: What is the best way to prepare my plant material for extraction?

A4: Proper preparation is crucial for efficient extraction. The plant material should be dried to a low moisture content to improve solvent penetration. Grinding the material to a fine, uniform powder increases the surface area available for extraction.[7][8]

Q5: How can I confirm the presence and purity of 6,7-Dihydroxyoctadecanoic acid in my extract?

A5: After extraction, analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization (e.g., silylation or methylation) are highly effective for identifying and quantifying specific fatty acids.[1][9] High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector can also be used for analysis.[10]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of Target Compound	- Inappropriate solvent polarity.- Insufficient extraction time or temperature.- Poor solvent penetration due to large particle size.- Degradation of the target compound during extraction.	- Test a range of solvents with varying polarities.- Optimize extraction time and temperature; consider a response surface methodology (RSM) approach.[11]- Grind the plant material to a finer, more uniform powder.- Use lower extraction temperatures or a less harsh extraction method (e.g., SFE) to prevent degradation.[12]
Presence of Impurities in the Extract	- Co-extraction of undesired compounds (e.g., pigments, non-polar lipids).- Incomplete removal of solvent.	- Perform a preliminary extraction with a non-polar solvent to remove unwanted lipids before extracting the target compound.- Utilize chromatographic purification techniques (e.g., column chromatography) to separate the target compound.- Ensure complete evaporation of the solvent using a rotary evaporator under vacuum.
Emulsion Formation During Liquid-Liquid Extraction	- Presence of surfactant-like molecules in the extract.	- Add a saturated salt solution (brine) to break the emulsion.- Centrifuge the mixture to facilitate phase separation.- Gently swirl instead of vigorously shaking during the extraction.[13]
Inconsistent Results Between Batches	- Variation in raw plant material.- Inconsistent extraction parameters.	- Source plant material from a consistent supplier and harvest at the same developmental stage.- Standardize all extraction parameters, including solvent-to-solid ratio, temperature, time, and particle size.
Thermal Degradation of the Analyte	- High temperatures used in Soxhlet extraction or solvent evaporation.	- Consider using extraction methods that operate at lower temperatures, such as Ultrasound-Assisted Extraction (UAE) or Supercritical CO2 Extraction.[5][14]- Use a rotary evaporator at a lower temperature and under high vacuum for solvent removal.

Experimental Protocols

Protocol 1: Soxhlet Extraction of Total Lipids

This method is a conventional and robust technique for the exhaustive extraction of lipids from a solid matrix.

• Preparation of Plant Material: Dry the plant material (e.g., seeds, leaves) at 60°C until a constant weight is achieved. Grind the dried material into a fine powder (e.g., 40-60 mesh).

• Soxhlet Assembly: Place a known amount of the powdered plant material (e.g., 10-20 g) into a cellulose thimble.[7][15]

• Extraction: Add a suitable non-polar solvent (e.g., n-hexane) to a round-bottom flask. Assemble the Soxhlet apparatus and heat the solvent to its boiling point.[15]

• Duration: Allow the extraction to proceed for 6-8 hours, ensuring continuous siphoning of the solvent.[7]

• Solvent Evaporation: After extraction, cool the apparatus and collect the solvent containing the extracted lipids. Remove the solvent using a rotary evaporator under reduced pressure to obtain the crude lipid extract.

• Hydrolysis (Optional): To obtain free fatty acids, the crude lipid extract can be saponified with an alcoholic solution of potassium hydroxide, followed by acidification to liberate the free fatty acids.[2]

Protocol 2: Ultrasound-Assisted Extraction (UAE) of Hydroxylated Fatty Acids

UAE is a modern technique that can improve extraction efficiency and reduce extraction time and temperature.

• Preparation: Dry and grind the plant material as described in the Soxhlet protocol.

• Mixing: Place a known amount of the powdered plant material (e.g., 5 g) into an extraction vessel. Add a suitable solvent (e.g., a mixture of chloroform and methanol). The solid-to-solvent ratio should be optimized, a common starting point is 1:10 (g/mL).[6]

• Ultrasonication: Immerse the extraction vessel in an ultrasonic bath or use an ultrasonic probe. Apply ultrasonic waves at a specific frequency (e.g., 40 kHz) and power for a defined period (e.g., 30-60 minutes).[6] Maintain a constant temperature during extraction.[11]

• Separation: After sonication, separate the extract from the solid residue by filtration or centrifugation.

• Solvent Removal: Evaporate the solvent from the extract using a rotary evaporator to yield the crude extract.

Protocol 3: Supercritical CO2 (scCO2) Extraction

SFE is a green technology that uses a non-toxic, non-flammable solvent and is particularly suitable for extracting thermally sensitive compounds.

• Preparation: Dry and grind the plant material.

• Loading: Load the ground plant material into the extraction vessel of the SFE system.

• Extraction Parameters: Set the desired extraction temperature (e.g., 40-60°C) and pressure (e.g., 200-400 bar).[16] A co-solvent (e.g., ethanol) may be added to the CO2 to increase its polarity for extracting more polar compounds.[17]

• Extraction Process: Pump supercritical CO2 through the extraction vessel. The dissolved lipids are carried out of the vessel.

• Collection: De-pressurize the CO2 in a separator vessel, causing the CO2 to return to a gaseous state and the extracted oil to precipitate and be collected.[14]

Data Presentation

Table 1: Comparison of Extraction Method Parameters for Fatty Acids

Parameter	Soxhlet Extraction	Ultrasound-Assisted Extraction (UAE)	Supercritical CO2 (scCO2) Extraction
Typical Solvent(s)	n-Hexane, Petroleum Ether, Ethanol[3][7]	Hexane, Ethanol, Chloroform/Methanol[6][11]	Supercritical CO2 (with or without co-solvent like ethanol)[14][16]
Temperature Range	Boiling point of the solvent (e.g., 69°C for hexane)[3]	30 - 60°C[4][11]	40 - 80°C[16]
Extraction Time	6 - 24 hours[7]	30 - 90 minutes[4][11]	1 - 4 hours
Typical Yield	High (exhaustive extraction)	Moderate to High	Moderate to High
Advantages	Simple, well-established, high yield	Faster, lower temperature, improved yield	"Green" solvent, mild temperatures, selective
Disadvantages	Long extraction time, large solvent volume, potential for thermal degradation[18]	Potential for localized heating, equipment cost	High initial equipment cost, may require co-solvent for polar compounds

Visualizations

Caption: General workflow for the extraction and analysis of 6,7-Dihydroxyoctadecanoic acid.

Caption: Troubleshooting logic for addressing low extraction yield.

References

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. ocl-journal.org [ocl-journal.org]
• 6. Effect of ultrasonic treatment on extraction and fatty acid profile of flaxseed oil | OCL - Oilseeds and fats, Crops and Lipids [ocl-journal.org]
• 7. Using Soxhlet Ethanol Extraction to Produce and Test Plant Material (Essential Oils) for Their Antimicrobial Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Optimization of Ultrasonic-assisted Extraction and Fatty Acid Composition of Oil from Paeonia suffruticosa Andr. Seed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Extraction of linseed lipids using a supercritical CO2 extraction - síbiotech [sibiotech.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. article.scholarena.com [article.scholarena.com]
• 15. Soxhlet-type extraction | Cyberlipid [cyberlipid.gerli.com]
• 16. mdpi.com [mdpi.com]
• 17. Supercritical CO2 Extraction of Nannochloropsis sp.: A Lipidomic Study on the Influence of Pretreatment on Yield and Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dihydroxyoctadecanoic Acid Isomer Analysis

Welcome to the technical support center for the analysis of dihydroxyoctadecanoic acid (DiHOA) isomers. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions to improve the resolution of these challenging compounds by High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating dihydroxyoctadecanoic acid isomers by HPLC?

Dihydroxyoctadecanoic acid isomers, such as 9,10-DiHOME and 12,13-DiHOME, present a significant analytical challenge due to their structural similarities. The main difficulties arise from:

• Positional Isomers: Isomers where the hydroxyl groups are on different carbons (e.g., 9,10- vs. 12,13-) have very similar polarity and hydrophobicity, leading to close or co-elution on standard reversed-phase columns.[1]

• Stereoisomers (Enantiomers/Diastereomers): Each positional isomer exists as multiple stereoisomers (e.g., R,S and S,R enantiomers), which are indistinguishable in an achiral chromatographic environment. Separating these requires specialized chiral techniques.[2][3]

• Similar Physicochemical Properties: All isomers share the same molecular weight and similar chemical properties, making differentiation difficult without highly selective chromatographic conditions.

Q2: What is the recommended starting point for developing an HPLC method for DiHOA isomers?

For initial method development, a reversed-phase (RP-HPLC) approach is recommended as it is robust and widely applicable.

• Column: Start with a high-quality C18 column. These columns are ideal for separating small, hydrophobic molecules.[4]

• Mobile Phase: A simple gradient of acetonitrile or methanol mixed with water is a good starting point. Adding a small amount of acid (e.g., 0.1% formic acid or 0.05% trifluoroacetic acid) can improve peak shape by ensuring the carboxylic acid group is protonated.[1][5]

• Detection: UV detection at low wavelengths (205-210 nm) can be used, although sensitivity may be limited.[5] For higher sensitivity and specificity, especially when dealing with complex biological samples, coupling HPLC with mass spectrometry (LC-MS/MS) is highly recommended.[6][7][8]

Q3: How can I improve the separation of positional isomers without changing my column?

Optimizing the three key factors of retention (k), selectivity (α), and efficiency (N) can significantly enhance resolution.[4]

• Adjust Mobile Phase Strength: In reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile, methanol) will increase retention times and may improve separation between closely eluting peaks.[4]

• Change Organic Modifier: Switching from acetonitrile to methanol, or vice versa, can alter selectivity (α) as they have different interactions with the analyte and stationary phase.

• Optimize Temperature: Lowering the column temperature can increase retention and improve resolution, but it will also increase analysis time and backpressure. Conversely, higher temperatures can increase efficiency but may decrease retention.[9]

• Lower the Flow Rate: Reducing the flow rate can increase column efficiency (N), leading to narrower peaks and better resolution, though at the cost of longer run times.[9]

Q4: When is it necessary to use a chiral stationary phase (CSP)?

A chiral stationary phase is essential when your goal is to separate enantiomers (e.g., 9R,10R-DiHOME from 9S,10S-DiHOME). Enantiomers have identical physical properties in a non-chiral environment and will co-elute on standard columns like C18. Chiral columns create a stereospecific environment that allows for differential interaction with each enantiomer.[2][10] Polysaccharide-based CSPs are commonly used for this purpose.[10]

Troubleshooting Guide

Problem: My positional isomers (e.g., 9,10-DiHOME and 12,13-DiHOME) are co-eluting on a C18 column.

This is a common issue due to the similar hydrophobicity of these isomers.[1] Follow this workflow to address the problem.

Caption: Troubleshooting workflow for improving positional isomer resolution.

Solution Steps:

• Mobile Phase Optimization: First, try modifying your existing mobile phase. A shallower gradient or a lower isocratic percentage of organic solvent can increase retention and often improves resolution.[4] Switching between acetonitrile and methanol can alter elution order by changing selectivity.

• Stationary Phase Selectivity: If mobile phase optimization is insufficient, change the column.

  • Phenyl or Embedded Polar Group Columns: These columns offer different selectivity compared to a standard C18 phase and can resolve isomers based on subtle electronic or structural differences.[11]

  • Shape-Selective Columns: Columns like those with a cholesteryl stationary phase can provide enhanced separation for structurally similar molecules, such as geometrical isomers, due to their high molecular shape selectivity.[1]

Problem: I need to separate the enantiomers of a specific DiHOA isomer, but I am not getting any resolution.

Enantiomers require a chiral environment for separation. If you are using a standard achiral column (like C18, C8, or Phenyl), you will not be able to separate them.

Caption: Experimental workflow for choosing a chiral separation method.

Solution Options:

• Direct Method (Recommended): Use a Chiral Stationary Phase (CSP). This is the most straightforward approach. Columns with selectors based on cellulose or amylose derivatives (e.g., 3,5-dimethylphenyl carbamate) are versatile and effective for separating hydroxy and hydroperoxy fatty acid metabolites.[2]

• Indirect Method: This involves derivatizing the DiHOA isomers with an enantiomerically pure chiral derivatizing agent (CDA).[3][12] This reaction creates a pair of diastereomers, which have different physical properties and can be separated on a standard achiral column (e.g., C18).[3][12] This method is more complex due to the need for a derivatization step and potential for incomplete reactions or racemization.

Problem: My peaks are tailing, leading to poor resolution and inaccurate integration.

Peak tailing is often caused by secondary interactions between the analyte and the stationary phase or by issues with the mobile phase.

• Cause: Interaction with residual silanols on the silica backbone of the column. The acidic nature of DiHOA can exacerbate this.

  • Solution: Add a competing acid to the mobile phase (e.g., 0.1% formic acid or acetic acid) to suppress the ionization of both the silanols and the analyte's carboxylic acid group.[5] Using a modern, high-purity, end-capped column can also minimize this issue.[13]

• Cause: Incompatible sample solvent.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase. Injecting a sample in a much stronger solvent than the mobile phase can cause peak distortion.

• Cause: Column contamination or degradation.

  • Solution: Flush the column with a strong solvent to remove contaminants.[14] If peak shape does not improve, the column may be voided or degraded and needs to be replaced.[15]

Data and Methodologies

Data Presentation

Table 1: Comparison of HPLC Columns for Dihydroxy-Fatty Acid Isomer Separation

Column Type	Stationary Phase	Separation Principle	Best For	Reference
Reversed-Phase	C18 (Octadecylsilane)	Hydrophobic Interaction	General purpose, initial method development	[4]
Reversed-Phase	C8 (Octylsilane)	Hydrophobic Interaction	Less retention for very hydrophobic analytes	[4]
Shape-Selective	Cholesteryl	Molecular Shape Recognition	Positional and geometric (cis/trans) isomers	[1]
Chiral	Reprosil Chiral-NR	Chiral Recognition	Enantiomers of hydroperoxy/hydroxy fatty acids	[2]
Chiral	Cellulose/Amylose Derivatives	Chiral Recognition	Broad range of enantiomeric separations	[2][10]

Experimental Protocols

Protocol 1: General Reversed-Phase HPLC-MS/MS Method for Positional Isomers

This protocol provides a starting point for the separation of DiHOA positional isomers, such as 9,10-DiHOME and 12,13-DiHOME, using LC-MS/MS for sensitive detection.

• Chromatographic System: An HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: Reversed-phase C18 column (e.g., 2.1 x 150 mm, 3.5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% Acetic Acid or 0.1% Formic Acid.

  • Solvent B: Acetonitrile or Methanol with 0.1% Acetic Acid or 0.1% Formic Acid.

• Gradient Elution:

  • Start with a composition that provides good retention of the analytes (e.g., 60-70% B).

  • Run a shallow linear gradient to a higher percentage of Solvent B (e.g., to 95-100% B) over 15-20 minutes.

  • Hold at high organic content for 5 minutes to elute any strongly retained compounds.

  • Return to initial conditions and equilibrate for 5-10 minutes before the next injection.

• Flow Rate: 0.2 - 0.4 mL/min.

• Column Temperature: 30 - 40 °C.

• Injection Volume: 5 - 10 µL.

• MS/MS Detection:

  • Operate in negative ion mode (ESI-).

  • Use Multiple Reaction Monitoring (MRM) for quantification. For DiHOME isomers (e.g., C18H34O4), the precursor ion would be [M-H]⁻ at m/z 313.

  • Specific product ions can be used to distinguish between isomers that are not fully separated chromatographically (e.g., for 9-HODE vs 13-HODE, m/z 171 and m/z 195 are used, respectively, a similar principle can be applied to DiHOME isomers).[6][7]

Protocol 2: Chiral HPLC Method for Enantiomeric Separation

This protocol outlines the direct separation of DiHOA enantiomers using a chiral stationary phase.

• Chromatographic System: Standard HPLC system with UV or MS detector.

• Column: A polysaccharide-based chiral column (e.g., Chiralcel OD-H, Chiralpak AD, or equivalent).

• Mobile Phase (Normal Phase Mode):

  • A mixture of n-hexane and an alcohol modifier (e.g., 2-propanol or ethanol). A typical starting ratio is 90:10 (v/v) hexane:2-propanol.[10]

  • For acidic compounds like DiHOAs, add a small amount of an acidic additive (e.g., 0.1% trifluoroacetic acid) to the mobile phase to improve peak shape and selectivity.[10]

• Isocratic Elution: Chiral separations are most often performed under isocratic conditions. The ratio of hexane to alcohol is critical for resolution and must be carefully optimized.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: Ambient or controlled at a low temperature (e.g., 15-25 °C) to enhance chiral recognition.

• Detection: UV at 205-210 nm or Mass Spectrometry.

References

• 1. hplc.eu [hplc.eu]
• 2. scispace.com [scispace.com]
• 3. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 4. chromtech.com [chromtech.com]
• 5. aocs.org [aocs.org]
• 6. lipidmaps.org [lipidmaps.org]
• 7. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. separation of two isomers - Chromatography Forum [chromforum.org]
• 12. mdpi.com [mdpi.com]
• 13. hplc.eu [hplc.eu]
• 14. agilent.com [agilent.com]
• 15. realab.ua [realab.ua]

"avoiding isomerization during 6,7-Dihydroxyoctadecanoic acid analysis"

Welcome to the technical support center for the analysis of 6,7-Dihydroxyoctadecanoic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding isomerization and other analytical challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 6,7-Dihydroxyoctadecanoic acid and why is its analysis important?

A1: 6,7-Dihydroxyoctadecanoic acid is a dihydroxy fatty acid. The analysis of such compounds is crucial in various research areas, including lipidomics and drug development, as they can be biomarkers or have biological activities. Accurate quantification and structural elucidation are essential for understanding their roles in biological systems.

Q2: What are the main analytical challenges when working with 6,7-Dihydroxyoctadecanoic acid?

A2: The primary analytical challenge is the potential for isomerization and degradation during sample preparation and analysis. Vicinal diols (having hydroxyl groups on adjacent carbons) like 6,7-Dihydroxyoctadecanoic acid are susceptible to acid-catalyzed rearrangements and thermal degradation.

Q3: What type of isomerization can occur with 6,7-Dihydroxyoctadecanoic acid?

A3: The main isomerization concern is the Pinacol rearrangement, an acid-catalyzed conversion of a 1,2-diol to a ketone. This would fundamentally change the structure of the analyte. Other potential issues include dehydration (loss of water) at high temperatures, which can occur during Gas Chromatography (GC) analysis.

Q4: What are the common analytical techniques for 6,7-Dihydroxyoctadecanoic acid?

A4: The most common techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). GC-MS often requires derivatization to increase the volatility of the analyte, while LC-MS may allow for the analysis of the underivatized compound.

Q5: What is derivatization and why is it necessary for GC-MS analysis?

A5: Derivatization is a chemical modification to make a compound more suitable for analysis. For GC-MS, the hydroxyl and carboxyl groups of 6,7-Dihydroxyoctadecanoic acid are derivatized to increase volatility and thermal stability, and to improve chromatographic peak shape. Common methods include esterification of the carboxylic acid and silylation of the hydroxyl groups.

Troubleshooting Guides

Issue 1: Suspected Isomerization to a Ketone

Symptoms:

• Appearance of an unexpected peak in the chromatogram with a mass corresponding to a dehydrated product.

Technical Support Center: Purification of Synthetic 6,7-Dihydroxyoctadecanoic Acid

Troubleshooting Guides

This section addresses common problems encountered during the purification of 6,7-Dihydroxyoctadecanoic acid.

Problem	Potential Cause	Suggested Solution
Low Yield After Purification	Product Loss During Extraction: The dihydroxy acid may have some water solubility, leading to loss in the aqueous phase during workup.	- Saturate the aqueous phase with NaCl before extraction to decrease the solubility of the organic product.- Increase the number of extractions with a suitable organic solvent (e.g., ethyl acetate).
Incomplete Crystallization: The chosen solvent system may not be optimal, or the cooling process may be too rapid.	- Screen a variety of solvent systems for recrystallization (e.g., ethanol/water, ethyl acetate/hexane, acetone/water).- Allow the solution to cool slowly to room temperature and then place it in a refrigerator or freezer to maximize crystal formation.
Adsorption onto Silica Gel: The polar diol and carboxylic acid functionalities can lead to irreversible adsorption or streaking on silica gel during column chromatography.	- Deactivate the silica gel by pre-treating it with a small amount of triethylamine in the eluent.- Consider using a different stationary phase, such as alumina or reversed-phase silica.
Persistent Impurities in Final Product	Unreacted Starting Material (e.g., Oleic Acid): The dihydroxylation reaction may not have gone to completion.	- Optimize the reaction conditions (e.g., reaction time, temperature, stoichiometry of the oxidizing agent).- Unreacted oleic acid is less polar and can typically be separated by flash column chromatography.
Over-oxidation Byproducts (e.g., aldehydes, ketones, or shorter chain carboxylic acids): Cleavage of the diol can occur with strong oxidizing agents.	- Use a milder dihydroxylation reagent (e.g., catalytic OsO₄ with NMO as the co-oxidant).- These byproducts are often more polar and may be removed by careful flash column chromatography or by washing the organic extract with a mild basic solution like sodium bicarbonate to remove acidic impurities.
Isomeric Byproducts: Depending on the synthetic route, other dihydroxy isomers may have formed.	- Isomeric diols can be very difficult to separate. High-performance liquid chromatography (HPLC) may be required for separation.[1][2]
Product Appears as an Oil, Not a Solid	Presence of Impurities: Impurities can disrupt the crystal lattice and prevent solidification.	- Attempt to purify a small sample by preparative thin-layer chromatography (TLC) or HPLC to see if a solid product can be obtained.- Re-evaluate the synthetic workup to remove potential impurities.
Product is an Amorphous Solid: Not all pure compounds crystallize easily.	- Try dissolving the oil in a minimal amount of a good solvent and then adding a poor solvent dropwise to precipitate the product.- Scratching the inside of the flask with a glass rod at the solvent-air interface can sometimes induce crystallization.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a solvent system for flash column chromatography?

A1: Based on the polarity of dihydroxy fatty acids, a good starting point for a solvent system for flash column chromatography on silica gel would be a gradient of ethyl acetate in hexane. You could start with 10-20% ethyl acetate in hexane and gradually increase the polarity to 50-100% ethyl acetate. Adding a small amount of acetic acid (0.5-1%) to the eluent can help to improve the peak shape by protonating the carboxylic acid and reducing tailing.

Q2: How can I effectively recrystallize 6,7-Dihydroxyoctadecanoic acid?

A2: For long-chain fatty acids, ethanol or an ethanol/water mixture is often a good choice for recrystallization.[3][4] Dissolve the crude product in a minimum amount of hot ethanol and then slowly add hot water until the solution becomes slightly cloudy. Then, allow the solution to cool slowly. The chain length of the fatty acid can affect the recrystallization behavior.[3]

Q3: My purified product has a low melting point and a broad melting range. What does this indicate?

A3: A low and broad melting point typically indicates the presence of impurities. Pure crystalline solids usually have a sharp melting point. You should consider further purification steps, such as another recrystallization from a different solvent system or re-purification by column chromatography.

Q4: Are there any protecting groups I should consider if I need to perform other reactions on the molecule?

A4: Yes, if you need to perform reactions that are incompatible with the diol or carboxylic acid, you can use protecting groups. The vicinal diol can be protected as a cyclic acetal or ketal, for example, using acetone or benzaldehyde.[5][6] The carboxylic acid can be protected as an ester (e.g., methyl or ethyl ester).

Q5: What are the best analytical techniques to assess the purity of the final product?

A5: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): To quickly check for the presence of impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure and identify any organic impurities.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): To obtain a quantitative measure of purity.[1][7] Gas chromatography (GC) can also be used, but the carboxylic acid and diol functionalities will likely require derivatization to form more volatile esters (e.g., FAMEs - fatty acid methyl esters).[8]

Experimental Protocols

Protocol 1: Flash Column Chromatography

• Preparation of the Column: Pack a glass column with silica gel slurried in the initial eluent (e.g., 90:10 hexane:ethyl acetate with 0.5% acetic acid).

• Sample Loading: Dissolve the crude 6,7-Dihydroxyoctadecanoic acid in a minimal amount of the mobile phase or a slightly more polar solvent. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the prepared column.

• Elution: Begin elution with the initial non-polar solvent mixture. Collect fractions and monitor their composition by TLC.

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate) to elute the more polar product.

• Fraction Analysis: Combine the fractions containing the pure product (as determined by TLC), and remove the solvent under reduced pressure.

Protocol 2: Recrystallization

• Dissolution: Place the crude solid in a flask and add a minimal amount of a suitable solvent (e.g., hot 95% ethanol). Stir and heat until the solid is completely dissolved.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Crystal formation should begin. For maximum yield, place the flask in a refrigerator (4°C) or freezer (-20°C) for several hours.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Visualizations

Caption: General workflow for the purification of 6,7-Dihydroxyoctadecanoic acid.

Caption: Troubleshooting decision tree for purification issues.

References

• 1. hplc.eu [hplc.eu]
• 2. aocs.org [aocs.org]
• 3. Investigating the Principles of Recrystallization from Glyceride Melts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Investigating the principles of recrystallization from glyceride melts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Diol - Wikipedia [en.wikipedia.org]
• 6. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (II) [en.highfine.com]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]

Technical Support Center: Quantification of 6,7-Dihydroxyoctadecanoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of 6,7-Dihydroxyoctadecanoic acid (6,7-DiHOME) by liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of 6,7-DiHOME?

A1: In the context of LC-MS, the matrix effect is the alteration of the ionization efficiency of an analyte, such as 6,7-DiHOME, due to the presence of co-eluting compounds from the sample matrix.[1] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy, precision, and sensitivity of the quantitative analysis.[1] Biological samples like plasma are complex and contain various substances such as phospholipids, salts, and other endogenous metabolites that can interfere with the ionization of 6,7-DiHOME.[2]

Q2: How can I determine if my 6,7-DiHOME analysis is affected by matrix effects?

A2: Two primary methods are used to assess matrix effects:

• Post-Extraction Spike Method: This is a quantitative approach where the response of 6,7-DiHOME in a neat solvent is compared to its response when spiked into a blank matrix sample that has already undergone the extraction procedure. The percentage difference between these responses indicates the degree of ion suppression or enhancement.

• Post-Column Infusion Method: This is a qualitative method used to identify the regions in the chromatogram where matrix effects occur. A constant flow of a 6,7-DiHOME solution is infused into the LC eluent after the analytical column and before the mass spectrometer's ion source. A blank matrix extract is then injected. Any dip or rise in the baseline signal for 6,7-DiHOME indicates the presence of ion suppression or enhancement at that retention time.

Q3: What are the most common sources of matrix effects in the analysis of 6,7-DiHOME from biological samples?

A3: For fatty acid derivatives like 6,7-DiHOME, the most common sources of matrix effects in biological samples such as plasma or serum are:

• Phospholipids: These are abundant in biological membranes and are notorious for causing ion suppression in electrospray ionization (ESI).[2]

• Salts and Buffers: High concentrations of non-volatile salts from the sample or buffers used in sample preparation can interfere with the ionization process.

• Other Endogenous Metabolites: Co-eluting lipids and other small molecules can compete with 6,7-DiHOME for ionization.

• Sample Preparation Reagents: Incomplete removal of reagents used during extraction can also contribute to matrix effects.

Q4: What is the best way to compensate for matrix effects in 6,7-DiHOME quantification?

A4: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for compensating for matrix effects.[3][4] A SIL-IS, such as 6,7-Dihydroxyoctadecanoic acid-d4, has nearly identical chemical and physical properties to the analyte and will co-elute. Therefore, it will be affected by matrix effects in the same way as the endogenous 6,7-DiHOME. By calculating the ratio of the analyte response to the internal standard response, the variability caused by matrix effects can be effectively normalized, leading to more accurate and precise quantification.[5]

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common issues related to matrix effects in the quantification of 6,7-DiHOME.

Issue 1: Poor reproducibility and accuracy in quality control (QC) samples.

Possible Cause	Troubleshooting Step	Expected Outcome
Significant Matrix Effect	Quantify the matrix effect using the post-extraction spike method. Analyze at least six different lots of the biological matrix to assess inter-subject variability.[6]	A matrix factor significantly different from 1 (e.g., < 0.85 for suppression or > 1.15 for enhancement) confirms a matrix effect.
Inadequate Sample Cleanup	Improve the sample preparation method. Consider switching from protein precipitation to a more rigorous technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove more interfering components.	A cleaner extract should result in a matrix factor closer to 1 and improved precision and accuracy of QC samples.
Suboptimal Chromatographic Separation	Modify the LC method to better separate 6,7-DiHOME from the regions of ion suppression identified by post-column infusion. This can involve adjusting the gradient, changing the mobile phase composition, or using a different analytical column.	Improved chromatographic resolution should move the 6,7-DiHOME peak away from interfering matrix components, leading to more consistent ionization.
Absence of a suitable Internal Standard	Incorporate a stable isotope-labeled internal standard (e.g., 6,7-DiHOME-d4) into the analytical workflow. The SIL-IS should be added to the samples before any extraction steps.[5]	The SIL-IS will co-elute and experience similar matrix effects as the analyte, allowing for effective normalization and correction of variability.

Issue 2: Low sensitivity or inability to reach the desired lower limit of quantification (LLOQ).

Possible Cause	Troubleshooting Step	Expected Outcome
Ion Suppression	Perform a post-column infusion experiment to identify the retention time windows with the most significant ion suppression.	Modify the LC gradient to ensure that 6,7-DiHOME elutes in a region with minimal suppression.
Insufficient Sample Cleanup	Employ a more effective sample preparation technique. SPE can be particularly useful for removing phospholipids and other interfering substances that are common in plasma.	A cleaner sample will have fewer co-eluting compounds that compete for ionization, thus increasing the signal intensity of 6,7-DiHOME.
Sample Dilution	While counterintuitive, diluting the sample extract can sometimes reduce the concentration of interfering matrix components to a level where they no longer cause significant ion suppression. This is only feasible if the analyte concentration is high enough to be detected after dilution.	An increase in the signal-to-noise ratio for 6,7-DiHOME may be observed upon dilution of the sample extract.

Quantitative Data Summary

The following table summarizes the expected performance of different sample preparation techniques in mitigating matrix effects for fatty acid analysis in plasma. The values are representative and may vary depending on the specific experimental conditions.

Sample Preparation Method	Typical Recovery (%)	Typical Matrix Effect (%)	Advantages	Disadvantages
Protein Precipitation (PPT)	80 - 100	30 - 60 (Suppression)	Simple, fast, and inexpensive.	Provides the least clean extract, prone to significant matrix effects.
Liquid-Liquid Extraction (LLE)	70 - 95	10 - 30 (Suppression)	Good for removing polar interferences like salts.	Can be labor-intensive and may have lower recovery for some analytes.
Solid-Phase Extraction (SPE)	85 - 105	< 15 (Suppression/Enhancement)	Provides the cleanest extracts, effectively removing phospholipids and other interferences.[1]	More complex, time-consuming, and expensive.

Experimental Protocols

Protocol 1: Quantification of Matrix Effect using Post-Extraction Spike Method

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the 6,7-DiHOME standard into the final reconstitution solvent at a known concentration (e.g., low and high QC concentrations).

  • Set B (Blank Matrix Extract): Process a blank biological matrix (e.g., plasma) through the entire sample preparation procedure.

  • Set C (Post-Spiked Matrix): Spike the 6,7-DiHOME standard into the extracted blank matrix from Set B at the same final concentration as Set A.

• Analyze all three sets of samples using the LC-MS/MS method.

• Calculate the Matrix Effect (%ME) using the following formula: %ME = (Peak Area in Set C / Peak Area in Set A) * 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Protocol 2: Sample Preparation of 6,7-DiHOME from Human Plasma using LLE

• To 100 µL of plasma sample, add 10 µL of the internal standard working solution (e.g., 6,7-DiHOME-d4 in methanol).

• Add 300 µL of acetonitrile to precipitate proteins. Vortex for 30 seconds.

• Centrifuge at 10,000 x g for 5 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a new tube.

• Add 1 mL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex for 2 minutes and then centrifuge at 2,000 x g for 5 minutes to separate the layers.

• Transfer the upper organic layer (MTBE) to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Visualizations

Caption: Troubleshooting workflow for addressing matrix effects.

Caption: LLE sample preparation workflow for 6,7-DiHOME.

References

• 1. eijppr.com [eijppr.com]
• 2. researchgate.net [researchgate.net]
• 3. research.ed.ac.uk [research.ed.ac.uk]
• 4. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

"stability of 6,7-Dihydroxyoctadecanoic acid under different storage conditions"

This technical support center provides guidance and answers frequently asked questions regarding the stability of 6,7-Dihydroxyoctadecanoic acid under various experimental and storage conditions. The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the recommended general storage conditions for 6,7-Dihydroxyoctadecanoic acid?

A1: For long-term storage, 6,7-Dihydroxyoctadecanoic acid should be stored as a solid in a tightly sealed container in a dry environment.[1][2] A product information sheet for a similar compound, 9,10-dihydroxystearic acid, recommends storage at -20°C, indicating stability for at least four years under these conditions.[3] For routine laboratory use, refrigeration at 2-8°C is advisable to minimize potential degradation.

Q2: How stable is 6,7-Dihydroxyoctadecanoic acid in solution?

A2: The stability of 6,7-Dihydroxyoctadecanoic acid in solution is dependent on the solvent, pH, and storage temperature. Aqueous solutions, particularly at neutral or alkaline pH, are not recommended for long-term storage.[3] If an aqueous buffer is required, it is best to prepare the solution fresh and use it within the same day. For stock solutions, organic solvents such as ethanol, DMSO, or dimethylformamide are preferable.[3] These stock solutions should be stored at -20°C or lower to ensure stability.

Q3: Is 6,7-Dihydroxyoctadecanoic acid sensitive to light?

Q4: What is the impact of pH on the stability of 6,7-Dihydroxyoctadecanoic acid?

A4: The stability of fatty acids can be significantly influenced by pH.[6][7] Acidic conditions (pH < 7) generally favor the stability of many organic acids.[7] Conversely, alkaline conditions (pH > 7) can promote the degradation of compounds with hydroxyl and carboxylic acid functional groups.[6][7] For experiments requiring a specific pH, it is crucial to use appropriate buffer systems and to be aware that prolonged exposure to non-optimal pH levels can lead to degradation.[8]

Q5: Are there any known incompatibilities for 6,7-Dihydroxyoctadecanoic acid?

A5: Yes, 6,7-Dihydroxyoctadecanoic acid is incompatible with strong oxidizing agents.[1][2] Contact with such agents should be avoided as it can lead to rapid degradation of the molecule.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent experimental results	Degradation of 6,7-Dihydroxyoctadecanoic acid stock solution.	- Prepare fresh stock solutions. - Store stock solutions in an appropriate solvent (e.g., DMSO, ethanol) at -20°C or below. - Aliquot stock solutions to avoid repeated freeze-thaw cycles.
Appearance of unknown peaks in chromatography	- Degradation due to improper storage (temperature, light exposure). - pH-induced degradation in buffered solutions. - Oxidation.	- Verify storage conditions of the solid compound and solutions. - For buffered solutions, prepare them fresh before each experiment. - Purge solvents with an inert gas (e.g., nitrogen or argon) to minimize oxidation.[3]
Low recovery of the compound	Adsorption to container surfaces or degradation.	- Use silanized glassware or low-adsorption plasticware. - Ensure the pH of the solution is compatible with the compound's stability.
Precipitation of the compound in aqueous solutions	Low solubility of 6,7-Dihydroxyoctadecanoic acid in aqueous buffers.	- First, dissolve the compound in a small amount of a water-miscible organic solvent like DMSO, then dilute with the aqueous buffer.[3] - Do not store aqueous solutions for extended periods.[3]

Stability Data Summary (Illustrative)

The following tables provide an illustrative summary of expected stability based on general principles of fatty acid chemistry and forced degradation studies. Specific quantitative data for 6,7-Dihydroxyoctadecanoic acid is limited.

Table 1: Illustrative Stability of Solid 6,7-Dihydroxyoctadecanoic Acid

Storage Condition	Temperature	Light Exposure	Recommended Duration
Long-term	-20°C	Protected from light	> 2 years
Short-term	4°C	Protected from light	< 6 months
Benchtop	Room Temperature	Exposed to light	Not recommended

Table 2: Illustrative Stability of 6,7-Dihydroxyoctadecanoic Acid in Solution (1 mg/mL)

Solvent	Temperature	Stability (t½)	Notes
DMSO	-20°C	> 6 months	Recommended for stock solutions.
Ethanol	-20°C	> 6 months	Recommended for stock solutions.
PBS (pH 7.4)	4°C	< 24 hours	Prone to degradation; prepare fresh.
Acidic Buffer (pH 4)	4°C	~ 48-72 hours	Generally more stable than at neutral or basic pH.
Basic Buffer (pH 9)	4°C	< 12 hours	Degradation is expected to be more rapid.

Experimental Protocols

Protocol 1: Preparation of Stock Solution

• Weigh the desired amount of solid 6,7-Dihydroxyoctadecanoic acid in a sterile microcentrifuge tube.

• Add the appropriate volume of an organic solvent (e.g., DMSO or ethanol) to achieve the desired concentration.

• Vortex briefly until the solid is completely dissolved.

• Store the stock solution in a tightly sealed vial at -20°C, protected from light.

• For use in aqueous-based assays, dilute the stock solution into the aqueous buffer immediately before use.

Protocol 2: General Forced Degradation Study

Forced degradation studies are essential to understand the intrinsic stability of a compound and to develop stability-indicating analytical methods.[9][10][11]

• Acid Hydrolysis: Incubate a solution of 6,7-Dihydroxyoctadecanoic acid in 0.1 M HCl at 60°C for 24 hours. Neutralize the solution before analysis.

• Base Hydrolysis: Incubate a solution of 6,7-Dihydroxyoctadecanoic acid in 0.1 M NaOH at 60°C for 24 hours. Neutralize the solution before analysis.

• Oxidative Degradation: Treat a solution of 6,7-Dihydroxyoctadecanoic acid with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose the solid compound to 70°C for 48 hours.

• Photostability: Expose a solution of the compound to a light source that provides both UV and visible light, as per ICH Q1B guidelines.[12]

• Analysis: Analyze the stressed samples, along with an unstressed control, using a suitable analytical method like HPLC or LC-MS to identify and quantify any degradation products.[11][13]

Visualizations

Caption: Workflow for a forced degradation study of 6,7-Dihydroxyoctadecanoic acid.

Caption: Troubleshooting decision tree for inconsistent experimental results.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chempoint.com [chempoint.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Influence of pH and light on the stability of some antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pharmtech.com [pharmtech.com]
• 6. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. longdom.org [longdom.org]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]
• 12. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 13. ijpsjournal.com [ijpsjournal.com]

"troubleshooting peak tailing in 6,7-Dihydroxyoctadecanoic acid chromatography"

Welcome to the technical support center for the chromatographic analysis of 6,7-Dihydroxyoctadecanoic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during their experiments, with a specific focus on peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it measured?

A1: Peak tailing is a phenomenon in chromatography where the peak asymmetry is skewed, and the latter part of the peak is broader than the front part.[1] In an ideal chromatogram, peaks should be symmetrical and have a Gaussian shape. Peak tailing is often quantified by the USP tailing factor (Tf) or the asymmetry factor (As). A USP tailing factor greater than 1.2 is generally considered to indicate significant tailing.[2]

Q2: What are the common causes of peak tailing in the analysis of 6,7-Dihydroxyoctadecanoic acid?

A2: Peak tailing for a compound like 6,7-Dihydroxyoctadecanoic acid, a polar long-chain fatty acid, can be attributed to several factors:

• Secondary Silanol Interactions: The hydroxyl and carboxylic acid groups of the analyte can interact with active silanol groups on the surface of silica-based columns, leading to tailing.[1]

• Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the carboxylic acid group, influencing its interaction with the stationary phase and potentially causing peak shape issues.[1]

• Column Overload: Injecting too concentrated a sample can lead to peak distortion, including tailing.

• Column Contamination or Degradation: Buildup of contaminants on the column or degradation of the stationary phase can create active sites that cause tailing.

• Inappropriate Mobile Phase Composition: An unsuitable mobile phase may not effectively elute the analyte, leading to tailing.

Q3: How does the mobile phase pH affect the chromatography of 6,7-Dihydroxyoctadecanoic acid?

A3: The mobile phase pH plays a crucial role in the analysis of acidic compounds like 6,7-Dihydroxyoctadecanoic acid. The carboxylic acid moiety will be in its protonated (less polar) form at a low pH (typically 2-3 pH units below its pKa) and in its ionized (more polar) form at a higher pH. To achieve good retention on a reversed-phase column and minimize peak tailing due to secondary interactions, it is generally recommended to use a mobile phase with a low pH to suppress the ionization of the carboxylic acid.[3][4]

Q4: What type of column is best suited for the analysis of 6,7-Dihydroxyoctadecanoic acid?

A4: For reversed-phase HPLC analysis of fatty acids, C18 columns are commonly used.[5][6] To minimize peak tailing associated with silanol interactions, it is advisable to use modern, high-purity silica columns that are end-capped. For highly polar compounds, alternative stationary phases like those with polar-embedded groups could also be considered.

Q5: Can derivatization help in improving the peak shape of 6,7-Dihydroxyoctadecanoic acid?

A5: Yes, derivatization can be a useful strategy.[7][8][9] Derivatizing the carboxylic acid group to form an ester can reduce its polarity and its potential for strong interactions with the stationary phase, which can lead to improved peak shape and retention. However, this adds an extra step to the sample preparation process.[7]

Troubleshooting Guide: Peak Tailing

This guide provides a systematic approach to troubleshooting peak tailing issues for 6,7-Dihydroxyoctadecanoic acid.

Initial Assessment

Before making any changes, it is important to systematically evaluate the problem. The following diagram illustrates a logical workflow for troubleshooting peak tailing.

Caption: A logical workflow to diagnose the root cause of peak tailing.

Detailed Troubleshooting Steps for 6,7-Dihydroxyoctadecanoic Acid

If you have determined that the peak tailing is specific to 6,7-Dihydroxyoctadecanoic acid, follow these steps:

1. Mobile Phase Optimization

The composition of the mobile phase is critical for controlling peak shape.

• Adjust Mobile Phase pH: Since 6,7-Dihydroxyoctadecanoic acid is a carboxylic acid, lowering the mobile phase pH can suppress ionization and reduce tailing.

  • Action: Add a small amount of an acidifier like formic acid or acetic acid (e.g., 0.1%) to the mobile phase.[3]

  • Rationale: At a lower pH, the carboxylic acid group is protonated, reducing its polarity and minimizing secondary interactions with the stationary phase.[3][4]

• Modify Organic Solvent: The choice and concentration of the organic modifier can impact peak shape.

  • Action: If using acetonitrile, try switching to or adding methanol. You can also try slightly increasing the percentage of the organic modifier.

  • Rationale: Methanol can sometimes provide different selectivity and better peak shapes for certain compounds compared to acetonitrile.

• Incorporate Buffers: Using a buffer can help maintain a stable pH and improve peak symmetry.

  • Action: Introduce a buffer system with a pKa close to the desired mobile phase pH. For reversed-phase HPLC, acetate or formate buffers are common choices.[4]

  • Rationale: Buffers resist pH changes, leading to more consistent ionization of the analyte and, consequently, more stable and symmetrical peaks.

The following diagram illustrates the decision-making process for mobile phase optimization.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. [PDF] A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids | Semantic Scholar [semanticscholar.org]
• 3. biotage.com [biotage.com]
• 4. agilent.com [agilent.com]
• 5. hplc.eu [hplc.eu]
• 6. agilent.com [agilent.com]
• 7. Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Internal Standards for 6,7-Dihydroxyoctadecanoic Acid Analysis

This technical support guide provides researchers, scientists, and drug development professionals with essential information, frequently asked questions (FAQs), and troubleshooting advice for the selection and use of internal standards in the quantitative analysis of 6,7-Dihydroxyoctadecanoic acid.

Frequently Asked Questions (FAQs)

Q1: What is an internal standard and why is it crucial for my analysis?

An internal standard (IS) is a compound of known quantity added to all samples, calibrators, and quality controls before sample processing.[1] Its purpose is to correct for the variability and potential loss of the analyte (in this case, 6,7-Dihydroxyoctadecanoic acid) during the entire analytical process, including sample preparation, extraction, chromatographic separation, and mass spectrometric detection.[1][2] Using the ratio of the analyte's response to the internal standard's response for quantification significantly improves the accuracy, precision, and reliability of the results.[1]

Q2: What are the ideal characteristics of an internal standard for 6,7-Dihydroxyoctadecanoic acid?

The ideal internal standard should mimic the chemical and physical properties of the analyte as closely as possible.[3] Key characteristics include:

• Structural Similarity: It should behave identically to the analyte during extraction and ionization.

• Co-elution: It should elute at or very near the same retention time as the analyte in liquid chromatography (LC).[4]

• Mass Differentiability: It must be clearly distinguishable from the analyte by the mass spectrometer.

• Purity: The IS must be of high purity and free from the analyte of interest.

• Absence in Samples: It should not be naturally present in the biological samples being analyzed.[2]

For these reasons, a stable isotope-labeled (SIL) version of the analyte, such as a deuterated or ¹³C-labeled 6,7-Dihydroxyoctadecanoic acid, is considered the "gold standard".[1]

Q3: What types of internal standards are commonly used for fatty acid analysis?

There are two primary types of internal standards used in LC-MS bioanalysis:

• Stable Isotope-Labeled (SIL) Internal Standards: These are compounds where several atoms in the analyte molecule are replaced by their stable heavy isotopes (e.g., ²H/Deuterium, ¹³C, ¹⁵N).[1] They have nearly identical physicochemical properties to the analyte, ensuring they experience the same extraction recovery and matrix effects.[1]

• Structural Analogue Internal Standards: These are molecules that are chemically similar to the analyte but not isotopically labeled. Examples include odd-chain fatty acids or fatty acids with a different chain length. While more accessible, they may not perfectly mimic the analyte's behavior, which can introduce bias and reduce precision.[3]

Q4: Which specific internal standard should I choose for 6,7-Dihydroxyoctadecanoic acid?

The optimal choice follows a clear hierarchy:

• Best Choice: A stable isotope-labeled version of 6,7-Dihydroxyoctadecanoic acid (e.g., 6,7-Dihydroxyoctadecanoic acid-d₄). This will provide the most accurate and precise results by perfectly mirroring the analyte's behavior.

• Good Alternative: If a labeled version of the exact analyte is not commercially available, a stable isotope-labeled version of a closely related structural isomer, such as 9,10-Dihydroxystearic acid-d₄, would be a suitable alternative.

• Acceptable (with validation): A non-labeled, structurally similar compound, such as an odd-chain dihydroxy fatty acid (e.g., 7,8-Dihydroxyheptadecanoic acid), can be used. However, this approach requires extensive validation to ensure its recovery and ionization efficiency are comparable to the analyte under the specific experimental conditions.

Q5: What if a stable isotope-labeled version of my analyte is not commercially available?

The absence of a commercial SIL standard presents a common challenge. In this situation, consider the following options:

• Custom Synthesis: Several companies specialize in the custom synthesis of stable isotope-labeled compounds. While this can be costly, it provides the ideal internal standard for robust and reliable assay development.

• Use a Labeled Analogue: Select a commercially available SIL standard of a fatty acid that is as structurally close as possible. For 6,7-Dihydroxyoctadecanoic acid, a deuterated long-chain fatty acid could be a pragmatic choice, although it will not account for variations specific to the dihydroxy functionality.[5]

• Careful Validation: If using a structural analogue, it is critical to perform thorough method validation. This includes evaluating extraction recovery, matrix effects, and analytical precision across different sample matrices to understand and mitigate potential inaccuracies.[3]

Troubleshooting Guide

Q: My results show high variability between replicates. What could be the cause?

A: High variability is often linked to inconsistent sample preparation or matrix effects.

• Internal Standard Addition: Ensure the internal standard is added precisely and consistently to every sample at the very beginning of the workflow.

• Matrix Effects: If you are not using a co-eluting stable isotope-labeled internal standard, variations in the sample matrix can disproportionately affect the analyte and the IS, leading to imprecision.[1] Using a SIL-IS is the most effective way to correct for these effects.[1]

• Extraction Inefficiency: Inconsistent recovery during liquid-liquid extraction can increase variability. A proper IS will help correct for this, but optimizing the extraction protocol for reproducibility is also essential.

Q: My calibration curve is non-linear. How can I fix this?

A: Non-linearity can arise from several sources.

• Cross-Interference: Check for isotopic crosstalk, where a naturally occurring isotope of the high-concentration analyte contributes to the signal of the internal standard.[6] This is more common when using internal standards with low deuterium incorporation (e.g., d₂).[6] This effect can be mitigated by increasing the concentration of the internal standard.[6]

• Detector Saturation: If the analyte or IS concentration is too high, it can saturate the detector. Dilute the samples or reduce the injection volume.

• Inappropriate IS Concentration: The concentration of the IS should be appropriate for the expected range of the analyte concentrations. A common practice is to set the IS concentration near the middle of the calibration curve range.[1]

Q: I am observing significant matrix effects (ion suppression or enhancement). What is the best way to compensate for them?

A: The most effective method to compensate for matrix effects is to use a stable isotope-labeled internal standard that co-elutes with the analyte.[1][4] Because the SIL-IS and the analyte have identical chemical properties, they experience the same degree of ion suppression or enhancement from co-eluting matrix components, allowing the analyte/IS ratio to remain accurate.[1] If a SIL-IS is not available, improving sample cleanup or chromatographic separation to remove interfering matrix components is necessary.

Data Presentation: Comparison of Internal Standard Types

Table 1: Comparison of Internal Standard Types for Dihydroxy Fatty Acid Analysis

Internal Standard Type	Principle	Advantages	Disadvantages
Stable Isotope-Labeled (SIL) Analyte	Analyte with several atoms replaced by stable isotopes (e.g., ²H, ¹³C).[]	Co-elutes with the analyte; corrects for matrix effects and extraction loss with the highest accuracy.[1][4] Considered the "gold standard".	Can be expensive; may not be commercially available for all analytes.
SIL Structural Analogue	A stable isotope-labeled version of a chemically similar compound.	Corrects well for matrix effects if it co-elutes closely with the analyte. Generally more accurate than non-labeled analogues.	May have different extraction recovery; chromatographic separation from the analyte might occur.
Non-Labeled Structural Analogue	A non-labeled compound with similar chemical properties (e.g., odd-chain fatty acid).	More affordable and widely available.	Does not co-elute perfectly; may have different extraction recovery and ionization response, leading to reduced accuracy and precision.[3]

Table 2: Quantitative Impact of Internal Standard Choice on Method Performance

Performance Metric	Impact of Using an Alternative (Non-ideal) Internal Standard	Key Consideration
Method Accuracy (Bias)	Method accuracy can remain relatively stable, but notable exceptions exist. One study reported a median relative absolute percent bias of 1.76%.[3]	The degree of structural difference between the analyte and the IS is related to the magnitude of the bias.[3]
Method Precision (Variance)	Using an alternative IS can significantly reduce method precision. A study on fatty acids showed a median increase in variance of 141%.[3]	An IS only improves precision if its instrument response is well-correlated with the analyte's response.[3]

Experimental Protocols

Protocol: General Workflow for Sample Preparation and LC-MS/MS Analysis

This protocol provides a general framework. Specific parameters such as solvent volumes and gradient conditions should be optimized for your specific instrument and application.

• Sample Preparation and Internal Standard Spiking:

  • Aliquot a precise volume of the biological sample (e.g., 50 µL of plasma) into a clean tube.

  • Add a known amount of the chosen internal standard solution (e.g., 10 µL of a 1 µg/mL solution) to each sample, calibrator, and QC sample. Vortex briefly.

• Lipid Extraction (Folch Method):

  • Add 20 parts of a 2:1 (v/v) chloroform:methanol solution to the 1 part sample (e.g., 1 mL of solvent to 50 µL of plasma).

  • Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

  • Add 0.2 parts of 0.9% NaCl solution (e.g., 100 µL).

  • Vortex again for 30 seconds.

  • Centrifuge at 2000 x g for 10 minutes to separate the layers.

  • Carefully collect the lower organic layer (containing lipids) using a glass pipette and transfer it to a new tube.

  • Dry the extract under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase (e.g., 90:10 methanol:water).

• LC-MS/MS Analysis:

  • Chromatography: Use a C18 reversed-phase column suitable for lipid analysis.

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

  • Mobile Phase B: Methanol/Isopropanol (90:10, v/v) with 0.1% formic acid.

  • Gradient: Develop a suitable gradient to separate the 6,7-Dihydroxyoctadecanoic acid from other matrix components.

  • Mass Spectrometry: Operate the mass spectrometer in negative ion mode using Multiple Reaction Monitoring (MRM) or Selected Ion Monitoring (SIM).[2] Optimize the precursor and product ions for both the analyte and the internal standard.

• Quantification:

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Determine the concentration of the analyte in the samples by plotting the peak area ratios against the concentrations of the prepared calibration standards.

Mandatory Visualizations

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating 6,7-Dihydroxyoctadecanoic Acid as a Stress Biomarker: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The search for sensitive and specific biomarkers of physiological and psychological stress is a critical endeavor in neuroscience, drug development, and personalized medicine. While cortisol has long been the gold standard for assessing hypothalamic-pituitary-adrenal (HPA) axis activity, the complexity of the stress response necessitates the exploration of novel biomarkers that may offer a more nuanced understanding of stress pathophysiology. This guide provides a comparative overview of 6,7-Dihydroxyoctadecanoic acid (6,7-DiHODE), a lipid mediator, as a potential stress biomarker, benchmarked against established markers. Due to the nascent stage of research on 6,7-DiHODE in the context of stress, this guide also outlines the necessary experimental frameworks for its validation.

Introduction to 6,7-Dihydroxyoctadecanoic Acid

6,7-Dihydroxyoctadecanoic acid is an oxylipin, a product of the enzymatic or non-enzymatic oxidation of polyunsaturated fatty acids, in this case, linoleic acid. Oxylipins are known to be involved in a variety of physiological processes, including inflammation and oxidative stress, which are key components of the body's response to stressors. While specific research on 6,7-DiHODE as a direct marker of psychological or physiological stress is limited, its chemical nature positions it as a candidate worthy of investigation.

Comparison with Established Stress Biomarkers

A comprehensive evaluation of a novel biomarker requires comparison with existing, well-validated markers. The following table summarizes key characteristics of 6,7-DiHODE in the context of what is known about established stress biomarkers.

Biomarker Category	Specific Biomarker(s)	Biological Matrix	Typical Response to Stress	Advantages	Disadvantages
Hypothalamic-Pituitary-Adrenal (HPA) Axis	Cortisol, Cortisone	Saliva, Blood, Urine, Hair	Increase in response to acute stress; dysregulation in chronic stress.[1][2]	Well-established, non-invasive (saliva), reflects HPA axis activity.[1]	Pulsatile secretion, diurnal variation, influenced by many factors.
Sympathetic-Adrenal-Medullary (SAM) System	Epinephrine, Norepinephrine	Blood, Urine	Rapid increase in response to acute stress.	Reflects immediate "fight-or-flight" response.	Invasive (blood), short half-life, technically demanding to measure.
Immune System	Interleukin-6 (IL-6), C-reactive protein (CRP)	Blood	Increase in response to inflammatory stressors.	Indicates stress-related inflammation.	Not specific to psychological stress, can be influenced by illness.
Oxidative Stress Markers	F2-isoprostanes, 8-OHdG	Urine, Blood	Increase in response to cellular stress and damage.	Reflects the damaging cellular impact of stress.	Can be influenced by diet and other lifestyle factors.
Lipid Mediators (Potential)	6,7-Dihydroxyoctadecanoic acid	Blood (plasma/serum)	Hypothesized to increase with oxidative stress.	Potentially reflects a distinct aspect of the stress response related to lipid metabolism.	Not yet validated as a stress biomarker, limited research available.

Experimental Protocols for Validation

Validating 6,7-DiHODE as a stress biomarker requires a rigorous, multi-step experimental approach. Below are detailed methodologies for key experiments.

Induction of Psychological Stress: The Trier Social Stress Test (TSST)

The TSST is a standardized and reliable method for inducing moderate psychological stress in a laboratory setting.[3][4]

Protocol:

• Acclimatization (10-15 minutes): The participant is brought into a quiet room and informed about the procedure without revealing the stressful nature of the tasks. Baseline physiological and psychological measures are taken.

• Anticipatory Stress (10 minutes): The participant is taken to the testing room and introduced to a panel of three "judges" and a video camera. They are instructed to prepare a 5-minute speech for a mock job interview.

• Speech Performance (5 minutes): The participant delivers the speech to the unresponsive and socially evaluative panel.

• Mental Arithmetic Task (5 minutes): Immediately following the speech, the participant is asked to perform a challenging mental arithmetic task (e.g., serial subtraction) aloud.

• Recovery Period (60-90 minutes): The participant is moved to a quiet room for a recovery period, during which repeated biological samples and psychological ratings are collected.

Quantification of 6,7-Dihydroxyoctadecanoic Acid by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold-standard for the sensitive and specific quantification of lipid mediators like 6,7-DiHODE in biological matrices.

Sample Preparation (Human Plasma):

• Protein Precipitation: To 100 µL of plasma, add 400 µL of ice-cold methanol containing an internal standard (e.g., a deuterated analog of 6,7-DiHODE).

• Vortex and Centrifuge: Vortex the mixture for 1 minute and then centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

• Chromatographic Separation: Use a C18 reversed-phase column with a gradient elution of water and acetonitrile/methanol, both containing a small amount of formic acid to improve ionization.

• Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transition for 6,7-DiHODE and its internal standard.

Mandatory Visualizations

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the hypothesized signaling pathway for the generation of 6,7-DiHODE in response to stress and the experimental workflow for its validation.

Caption: Hypothesized pathway of stress-induced 6,7-DiHODE production.

References

• 1. Diurnal Cortisol Slopes and Mental and Physical Health Outcomes:A Systematic Review and Meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Understanding the relationships between physiological and psychosocial stress, cortisol and cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Trier Social Stress Test protocol for inducing psychological stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The physiological response to Trier Social Stress Test relates to subjective measures of stress during but not before or after the test - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Dihydroxy Fatty Acid Isomers in Plant Cutin

For Researchers, Scientists, and Drug Development Professionals

The plant cuticle, a protective layer covering the aerial surfaces of plants, is primarily composed of cutin, a complex polyester of fatty acids. Among the key constituents of cutin are dihydroxy fatty acid isomers, which play crucial roles in the structural integrity of the cuticle and in plant defense signaling. This guide provides a comparative analysis of the two most common dihydroxy fatty acid isomers found in plant cutin: 9,16-dihydroxyhexadecanoic acid and 10,16-dihydroxyhexadecanoic acid.

Quantitative Comparison of Dihydroxy Fatty Acid Isomers

The relative abundance of dihydroxy fatty acid isomers varies significantly across different plant species. While 10,16-dihydroxyhexadecanoic acid is often the more dominant isomer, the ratio of these isomers can be a distinguishing feature of a plant's cutin composition. The following table summarizes the quantitative data on the prevalence of these isomers in the cutin of several plant species.

Plant Species	Organ	9,16-Dihydroxy-hexadecanoic Acid (% of total cutin monomers)	10,16-Dihydroxy-hexadecanoic Acid (% of total cutin monomers)	Other Dihydroxy Fatty Acids (% of total cutin monomers)
Solanum lycopersicum (Tomato)	Fruit	Present as a mixture with 10,16-isomer[1]	>70% (of C16 monomers)[2]	-
Malus domestica (Apple)	Fruit	Present as 9(10),16-dihydroxyhexadecanoic acid (34% of total cutin)[2]	Present as 9(10),16-dihydroxyhexadecanoic acid (34% of total cutin)[2]	10,20-dihydroxycosanoic acid (present)[2]
Citrus sp. (Citrus)	Fruit Peel	-	-	9,16-dihydroxy-10-oxo-hexadecanoic acid (minor component)
Coffea arabica (Coffee)	Leaf	Part of the ≥60% dihydroxyhexadecanoic acid and its isomers[3]	Part of the ≥60% dihydroxyhexadecanoic acid and its isomers[3]	-
Arabidopsis thaliana	Leaf & Stem	Not a major component	Not a major component	Primarily 18:2 dicarboxylic acid

Biological Activity and Signaling Pathways

Cutin monomers, including dihydroxy fatty acids, are released from the plant cuticle by fungal pathogens expressing cutinases. These released monomers can act as Damage-Associated Molecular Patterns (DAMPs), triggering the plant's innate immune system.

Recent studies have shown that oligomers composed primarily of 10,16-dihydroxyhexadecanoic acid can induce hallmark features of pattern-triggered immunity (PTI) in Arabidopsis thaliana[4][5]. These responses include:

• Calcium ion influx: A rapid increase in cytosolic Ca2+ concentration is one of the earliest signaling events in plant defense.

• Reactive Oxygen Species (ROS) burst: The production of ROS, such as hydrogen peroxide, acts as a signaling molecule and has direct antimicrobial effects.

• Mitogen-Activated Protein Kinase (MAPK) activation: A phosphorylation cascade that transduces the initial signal to downstream defense responses.

• Transcriptional reprogramming: Upregulation of defense-related genes.

While direct comparative studies on the specific elicitor activity of 9,16-dihydroxyhexadecanoic acid versus 10,16-dihydroxyhexadecanoic acid are limited, the prevalence of the 10,16-isomer in many plant species and its demonstrated role in inducing immunity suggest it is a key signaling molecule in plant-pathogen interactions. The perception of these cutin monomers is thought to be mediated by cell surface-localized Pattern Recognition Receptors (PRRs), although the specific receptors are yet to be fully identified[4][6][7][8].

Below is a diagram illustrating the proposed signaling pathway initiated by the perception of cutin monomers.

Caption: Proposed signaling pathway for plant immunity triggered by cutin monomers.

Experimental Protocols

The analysis of dihydroxy fatty acid isomers in plant cutin typically involves depolymerization of the cutin polymer followed by derivatization and analysis by gas chromatography-mass spectrometry (GC-MS).

1. Cutin Isolation and Depolymerization:

• Objective: To break down the cutin polyester into its constituent monomers.

• Method:

  • Excise plant tissue (e.g., leaf, fruit peel) and remove surface waxes by dipping in an organic solvent like chloroform or hexane.

  • Dry the dewaxed tissue.

  • Perform transesterification using a reagent such as sodium methoxide in methanol or boron trifluoride in methanol. This cleaves the ester bonds of the cutin polymer and methylates the resulting carboxylic acid groups.

  • Heat the reaction mixture (e.g., 70°C for 16 hours).

  • Extract the fatty acid methyl esters (FAMEs) with an organic solvent like hexane.

2. Derivatization:

• Objective: To increase the volatility and thermal stability of the hydroxylated FAMEs for GC analysis.

• Method:

  • Evaporate the solvent from the FAME extract.

  • Add a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), and pyridine.

  • Heat the mixture (e.g., 100°C for 15-60 minutes) to convert the hydroxyl groups to trimethylsilyl (TMS) ethers.

3. GC-MS Analysis:

• Objective: To separate, identify, and quantify the derivatized dihydroxy fatty acid isomers.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A non-polar or semi-polar capillary column (e.g., HP-5MS, DB-5).

• Carrier Gas: Helium.

• Injection: Split or splitless injection.

• Temperature Program: A temperature gradient is used to separate the compounds, for example, starting at a lower temperature (e.g., 150°C) and ramping up to a higher temperature (e.g., 300°C).

• Mass Spectrometry: Operated in electron ionization (EI) mode. The mass spectra of the TMS derivatives of dihydroxy fatty acid methyl esters show characteristic fragmentation patterns that allow for the identification of the isomers based on the position of the hydroxyl groups.

• Quantification: An internal standard (e.g., a fatty acid not naturally present in the sample) is added at the beginning of the procedure to allow for accurate quantification.

The following diagram outlines the general experimental workflow for the analysis of dihydroxy fatty acid isomers in plant cutin.

Caption: General workflow for dihydroxy fatty acid analysis in plant cutin.

References

• 1. Derivatives of 10,16-Dihydroxyhexadecanoic Acid Isolated from Tomato (Solanum lycopersicum) as Potential Material for Aliphatic Polyesters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Biology, Composition and Physiological Functions of Cuticle Lipids in Fleshy Fruits | MDPI [mdpi.com]
• 3. The chemical and physical nature of the Leaf Surface Of Coffee Arabica L. with Special Reference to its significance in Foliar Nutrition [erepository.uonbi.ac.ke]
• 4. Cutin-derived oligomers induce hallmark plant immune responses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cutin-derived oligomers induce hallmark plant immune responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Plant pattern-recognition receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Plant pattern recognition receptors: from evolutionary insight to engineering - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Antibody Cross-Reactivity in Dihydroxy Fatty Acid Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of dihydroxy fatty acids (DHFAs) is critical for understanding inflammatory processes and developing novel therapeutics. Immunoassays, particularly ELISAs, offer a high-throughput and sensitive method for this purpose. However, the structural similarity among various lipid mediators presents a significant challenge: antibody cross-reactivity.

This guide provides a comparative analysis of the cross-reactivity of commercially available antibodies against different DHFAs, supported by experimental data from manufacturers. We will delve into the specificity of antibodies targeting key DHFAs, provide a detailed experimental protocol for assessing cross-reactivity, and visualize relevant biological pathways and experimental workflows.

Quantitative Comparison of Antibody Cross-Reactivity

The specificity of an antibody is paramount for the reliable measurement of a target analyte. The following tables summarize the cross-reactivity of two commercially available antibodies: one raised against 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) and another against Lipoxin A4 (LXA4). The data is presented as the percentage of cross-reactivity, where 100% represents the highest affinity for the target analyte.

Table 1: Cross-Reactivity of an Anti-14,15-DHET Antibody

Analyte	% Cross-Reactivity
14,15-DHET	100.00%
15(s)-HETE	1.00%
8,9-DHET	3.30%
11,12-DHET	3.30%
14,15-EET	1.5%
8,9-EET	0.40%
5(s)15(s) DiHETE	0.20%
11,12-EET	0.05%
Arachidonic Acid	0.05%
5,6-DHET	0.02%
5,6-EET	0.02%
Thromboxane B2	0.02%
PGE2	<0.01%
PGF2a	<0.01%
6-Keto-PGF1a	<0.01%

Data sourced from a commercially available 14,15-DHET ELISA kit datasheet.

Table 2: Cross-Reactivity of an Anti-Lipoxin A4 (LXA4) Antibody

Analyte	% Cross-Reactivity
Lipoxin A4 (LXA4)	100.00%
Lipoxin A4 methyl ester	48%
Resolvin D1	37%
15-epi Lipoxin A4	0.74%
Lipoxin B4 (LXB4)	0.57%
Leukotriene B4 (LTB4)	0.01%
Prostaglandin E2 (PGE2)	<0.01%
Arachidonic Acid	<0.01%

Data sourced from a commercially available Lipoxin A4 ELISA kit datasheet.[1]

Note on Leukotriene B4 (LTB4) Antibody Specificity: Several commercially available ELISA kits for LTB4 state high specificity for the target analyte.[1][2][3] However, detailed quantitative cross-reactivity data with a panel of other DHFAs is often not provided. The datasheets typically claim "no significant cross-reactivity or interference between LTB4 and analogues".[1][2] Researchers should be aware of this and, if necessary, perform their own validation experiments when measuring LTB4 in complex biological samples.

Experimental Protocols

The determination of antibody cross-reactivity for small molecules like dihydroxy fatty acids is typically performed using a competitive enzyme-linked immunosorbent assay (ELISA).

Competitive ELISA Protocol for Cross-Reactivity Assessment

This protocol outlines the general steps for determining the cross-reactivity of an antibody against various DHFAs.

1. Reagent Preparation:

• Coating Buffer: Typically a carbonate-bicarbonate buffer (pH 9.6).
• Wash Buffer: Phosphate-buffered saline (PBS) with a non-ionic detergent like Tween-20 (0.05%).
• Blocking Buffer: Wash buffer containing a protein supplement such as bovine serum albumin (BSA) (1-5%) or non-fat dry milk (5%).
• Assay Buffer: A buffer similar to the blocking buffer used for diluting antibodies and standards.
• Standards: Prepare a serial dilution of the primary target analyte (e.g., 14,15-DHET) in the assay buffer to generate a standard curve.
• Test Analytes: Prepare solutions of potentially cross-reacting DHFAs at various concentrations in the assay buffer.
• Primary Antibody: Dilute the antibody to an optimal concentration in the assay buffer. This concentration should be determined beforehand through titration experiments.
• Enzyme-Conjugated Secondary Antibody: An antibody that recognizes the primary antibody and is conjugated to an enzyme like horseradish peroxidase (HRP). Dilute in assay buffer.
• Substrate: A solution that reacts with the enzyme on the secondary antibody to produce a detectable signal (e.g., TMB for HRP).
• Stop Solution: An acid solution (e.g., 2N H2SO4) to stop the enzyme-substrate reaction.

2. Plate Coating:

• Coat the wells of a high-binding 96-well microplate with the target DHFA conjugated to a carrier protein (or with an antibody, depending on the assay format) diluted in coating buffer.
• Incubate overnight at 4°C.

3. Washing and Blocking:

• Wash the plate three times with wash buffer to remove any unbound coating antigen.
• Add blocking buffer to each well to block any remaining non-specific binding sites.
• Incubate for 1-2 hours at room temperature.

4. Competitive Reaction:

• Wash the plate three times with wash buffer.
• Add the standard dilutions and the test analyte solutions to their respective wells.
• Immediately add the diluted primary antibody to all wells.
• Incubate for 1-2 hours at room temperature, allowing the free analyte in the solution to compete with the coated analyte for antibody binding.

5. Secondary Antibody Incubation:

• Wash the plate three times with wash buffer to remove unbound primary antibody.
• Add the diluted enzyme-conjugated secondary antibody to each well.
• Incubate for 1 hour at room temperature.

6. Signal Development and Detection:

• Wash the plate five times with wash buffer to remove unbound secondary antibody.
• Add the substrate solution to each well and incubate in the dark for 15-30 minutes, or until a color change is observed.
• Add the stop solution to each well to stop the reaction.
• Read the absorbance of each well using a microplate reader at the appropriate wavelength (e.g., 450 nm for TMB).

7. Data Analysis:

• Generate a standard curve by plotting the absorbance values against the known concentrations of the primary target analyte.
• Determine the concentration of each test analyte that produces a 50% reduction in signal (IC50).
• Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of primary analyte / IC50 of test analyte) x 100

Visualizing Workflows and Pathways

To better understand the experimental process and the biological context of these fatty acids, the following diagrams are provided.

Caption: Workflow for a competitive ELISA.

Caption: LTB4 signaling cascade.[3][4]

Caption: LXA4 pro-resolving pathway.[2][5]

References

• 1. k-assay.com [k-assay.com]
• 2. cloud-clone.com [cloud-clone.com]
• 3. cosmobiousa.com [cosmobiousa.com]
• 4. file.elabscience.com [file.elabscience.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

A Comparative Guide to Differentiating 6,7-Dihydroxyoctadecanoic Acid from other Positional Isomers by Mass Spectrometry

For researchers, scientists, and drug development professionals, the accurate structural elucidation of lipid molecules is paramount. Differentiating between positional isomers of dihydroxyoctadecanoic acid (DiHODA) presents a significant analytical challenge due to their identical mass and similar physicochemical properties. This guide provides a comprehensive comparison of mass spectrometry-based methodologies to distinguish 6,7-DiHODA from other common isomers, such as 9,10-DiHODA and 12,13-DiHODA, with a focus on tandem mass spectrometry (MS/MS) fragmentation patterns.

The key to differentiating these isomers lies in the generation of unique diagnostic ions upon fragmentation. The position of the hydroxyl groups dictates the cleavage points along the fatty acid chain, resulting in fragment ions with different mass-to-charge ratios (m/z). While underivatized DiHODA isomers can show some differences in their fragmentation patterns, derivatization of the vicinal diol moiety can significantly enhance the specificity and sensitivity of the analysis.

Comparison of Fragmentation Patterns

The following table summarizes the expected diagnostic fragment ions for different DiHODA isomers after derivatization to form their trimethylsilyl (TMS) ethers. The fragmentation is based on the principle of alpha-cleavage at the carbon-carbon bond between the two OTMS groups.

Isomer	Precursor Ion (m/z) [M-CH₃]⁺	Key Diagnostic Fragment Ions (m/z)	Interpretation of Fragments
6,7-DiHODA-bis-TMS	459.4	173.1, 315.2	Cleavage between C6 and C7 results in a fragment containing the carboxyl group (m/z 173.1) and a fragment containing the alkyl tail (m/z 315.2).
9,10-DiHODA-bis-TMS	459.4	215.1, 273.2	Cleavage between C9 and C10 results in a fragment containing the carboxyl group (m/z 215.1) and a fragment containing the alkyl tail (m/z 273.2).
12,13-DiHODA-bis-TMS	459.4	257.2, 231.3	Cleavage between C12 and C13 results in a fragment containing the carboxyl group (m/z 257.2) and a fragment containing the alkyl tail (m/z 231.3).

Note: The precursor ion selected for fragmentation is often the [M-CH₃]⁺ ion (m/z 459.4 for the methyl ester TMS derivative), which is a common and stable ion for TMS-derivatized fatty acids. The fragment m/z values are calculated based on the structures of the methyl esters of the TMS-derivatized DiHODAs.

Experimental Protocols

A robust and reproducible protocol is essential for the successful differentiation of DiHODA isomers. The following sections detail the methodologies for sample preparation, derivatization, and LC-MS/MS analysis.

Sample Preparation and Lipid Extraction

For biological samples, a lipid extraction is the first step. A modified Bligh-Dyer or Folch extraction method is commonly used.

• Reagents: Chloroform, Methanol, 0.9% NaCl solution.

• Procedure:

  • Homogenize the sample in a mixture of chloroform:methanol (1:2, v/v).

  • Add chloroform and 0.9% NaCl solution to achieve a final solvent ratio of chloroform:methanol:water of 2:2:1.8.

  • Vortex the mixture and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

Derivatization to Trimethylsilyl (TMS) Ethers

Derivatization of the hydroxyl groups to TMS ethers is a common strategy to improve volatility for GC-MS or to direct fragmentation in LC-MS.

• Reagents: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), Pyridine.

• Procedure:

  • To the dried lipid extract, add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS.

  • Cap the vial tightly and heat at 60°C for 30 minutes.

  • After cooling to room temperature, the sample is ready for analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF instrument).

• LC Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm) is suitable for separating fatty acids.[1]

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (80:20, v/v) with 0.1% formic acid.

  • Gradient: A linear gradient from 30% B to 100% B over 15 minutes, followed by a 5-minute hold at 100% B and a 5-minute re-equilibration at 30% B.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Precursor Ion: m/z 459.4 ([M-CH₃]⁺ for methyl ester TMS derivative).

  • Collision Energy: Optimized for the specific instrument, typically in the range of 10-30 eV.

  • Product Ion Scan: Scan for the diagnostic fragment ions listed in the comparison table.

Visualizations

Workflow for Isomer Differentiation

The following diagram illustrates the overall workflow for the differentiation of dihydroxyoctadecanoic acid isomers.

Caption: Workflow for differentiating DiHODA isomers.

Fragmentation of 6,7-DiHODA-bis-TMS Methyl Ester

This diagram illustrates the key fragmentation leading to the diagnostic ions for the 6,7-isomer.

Caption: Fragmentation of 6,7-DiHODA-bis-TMS.

References

• 1. cdn2.caymanchem.com [cdn2.caymanchem.com]

A Comparative Guide to the Biological Activities of threo- and erythro-6,7-Dihydroxyoctadecanoic Acid

The scientific community has more extensively investigated other positional isomers of dihydroxyoctadecanoic acid, particularly the 9,10-dihydroxy derivatives. However, specific experimental data detailing the biological impact of the threo- and erythro- configurations at the 6,7 positions on cellular pathways, enzyme kinetics, or physiological responses in biological systems has not been reported.

This guide, therefore, cannot provide a direct comparison based on experimental data as requested. The absence of such data prevents the creation of quantitative data tables, detailed experimental protocols, and signaling pathway diagrams that would objectively compare the performance of these two stereoisomers.

General Considerations on Stereoisomerism and Biological Activity

It is well-established that the three-dimensional arrangement of atoms in a molecule can drastically alter its interaction with biological targets such as receptors and enzymes. The distinct spatial orientation of the hydroxyl groups in the threo and erythro isomers of 6,7-dihydroxyoctadecanoic acid would be expected to lead to differences in their biological profiles. These differences could manifest in various ways, including:

• Receptor Binding Affinity: One isomer might fit more precisely into the binding pocket of a receptor, leading to a stronger or more prolonged signaling event.

• Enzyme Inhibition/Activation: The stereochemistry can influence how effectively the molecule inhibits or activates an enzyme, thereby altering a metabolic pathway.

• Membrane Permeability: The overall shape and polarity of the isomers could affect their ability to cross cell membranes, influencing their bioavailability and intracellular concentration.

• Metabolic Fate: The enzymes responsible for metabolizing these fatty acids might show stereoselectivity, leading to different breakdown products and durations of action.

Future Research Directions

To address the current knowledge gap, dedicated research is required. The following experimental approaches would be crucial in elucidating the distinct biological activities of threo- and erythro-6,7-dihydroxyoctadecanoic acid:

• In Vitro Assays: A range of in vitro experiments would be necessary to screen for various biological activities. These could include:

  • Anti-inflammatory assays: Measuring the inhibition of inflammatory mediators like nitric oxide, prostaglandins, and cytokines in cell cultures (e.g., macrophages).

  • Anticancer assays: Assessing the cytotoxic and anti-proliferative effects on various cancer cell lines.

  • Enzyme inhibition assays: Testing the inhibitory activity against key enzymes in various diseases, such as cyclooxygenases (COX-1, COX-2) or lipoxygenases (LOX).

  • Receptor binding assays: Determining the affinity of each isomer for specific cellular receptors.

• In Vivo Studies: Following promising in vitro results, animal models could be used to investigate the physiological and pharmacological effects of each isomer, including their pharmacokinetics (absorption, distribution, metabolism, and excretion) and efficacy in disease models.

An experimental workflow to systematically compare the biological activities could be visualized as follows:

Caption: Proposed workflow for comparing the biological activities of the isomers.

A Researcher's Guide to Comparative Metabolomics of Plants with Varying 6,7-Dihydroxyoctadecanoic Acid Levels

For researchers, scientists, and drug development professionals, this guide provides a framework for the comparative metabolomic analysis of plants exhibiting differential accumulation of 6,7-dihydroxyoctadecanoic acid. Acknowledging the current scarcity of published research directly comparing plant metabolomes based on varying levels of this specific fatty acid, this document serves as a methodological blueprint. It outlines a proposed study design, detailed experimental protocols, and hypothetical data representations to guide future investigations in this area.

Hypothetical Study Design

To investigate the metabolic impact of 6,7-dihydroxyoctadecanoic acid, a comparative study could be designed using a model plant species, such as Arabidopsis thaliana. This would involve comparing the metabolome of a wild-type (WT) plant with a genetically modified (GM) line engineered for either overexpression or suppression of a putative enzyme involved in the biosynthesis of 6,7-dihydroxyoctadecanoic acid.

The experimental setup would involve growing both WT and GM plants under controlled environmental conditions to minimize variability. Leaf and root tissues would be harvested at specific developmental stages for metabolomic analysis. A multi-batch experimental design with biological and technical replicates is recommended to ensure the statistical robustness of the findings.

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results in metabolomics studies. The following protocols are recommended for a comparative analysis of plant tissues with varying 6,7-dihydroxyoctadecanoic acid levels.

Plant Material and Growth Conditions

• Plant Species: Arabidopsis thaliana (or other suitable model plant).

• Genotypes: Wild-Type (e.g., Columbia-0) and a genetically modified line with altered 6,7-dihydroxyoctadecanoic acid levels.

• Growth Conditions: Plants should be grown in a controlled environment chamber with a 16-hour light/8-hour dark photoperiod, at a constant temperature of 22°C and 60% relative humidity.

• Sampling: Leaf and root tissues should be harvested from multiple biological replicates at the same developmental stage, immediately frozen in liquid nitrogen, and stored at -80°C until extraction.

Metabolite Extraction

A two-phase extraction method is suitable for separating polar and non-polar metabolites.

• Homogenization: Grind the frozen plant tissue to a fine powder in a pre-chilled mortar and pestle with liquid nitrogen.

• Extraction Solvent: Add a pre-chilled mixture of methanol, methyl tert-butyl ether (MTBE), and water (1:3:1 v/v/v) to the powdered tissue.

• Vortexing and Sonication: Vortex the mixture vigorously for 10 minutes, followed by sonication for 15 minutes in an ice bath.

• Phase Separation: Add water and MTBE to induce phase separation. Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Fraction Collection: Collect the upper non-polar (lipid) phase and the lower polar (aqueous) phase into separate tubes.

• Drying: Dry the collected fractions using a centrifugal vacuum concentrator or under a stream of nitrogen gas.

• Derivatization (for GC-MS): The dried polar extracts should be derivatized prior to GC-MS analysis. A two-step process involving methoximation followed by silylation is commonly used.

Analytical Methods

A combination of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) is recommended for comprehensive metabolome coverage.

• GC-MS Analysis: Primarily for the analysis of volatile and semi-volatile compounds, including organic acids, amino acids, sugars, and some fatty acids from the polar fraction.

• LC-MS Analysis: For the analysis of a broader range of metabolites, including lipids and secondary metabolites from both polar and non-polar fractions. Different column chemistries (e.g., C18 for non-polar compounds, HILIC for polar compounds) can be employed.

• Quality Control: To ensure data quality, include method blanks, pooled quality control (QC) samples, and internal standards in the analytical workflow.[1]

Data Presentation

Quantitative data should be summarized in clear and concise tables. The following are examples of how metabolomic data comparing plants with high and low levels of 6,7-dihydroxyoctadecanoic acid could be presented.

Table 1: Hypothetical Changes in Key Fatty Acid Levels

Metabolite	High 6,7-DHODA Line (Relative Abundance)	Low 6,7-DHODA Line (Relative Abundance)	Fold Change (High/Low)	p-value
6,7-Dihydroxyoctadecanoic acid	15.2 ± 1.8	1.1 ± 0.2	13.8	< 0.001
Linolenic acid	45.3 ± 5.1	62.7 ± 7.3	0.72	0.045
Oleic acid	28.9 ± 3.4	20.1 ± 2.5	1.44	0.032
Palmitic acid	12.6 ± 1.5	14.8 ± 1.9	0.85	0.210

Data are presented as mean ± standard deviation of biological replicates. Fold change is calculated as the ratio of the means. P-values are determined by a two-tailed Student's t-test.

Table 2: Hypothetical Changes in Primary Metabolites

Metabolite Class	Metabolite	High 6,7-DHODA Line (Relative Abundance)	Low 6,7-DHODA Line (Relative Abundance)	Fold Change (High/Low)	p-value
Amino Acids	Proline	8.9 ± 1.1	4.2 ± 0.5	2.12	0.008
Valine	3.1 ± 0.4	3.3 ± 0.5	0.94	0.650
Organic Acids	Citric Acid	11.5 ± 1.3	15.8 ± 1.9	0.73	0.041
Malic Acid	7.2 ± 0.9	9.9 ± 1.2	0.73	0.049
Sugars	Glucose	25.4 ± 3.0	21.8 ± 2.7	1.17	0.180
Fructose	22.1 ± 2.6	19.5 ± 2.4	1.13	0.250

Data are presented as mean ± standard deviation of biological replicates. Fold change is calculated as the ratio of the means. P-values are determined by a two-tailed Student's t-test.

Table 3: Hypothetical Changes in Secondary Metabolites

Metabolite Class	Metabolite	High 6,7-DHODA Line (Relative Abundance)	Low 6,7-DHODA Line (Relative Abundance)	Fold Change (High/Low)	p-value
Flavonoids	Quercetin	6.7 ± 0.8	3.1 ± 0.4	2.16	0.007
Kaempferol	4.2 ± 0.5	2.5 ± 0.3	1.68	0.021
Phenylpropanoids	Caffeic Acid	2.8 ± 0.3	4.5 ± 0.6	0.62	0.015
Ferulic Acid	1.9 ± 0.2	3.1 ± 0.4	0.61	0.012

Data are presented as mean ± standard deviation of biological replicates. Fold change is calculated as the ratio of the means. P-values are determined by a two-tailed Student's t-test.

Mandatory Visualizations

Diagrams are essential for illustrating complex biological processes and experimental designs. The following are Graphviz (DOT language) scripts for generating such diagrams, adhering to the specified formatting requirements.

Hypothetical Signaling Pathway

Caption: Hypothetical signaling pathway involving 6,7-dihydroxyoctadecanoic acid in plant stress response.

Experimental Workflow

Caption: Workflow for comparative metabolomics of plants with varying 6,7-DHODA levels.

References

• 1. ncagr.gov [ncagr.gov]

A Comparative Guide to the Validation of Quantitative Assays for 6,7-Dihydroxyoctadecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative analysis of 6,7-Dihydroxyoctadecanoic acid, a vicinal diol metabolite of oleic acid. The selection of an appropriate assay is critical for accurately determining its concentration in biological matrices and elucidating its potential role in physiological and pathological processes. This document outlines the performance characteristics of common analytical techniques, provides detailed experimental protocols, and visualizes the relevant biological pathway and experimental workflows.

Introduction to 6,7-Dihydroxyoctadecanoic Acid and its Biological Relevance

6,7-Dihydroxyoctadecanoic acid is a dihydroxy fatty acid formed through the enzymatic hydrolysis of its corresponding epoxide, 6,7-epoxyoctadecanoic acid. This conversion is a key step in the cytochrome P450 (CYP) epoxygenase pathway. In this pathway, polyunsaturated fatty acids, such as oleic acid, are first metabolized by CYP enzymes to form epoxy fatty acids. These epoxides are often signaling molecules with anti-inflammatory and vasodilatory effects. The enzyme soluble epoxide hydrolase (sEH) then converts these epoxides into their corresponding diols, which are generally considered less biologically active or may even possess pro-inflammatory properties.[1][2][3][4][5] The balance between the epoxy fatty acids and their diol metabolites is crucial in regulating inflammatory responses.[4][5]

dot

Caption: Proposed metabolic pathway for 6,7-Dihydroxyoctadecanoic acid.

Comparison of Quantitative Assay Platforms

The quantification of 6,7-Dihydroxyoctadecanoic acid can be achieved through several analytical techniques, each with its own advantages and limitations. The primary methods employed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). Enzyme-Linked Immunosorbent Assay (ELISA) presents a potential high-throughput alternative.

Parameter	LC-MS/MS	GC-MS	ELISA
Specificity	Very High	High	Moderate to High
Sensitivity (LOD/LOQ)	ng/mL to pg/mL levels[6]	ng/mL levels	ng/mL levels[1]
**Linearity (R²) **	>0.99[6]	>0.99	Typically >0.95
Sample Throughput	Moderate	Low to Moderate	High
Sample Preparation	Simpler (LLE or SPE)	More Complex (Derivatization required)	Minimal
Instrumentation Cost	High	Moderate to High	Low
Expertise Required	High	High	Low to Moderate

LOD: Limit of Detection; LOQ: Limit of Quantitation; LLE: Liquid-Liquid Extraction; SPE: Solid-Phase Extraction.

Experimental Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is often the preferred method for its high sensitivity and specificity, allowing for the direct measurement of the analyte without derivatization.

a. Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of serum or plasma, add an appropriate internal standard (e.g., a deuterated analog of the analyte).

• Perform protein precipitation by adding 400 µL of acetonitrile, vortex for 1 minute, and centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Add 200 µL of water to the supernatant before injection.

b. Chromatographic Conditions

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.5 µm particle size).

• Mobile Phase: A gradient of 5mM ammonium acetate in water (A) and acetonitrile (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

c. Mass Spectrometry Conditions

• Ionization: Electrospray Ionization (ESI) in negative mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for the analyte and internal standard.

dot```dot

Caption: General workflow for GC-MS analysis.

Enzyme-Linked Immunosorbent Assay (ELISA)

An ELISA for 6,7-Dihydroxyoctadecanoic acid would likely be a competitive assay format. While specific commercial kits for this analyte are not readily available, the principle is applicable and has been used for other dihydroxy fatty acids. [1] a. Assay Principle (Competitive ELISA)

• A microplate is pre-coated with a capture antibody specific for dihydroxy fatty acids.

• The sample containing the target analyte (6,7-Dihydroxyoctadecanoic acid) is added to the wells along with a fixed amount of enzyme-conjugated dihydroxy fatty acid.

• The target analyte in the sample competes with the enzyme-conjugated analyte for binding to the capture antibody.

• After incubation and washing, a substrate is added, and the resulting colorimetric signal is measured. The signal intensity is inversely proportional to the concentration of the analyte in the sample.

b. General Protocol

• Add standards and samples to the antibody-coated microplate wells.

• Add the enzyme-conjugated dihydroxy fatty acid to all wells.

• Incubate the plate.

• Wash the plate to remove unbound reagents.

• Add the substrate solution and incubate until color develops.

• Add a stop solution and read the absorbance on a microplate reader.

• Calculate the concentration of the analyte based on a standard curve.

Conclusion

The choice of a quantitative assay for 6,7-Dihydroxyoctadecanoic acid depends on the specific requirements of the research. LC-MS/MS offers the highest specificity and sensitivity, making it the gold standard for detailed mechanistic studies and clinical validation. GC-MS is a reliable alternative, particularly when expertise and instrumentation are readily available. ELISA, if a suitable antibody can be developed or sourced, provides a high-throughput and cost-effective solution for screening large numbers of samples, though with potentially lower specificity compared to mass spectrometry-based methods. The validation of any chosen method against established performance criteria is paramount to ensure the generation of accurate and reproducible data.

References

• 1. ahajournals.org [ahajournals.org]
• 2. Frontiers | Soluble Epoxide Hydrolase Inhibition for Ocular Diseases: Vision for the Future [frontiersin.org]
• 3. pnas.org [pnas.org]
• 4. Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dihydroxyoctadecanoic acid | C18H36O4 | CID 20391236 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Role of 6,7-Dihydroxyoctadecanoic Acid in Plant Disease Resistance: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The plant cuticle, a protective outer layer, serves as the first line of defense against invading pathogens. A key component of the cuticle is cutin, a polyester matrix primarily composed of C16 and C18 hydroxy fatty acids. Among these, dihydroxyoctadecanoic acids, including 6,7-Dihydroxyoctadecanoic acid (6,7-DHOA), are emerging as critical signaling molecules in plant immunity. When pathogens attempt to breach the cuticle, they release enzymes that break down cutin, liberating these monomers. These liberated molecules can then act as Damage-Associated Molecular Patterns (DAMPs), triggering a cascade of defense responses within the plant. This guide provides a comparative analysis of the correlation between the levels of these cutin monomers and disease resistance, supported by experimental data and detailed protocols.

Data Presentation: Comparative Analysis of Cutin Composition and Disease Resistance

While direct quantitative data for 6,7-DHOA in resistant versus susceptible plant varieties remains a developing area of research, studies on Arabidopsis thaliana mutants with altered cutin composition provide compelling evidence for the role of dihydroxy fatty acids in disease resistance. The following table summarizes findings from studies on Arabidopsis mutants with defects in cutin biosynthesis and their response to the necrotrophic fungus Botrytis cinerea.

Genotype/Treatment	Key Gene/Function Altered	Cutin Monomer Composition Change	Disease Resistance Phenotype to Botrytis cinerea	Supporting Evidence
Wild-Type (Col-0)	Normal cutin and wax biosynthesis	Baseline levels of cutin monomers, including dihydroxyoctadecanoic acids.	Susceptible	[1]
Cutin Mutants (lacs2, bdg, eca2)	Defective in cutin biosynthesis pathways, leading to altered monomer composition.	Significant alterations in the relative abundance of cutin monomers, including dihydroxy fatty acids.	Resistant	[1]
Wax Mutants (cer1, cer3)	Defective in cuticular wax biosynthesis.	Cutin monomer composition is largely unaffected.	Susceptible	[1]
Exogenous Application of Cutin Monomers	Direct application of isolated cutin monomers to wild-type plants.	Temporarily increased local concentration of cutin monomers.	Induced Resistance	[2]

These findings strongly suggest that the composition of cutin monomers, rather than just the physical integrity of the cuticle, plays a crucial role in mediating disease resistance. The resistance observed in cutin mutants, which have altered levels of dihydroxy fatty acids, underscores the potential significance of molecules like 6,7-DHOA in plant defense signaling.

Experimental Protocols

Accurate quantification of 6,7-Dihydroxyoctadecanoic acid and other cutin monomers is essential for correlating their levels with disease resistance. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the primary analytical techniques employed for this purpose.

Protocol 1: Cutin Monomer Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the general steps for the analysis of cutin monomers from plant tissues.

1. Plant Material Collection and Delipidation:

• Harvest fresh plant material (e.g., leaves, stems).

• Immediately freeze in liquid nitrogen to quench metabolic activity.

• Grind the frozen tissue to a fine powder.

• Extract soluble waxes by incubating the powdered tissue in a mixture of chloroform and methanol (e.g., 2:1 v/v) with agitation.

• Repeat the extraction until the solvent is clear.

• Air-dry the delipidated plant material.

2. Cutin Depolymerization:

• Perform transesterification on the delipidated material using a solution of sodium methoxide in methanol.

• Alternatively, use acid-catalyzed hydrolysis with methanolic HCl.

• Incubate the mixture at a controlled temperature (e.g., 60°C) for several hours to overnight to release the fatty acid methyl esters (FAMEs).

3. Extraction of Cutin Monomers:

• After depolymerization, add a non-polar solvent like hexane or chloroform to extract the FAMEs.

• Wash the organic phase with an aqueous salt solution (e.g., saturated NaCl) to remove polar contaminants.

• Dry the organic phase over anhydrous sodium sulfate.

4. Derivatization:

• To improve the volatility and chromatographic properties of the hydroxylated fatty acids, perform silylation.

• Evaporate the solvent from the extracted FAMEs and add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) in pyridine.

• Incubate at a controlled temperature (e.g., 70°C) to complete the derivatization.

5. GC-MS Analysis:

• Inject the derivatized sample into a GC-MS system equipped with a suitable capillary column (e.g., DB-5ms).

• Use a temperature program that allows for the separation of the different cutin monomers.

• The mass spectrometer is typically operated in electron ionization (EI) mode.

• Identify 6,7-dihydroxyoctadecanoic acid methyl ester-bis(trimethylsilyl) ether based on its retention time and characteristic mass spectrum, including fragment ions resulting from the cleavage between the two vicinal trimethylsiloxy groups.

• Quantify the compound by comparing its peak area to that of an internal standard (e.g., a deuterated fatty acid) and a calibration curve of an authentic standard.

Protocol 2: Analysis of Dihydroxy Fatty Acids by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers a sensitive and specific alternative for the analysis of dihydroxy fatty acids without the need for derivatization.

1. Sample Preparation:

• Follow the same delipidation and depolymerization steps as in the GC-MS protocol to obtain the free fatty acids or their methyl esters.

• If analyzing free fatty acids, acidify the reaction mixture after saponification and extract with an organic solvent.

2. LC Separation:

• Dissolve the extracted and dried sample in a suitable solvent (e.g., methanol/water).

• Inject the sample onto a reverse-phase C18 column.

• Use a gradient elution with mobile phases such as water with a small percentage of formic acid (for better ionization) and acetonitrile or methanol.

3. MS/MS Detection:

• The LC eluent is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source, typically operated in negative ion mode.

• Perform Multiple Reaction Monitoring (MRM) for quantitative analysis. This involves selecting the deprotonated molecule [M-H]⁻ of 6,7-dihydroxyoctadecanoic acid as the precursor ion and monitoring specific fragment ions generated upon collision-induced dissociation.

• Quantification is achieved by comparing the peak area of the target analyte to that of a suitable internal standard and a calibration curve.

Mandatory Visualization

Signaling Pathway of Cutin Monomer-Induced Immunity

The following diagram illustrates the putative signaling cascade initiated by the perception of cutin monomers like 6,7-DHOA, which act as Damage-Associated Molecular Patterns (DAMPs).

References

• 1. Arabidopsis thaliana Cuticle Composition Contributes to Differential Defense Response to Botrytis cinerea - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Plant Cuticle: An Ancient Guardian Barrier Set Against Long-Standing Rivals - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 6,7-Dihydroxyoctadecanoic Acid: A Comprehensive Guide for Laboratory Professionals

I. Hazard Assessment and Personal Protective Equipment (PPE)

Given the absence of specific toxicity data, 6,7-Dihydroxyoctadecanoic acid should be handled as a potentially hazardous substance. It is a combustible solid and may cause skin and eye irritation upon contact.

Before handling, ensure the following personal protective equipment is worn:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Nitrile or other chemically resistant gloves.

• Body Protection: A standard laboratory coat.

Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type	Specification	Rationale
Eye	Chemical safety goggles	Protects against potential splashes and dust.
Hand	Nitrile gloves	Provides a barrier against skin contact.
Body	Laboratory coat	Protects clothing and skin from contamination.

II. Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and contamination.

For small spills:

• Isolate the area: Prevent unnecessary personnel from entering the spill zone.

• Absorb the material: Cover the spill with an inert absorbent material such as vermiculite, sand, or earth.

• Collect the waste: Carefully sweep or scoop the absorbed material into a designated, labeled hazardous waste container.

• Decontaminate the area: Clean the spill area with soap and water.

• Dispose of materials: All contaminated cleaning materials should be placed in the hazardous waste container.

For large spills:

• Evacuate the area: If the spill is substantial, evacuate the immediate vicinity.

• Alert safety personnel: Notify your institution's Environmental Health and Safety (EHS) department immediately.

• Ventilate the area: If it is safe to do so, increase ventilation to the area.

III. Disposal Procedure

Proper disposal of 6,7-Dihydroxyoctadecanoic acid is essential to comply with local, state, and federal regulations. Never dispose of this chemical down the drain or in the regular trash.

Step-by-Step Disposal Guide:

• Waste Collection:

  • Collect all waste containing 6,7-Dihydroxyoctadecanoic acid, including unused product, contaminated absorbents, and disposable labware, in a designated hazardous waste container.

  • The container must be made of a compatible material (e.g., high-density polyethylene) and have a secure, tight-fitting lid.

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste."

  • The label must include the full chemical name: "6,7-Dihydroxyoctadecanoic acid."

  • List all constituents of the waste mixture by percentage.

  • Indicate the hazards associated with the waste (e.g., "Combustible," "Irritant").

  • Record the accumulation start date.

• Storage:

  • Store the waste container in a designated satellite accumulation area.

  • Ensure the storage area is well-ventilated and away from heat sources or incompatible materials.

  • Acids and bases should be stored separately.[1] Oxidizing agents must be kept apart from reducing agents and organic compounds.[1]

  • Keep the container closed except when adding waste.

• Final Disposal:

  • Once the container is full, or within the time limit specified by your institution's policies (often 90 days), arrange for pickup by your EHS department or a licensed hazardous waste disposal contractor.

  • Ensure all paperwork is completed accurately for waste transfer.

Table 2: Waste Disposal Summary

Waste Type	Container	Labeling Requirements	Storage Location	Disposal Method
Solid 6,7-Dihydroxyoctadecanoic acid	HDPE container	"Hazardous Waste," chemical name, composition, hazards, date	Satellite Accumulation Area	Licensed hazardous waste contractor
Contaminated Labware/Debris	Lined, puncture-resistant container	"Hazardous Waste," chemical name, composition, hazards, date	Satellite Accumulation Area	Licensed hazardous waste contractor
Solutions of 6,7-Dihydroxyoctadecanoic acid	HDPE or glass bottle (as appropriate)	"Hazardous Waste," chemical name, all components, hazards, date	Satellite Accumulation Area	Licensed hazardous waste contractor

IV. Experimental Workflow and Disposal Logic

The following diagrams illustrate the logical flow of the disposal process.

Caption: Experimental and Disposal Workflow for 6,7-Dihydroxyoctadecanoic acid.

Caption: Decision Tree for Proper Waste Segregation and Disposal.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of 6,7-Dihydroxyoctadecanoic acid, fostering a secure research environment and maintaining regulatory compliance. Always consult your institution's specific waste management policies for any additional requirements.

References

• 1. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Safeguarding Your Research: Personal Protective Equipment for Handling 6,7-Dihydroxyoctadecanoic Acid

For Immediate Implementation: This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 6,7-Dihydroxyoctadecanoic acid. Adherence to these guidelines is essential for ensuring laboratory safety and proper chemical management.

When handling 6,7-Dihydroxyoctadecanoic acid, a long-chain fatty acid, it is crucial to use appropriate personal protective equipment (PPE) to minimize exposure and ensure a safe laboratory environment. While specific hazard information for 6,7-Dihydroxyoctadecanoic acid is limited, safety protocols for similar fatty acids, such as stearic acid and other dihydroxy fatty acids, provide a strong basis for safe handling procedures. Potential hazards include skin and eye irritation, and the formation of combustible dust.

Essential Personal Protective Equipment (PPE)

A risk assessment should always be conducted prior to handling any chemical to ensure the appropriate level of PPE is used. The following table summarizes the recommended PPE for handling 6,7-Dihydroxyoctadecanoic acid.

Body Part	PPE Item	Specification	Purpose
Hands	Chemical-resistant gloves	Nitrile or Neoprene	To prevent skin contact and potential irritation.[1][2]
Eyes	Safety glasses with side shields or Goggles	ANSI Z87.1-compliant	To protect eyes from dust particles and potential splashes.[3]
Face	Face shield	-	Recommended when there is a significant risk of splashes.[1][4]
Body	Laboratory coat or Coveralls	-	To protect skin and personal clothing from contamination.[3][5]
Respiratory	N95 respirator or higher	NIOSH-approved	To be used when there is a risk of inhaling fine dust, especially when handling powders.[4][6]
Feet	Closed-toe shoes	Chemical-resistant material	To protect feet from spills and falling objects.

Operational Plan for Safe Handling

Following a systematic operational plan is critical for minimizing risks.

1. Preparation:

• Ensure the work area is in a well-ventilated space, preferably within a chemical fume hood, especially when handling powders or creating aerosols.[6]

• Confirm that an eyewash station and safety shower are readily accessible.[6]

• Assemble all necessary PPE and ensure it is in good condition.

• Have appropriate spill cleanup materials on hand.

2. Handling:

• Wear all required PPE before handling the chemical.

• Avoid generating dust.[6] If weighing the solid form, do so carefully.

• If heating the substance, be aware that it is combustible and can form explosive mixtures with air upon intense heating.

• Use compatible labware (e.g., glass, stainless steel).

3. Post-Handling:

• Wash hands thoroughly with soap and water after handling, even if gloves were worn.

• Clean the work area and any equipment used.

• Remove and properly store or dispose of PPE. Contaminated clothing should be washed before reuse.[7]

Disposal Plan

Proper disposal of 6,7-Dihydroxyoctadecanoic acid and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Characterization: Unused 6,7-Dihydroxyoctadecanoic acid should be treated as chemical waste.

• Containerization: Collect waste in a clearly labeled, sealed container.

• Disposal Route: Dispose of the chemical waste through your institution's hazardous waste program.[8] Do not dispose of it down the drain or in regular trash.[8][9]

• Contaminated Materials: Any materials, such as gloves, paper towels, or weighing boats, that have come into contact with the chemical should also be disposed of as chemical waste.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for safely handling 6,7-Dihydroxyoctadecanoic acid.

Caption: Safe handling workflow diagram.

References

• 1. fatfinger.io [fatfinger.io]
• 2. hsi.com [hsi.com]
• 3. diplomatacomercial.com [diplomatacomercial.com]
• 4. leelinework.com [leelinework.com]
• 5. epa.gov [epa.gov]
• 6. fishersci.com [fishersci.com]
• 7. resources.finalsite.net [resources.finalsite.net]
• 8. chemicalbook.com [chemicalbook.com]
• 9. fishersci.com [fishersci.com]